Boc-D-homophenylalanine

Core Science & Biosynthesis

Boc-D-homophenylalanine chemical structure and molecular weight

Structural Characterization, Synthesis Protocols, and Medicinal Chemistry Applications

Executive Summary

Boc-D-homophenylalanine (CAS: 82732-07-8) is a critical non-canonical amino acid building block used extensively in peptidomimetic drug design.[1][2] By extending the side chain of phenylalanine by a single methylene unit (homologation) and utilizing the D-enantiomer, this moiety imparts unique conformational flexibility and proteolytic resistance to peptide backbones.[3] This guide serves as a technical manual for the handling, synthesis, and application of Boc-D-homophenylalanine in Solid-Phase Peptide Synthesis (SPPS) and lead optimization.

Part 1: Chemical Identity & Structural Analysis

Structural Composition

Boc-D-homophenylalanine differs from canonical phenylalanine in two distinct ways:

• Homologation: The side chain contains an ethylene group (

  ) connecting the phenyl ring to the -carbon, rather than a single methylene unit. This alters the spatial orientation of the aromatic ring, often allowing it to reach hydrophobic pockets inaccessible to standard phenylalanine.

• Stereochemistry: The D-configuration at the

  -carbon provides resistance against endogenous proteases, which typically recognize L-amino acids.

Physicochemical Constants

The following data establishes the baseline for Quality Control (QC) and stoichiometric calculations.

Property	Specification
Chemical Name	(R)-2-(tert-butoxycarbonylamino)-4-phenylbutanoic acid
Common Name	Boc-D-HomoPhe-OH
CAS Number	82732-07-8
Molecular Formula
Molecular Weight	279.33 g/mol
Appearance	White to off-white crystalline powder
Melting Point	73 – 79 °C
Solubility	Soluble in DMF, DMSO, DCM, Ethanol; Insoluble in Water
Purity Standard	(HPLC)
Optical Rotation	(c=1, EtOH)

Structural Visualization

The diagram below decomposes the molecule into its functional domains, highlighting the acid-labile protection and the extended hydrophobic core.

Part 2: Synthesis & Preparation Protocols[4]

While commercially available, in-house protection of D-homophenylalanine is often required for isotopic labeling or large-scale cost reduction. The standard method utilizes Di-tert-butyl dicarbonate (

).

Protocol: Boc-Protection of D-Homophenylalanine

Objective: Synthesize N-Boc-D-homophenylalanine from free D-homophenylalanine.

Reagents:

• D-Homophenylalanine (Free acid)[1]

• Di-tert-butyl dicarbonate (

  )

• Sodium Hydroxide (NaOH) or Triethylamine (TEA)

• Solvent: 1:1 Dioxane/Water or THF/Water

Step-by-Step Methodology:

• Solubilization: Dissolve 10 mmol of D-homophenylalanine in 20 mL of 1:1 Dioxane/Water.

• Basification: Adjust pH to ~9-10 using 1N NaOH. Critical: The reaction requires a basic environment to keep the amine nucleophilic, but pH > 11 can cause racemization.

• Addition: Add 1.1 equivalents (11 mmol) of

  dropwise at .

• Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours. Monitor via TLC (Solvent: CHCl3/MeOH/AcOH 85:10:5).

• Work-up:

  • Evaporate Dioxane under reduced pressure.

  • Acidify the remaining aqueous layer to pH 2–3 using 1N KHSO4 (preferred over HCl to prevent Boc cleavage).

  • Extract 3x with Ethyl Acetate.

• Purification: Wash organic layer with brine, dry over

  , and concentrate. Recrystallize from Hexane/Ethyl Acetate if necessary.

Part 3: Application in Peptide Synthesis (SPPS)

Boc-D-homophenylalanine is primarily used in Boc/Benzyl (Boc/Bzl) SPPS strategies. Unlike Fmoc chemistry, Boc chemistry relies on differential acid lability.

Handling & Storage[7]

• Storage: Store at

  to in a desiccator. Boc-amino acids are hygroscopic; moisture can lead to autocatalytic deprotection.

• Activation: Compatible with standard coupling reagents (HBTU, HATU, DIC/HOBt). Due to the steric bulk of the homophenylalanine side chain, double coupling cycles are recommended.

The Boc-SPPS Cycle

The following workflow illustrates the integration of this residue into a peptide chain.

Critical Technical Note: Orthogonal Compatibility

If using Fmoc-SPPS , this specific building block (Boc-protected) is not compatible for chain elongation, as the Boc group requires strong acid (TFA) to remove, which would cleave the peptide from standard acid-labile resins (e.g., Wang resin). For Fmoc-SPPS, one must use Fmoc-D-homophenylalanine . Boc-D-homophenylalanine is exclusively for Boc-SPPS or solution-phase synthesis.

Part 4: Medicinal Chemistry Utility[1][2][3][8]

The incorporation of D-homophenylalanine serves specific strategic goals in drug discovery:

Conformational Restriction & Space Filling

The extra methylene group in the side chain (

) pushes the aromatic ring further from the peptide backbone.

• Mechanism: This creates a larger "sweep volume" for the side chain, allowing it to fill deep hydrophobic pockets in receptors (e.g., GPCRs) or enzymes (e.g., metalloproteases) that standard Phenylalanine cannot reach.

• Application: Used in the design of ACE inhibitors and Enkephalin analogues to optimize receptor subtype selectivity (

  vs opioid receptors).

Metabolic Stability

Peptides composed of natural L-amino acids have half-lives measured in minutes in human plasma due to ubiquitous peptidases.

• Mechanism: Endogenous proteases are stereoselective. Replacing L-Phe with D-HomoPhe introduces a steric and stereochemical mismatch in the enzyme's active site, drastically slowing hydrolysis.

• Result: Significant extension of plasma half-life (

  ).

Part 5: Analytical Characterization

To validate the identity of Boc-D-homophenylalanine before use, compare analytical data against these standards.

Proton NMR ( -NMR)

• Solvent:

  or .

• Key Signals:

  • 1.44 ppm (s, 9H): Boc tert-butyl group (Characteristic singlet).
  • 1.9–2.2 ppm (m, 2H): -methylene protons (Distinct from Phe).
  • 2.6–2.7 ppm (t, 2H): -methylene protons (Adjacent to phenyl ring).
  • 4.3 ppm (m, 1H): -proton.
  • 7.1–7.3 ppm (m, 5H): Aromatic protons.

Mass Spectrometry (ESI-MS)

• Expected Ion:

  or .

• Calculation: MW (279.[1][2]33) + Na (23.0) = 302.33 m/z .

• Fragment: Loss of Boc group often observed (

  ).

References

• PubChem. (2025).[4] D-Homophenylalanine Compound Summary. National Library of Medicine.[4] Retrieved from [Link]

• Journal of Medicinal Chemistry. (2024). Unnatural Amino Acids: Strategies, Designs, and Applications. (General reference on non-canonical AA utility). Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. D-Homophenylalanine | C10H13NO2 | CID 6950302 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Boc-D-Homophenylalanine (CAS 82732-07-8) in Advanced Peptide Therapeutics

[1]

Executive Summary

Boc-D-homophenylalanine (CAS 82732-07-8) is a non-proteinogenic amino acid derivative critical to the development of protease-resistant peptidomimetics.[1] By combining the steric bulk of a homologated benzyl side chain with the proteolytic resistance of the D-configuration, this moiety serves as a strategic tool for medicinal chemists optimizing pharmacokinetic profiles. This guide provides a rigorous technical analysis of its properties, handling protocols, and integration into Solid-Phase Peptide Synthesis (SPPS).

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

Boc-D-homophenylalanine differs from canonical phenylalanine by the insertion of a methylene (

) group into the side chain and the inversion of the -carbon stereochemistry.[1] This homologation alters the spatial orientation of the aromatic ring, enabling unique pi-stacking interactions and receptor fitting that standard phenylalanine cannot achieve.

Table 1: Physicochemical Specifications

Property	Specification
CAS Number	82732-07-8
IUPAC Name	(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylbutanoic acid
Synonyms	Boc-D-HomoPhe-OH; (R)-2-(Boc-amino)-4-phenylbutyric acid
Molecular Formula
Molecular Weight	279.33 g/mol
Appearance	White to off-white crystalline powder
Melting Point	73–79 °C
Optical Rotation	(c=2 in Ethanol)
Solubility	Soluble in DMF, DCM, Ethanol; Sparingly soluble in water
Purity Grade	(HPLC), Enantiomeric Excess (ee)

Structural Visualization[1]

The following diagram illustrates the chemical structure, highlighting the Boc protecting group and the homologated side chain responsible for its unique steric properties.

Synthetic Utility & Protection Chemistry[14][15][16]

The Boc Advantage in Orthogonal Synthesis

The tert-butyloxycarbonyl (Boc) group provides acid-labile protection for the

-amine.[1] Unlike Fmoc chemistry, which relies on base-labile deprotection, Boc chemistry is ideal for synthesizing peptides that are sensitive to basic conditions or prone to aspartimide formation.

• Stability: The Boc group is stable towards catalytic hydrogenation and basic hydrolysis, allowing for the saponification of esters elsewhere in the molecule without affecting the amine protection.

• Deprotection Mechanism: Removal is achieved via acidolysis, typically using Trifluoroacetic Acid (TFA) or HCl in organic solvents.[1] This generates the free amine salt and volatile byproducts (isobutylene and

  ), driving the reaction to completion.

Racemization Risk Management

While D-amino acids are generally robust, activation of the carboxyl group can induce racemization via oxazolone formation.[1]

• Mitigation: Use "suppressors" such as HOBt (1-Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole) during coupling.[1]

• Base Selection: Avoid strong bases during coupling; Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM) are preferred over Triethylamine (TEA).[1]

Application in Drug Design[3][6][7][8][10][15]

Proteolytic Stability

Incorporating Boc-D-homophenylalanine into a peptide sequence dramatically increases plasma half-life.[1] Endogenous proteases typically recognize L-configured amino acids with specific side-chain lengths.[1] The D-configuration combined with the extended side chain creates a "steric mismatch" for the catalytic sites of enzymes like chymotrypsin and pepsin.

Conformational Restriction

The extra methylene group in the homophenylalanine side chain imparts greater rotational freedom compared to phenylalanine, allowing the phenyl ring to access hydrophobic pockets that are sterically occluded for the natural amino acid. This is particularly valuable in designing inhibitors for:

• ACE (Angiotensin-Converting Enzyme) [1]

• Neutral Endopeptidase (NEP) [1]

• HIV Protease [1]

Experimental Protocols

Protocol A: Standard Coupling in Solid-Phase Peptide Synthesis (SPPS)

Objective: Efficient coupling of Boc-D-HomoPhe-OH to a resin-bound amine.

Reagents:

• Boc-D-HomoPhe-OH (3.0 equivalents relative to resin loading)[1]

• HBTU or HATU (2.9 equivalents)[1]

• DIPEA (6.0 equivalents)[1]

• Solvent: DMF (Anhydrous)[1]

Workflow:

• Resin Preparation: Swell the resin in DCM for 20 minutes, then wash with DMF (

  ).[1]

• Deprotection (Pre-cycle): Remove the previous Boc group using 50% TFA in DCM (2 min pre-wash, then 20 min reaction).[1] Wash resin thoroughly with DCM (

  ) and DMF ( ).[1] Neutralize with 10% DIPEA in DMF ( ).

• Activation: Dissolve Boc-D-HomoPhe-OH and HBTU in minimal DMF. Add DIPEA immediately prior to adding to the resin.[1]

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 45–60 minutes.

• Monitoring: Perform a Kaiser Test (ninhydrin).

  • Blue beads: Incomplete coupling (Repeat step 4).[1]

  • Colorless beads: Complete coupling.[1]

• Washing: Drain and wash with DMF (

  ) and DCM ( ).[1]

Protocol B: Analytical Quality Control (HPLC)

Objective: Verify purity and retention time.

• Column: C18 Reverse Phase (e.g.,

  , 5 m).[1]

• Mobile Phase A: 0.1% TFA in Water.[1]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 214 nm (peptide bond) and 254 nm (phenyl ring).[1]

Logical Workflow Diagram

Handling, Stability & Safety

Storage & Stability[2][6][14][15][17]

• Temperature: Store at

  to . Long-term storage at is recommended to prevent slow decarboxylation or hydrolysis.[1]

• Moisture: Hygroscopic.[1] Store in a desiccator. Allow the bottle to reach room temperature before opening to prevent condensation.[1]

• Shelf Life: 24 months under proper storage conditions.[1]

Safety Profile (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

• PPE: Wear nitrile gloves, safety goggles, and work in a fume hood to avoid inhaling dust.

References

• PubChem. (2023).[1] Compound Summary: Boc-D-homophenylalanine. National Center for Biotechnology Information.[1] Retrieved from [Link]

Sources

• 1. Boc-D-phenylalanine | C14H19NO4 | CID 637610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. D-Homophenylalanine | C10H13NO2 | CID 6950302 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Deep Dive: D-Phenylalanine vs. D-Homophenylalanine in Peptidomimetic Design

Executive Summary

In the realm of medicinal chemistry, the distinction between D-Phenylalanine (D-Phe) and D-Homophenylalanine (D-Hph) represents far more than a single methylene (

) insertion. For the drug developer, this structural variance is a critical lever for modulating lipophilicity , conformational entropy , and receptor-ligand distance constraints .

While D-Phe provides a rigid, bulky hydrophobic pharmacophore often used to arrest proteolytic degradation, D-Hph introduces a "flexible spacer." This guide dissects the physicochemical and pharmacological divergences between these two non-proteinogenic amino acids, providing actionable protocols for their synthesis and application in Structure-Activity Relationship (SAR) studies.

Part 1: Structural & Physicochemical Divergence

The fundamental difference lies in the side chain length. D-Phe possesses a benzyl side chain, whereas D-Hph possesses a phenethyl side chain. This extension alters the spatial projection of the aromatic ring relative to the peptide backbone.

Comparative Physicochemical Profile

Property	D-Phenylalanine (D-Phe)	D-Homophenylalanine (D-Hph)	Impact on Drug Design
IUPAC Name	(R)-2-Amino-3-phenylpropanoic acid	(R)-2-Amino-4-phenylbutanoic acid	Nomenclature precision
Side Chain	Benzyl ( )	Phenethyl ( )	"Reach" into binding pockets
Side Chain Length	~3.8 Å ( to Ring Centroid)	~5.1 Å ( to Ring Centroid)	Critical for distance constraints
Lipophilicity (cLogP)	~ -1.38	~ -0.88 (More Lipophilic)	Membrane permeability & hydrophobic interaction
Rotatable Bonds	2 ( , )	3 ( , , )	Entropic penalty upon binding
Steric Bulk	High rigidity near backbone	Increased flexibility/wobble	Induced fit capability

Structural Visualization (Graphviz)

The following diagram illustrates the structural elongation and the resulting increase in rotational freedom.

Figure 1: Structural overlay highlighting the additional methylene spacer in D-Homophenylalanine, extending the pharmacophore reach by approximately 1.3 Å.

Part 2: Pharmacological Implications & SAR Logic

In peptidomimetic design, replacing D-Phe with D-Hph is rarely a random screen; it is a calculated probe of the binding pocket's depth and plasticity.

The "Reach" Hypothesis

If a D-Phe analog shows weak potency, it may be because the aromatic ring cannot sufficiently penetrate a hydrophobic sub-pocket (

stacking or cation- interaction site). D-Hph extends this reach.[1][2]

• Case Study: In opioid peptide analogs (e.g., TAPP derivatives), the substitution of Phe with Hph has been shown to maintain or enhance affinity by allowing the aromatic ring to optimize its orientation without distorting the peptide backbone.

Conformational Flexibility vs. Entropy

• D-Phe: More rigid. If the binding pocket is shallow and well-defined, D-Phe is superior because the ligand pays a lower entropic cost to bind (pre-organized).

• D-Hph: More flexible.[3] If the binding pocket is deep or requires an "induced fit," D-Hph allows the ring to rotate and find the energetic minimum. However, this comes with a higher entropic penalty (freezing more rotatable bonds).

Proteolytic Stability

Both D-isomers confer resistance to standard proteases (trypsin, chymotrypsin) which recognize L-stereocenters. However, D-Hph is often more resistant to non-specific hepatic metabolism because the unnatural side chain length disrupts the active site geometry of metabolic enzymes like phenylalanine hydroxylase.

SAR Decision Tree

Figure 2: Decision matrix for selecting between D-Phe and D-Hph during lead optimization.

Part 3: Synthetic Access & Experimental Protocols

While D-Phe is commercially ubiquitous, D-Hph often requires synthesis or resolution. The most robust, scalable method for high optical purity (>99% ee) is Enzymatic Kinetic Resolution .

Why Enzymatic Resolution?

Chemical asymmetric synthesis (e.g., hydrogenation) often requires expensive chiral ligands (Rh-DuPhos). Enzymatic resolution uses cheap, robust acylases.

• Mechanism: Acylase I (from Aspergillus) is L-selective. It hydrolyzes

  -Acetyl-L-Hph to free L-Hph, leaving -Acetyl-D-Hph untouched. The D-derivative is then extracted and chemically hydrolyzed.

Protocol: Preparation of D-Homophenylalanine via Kinetic Resolution

Objective: Isolate D-Homophenylalanine from racemic

-acetyl-DL-homophenylalanine.

Reagents:

• Racemic

  -acetyl-DL-homophenylalanine (Substrate)

• Acylase I (Grade I, from Aspergillus melleus)

• 0.1 M Cobalt(II) chloride (

  , co-factor)

• Lithium Hydroxide (LiOH) or HCl (for hydrolysis)

• Ethyl Acetate (EtOAc)

Workflow:

• Enzymatic Hydrolysis:

  • Dissolve 10 mmol of

    -acetyl-DL-homophenylalanine in 40 mL of distilled water.

  • Adjust pH to 7.5 using 2M LiOH.

  • Add

    of (activator).

  • Add 50 mg Acylase I.

  • Incubate at 37°C with gentle shaking for 24 hours.

  • Checkpoint: Monitor reaction by TLC or HPLC until 50% conversion (L-isomer hydrolysis) is achieved.

• Separation (The Critical Step):

  • Acidify the mixture to pH 1.5 using 6M HCl. Note: This protonates the free L-Hph (cationic) and keeps the N-acetyl-D-Hph (neutral/carboxylic) amenable to extraction.

  • Extraction: Extract the aqueous phase 3x with Ethyl Acetate.

    • Organic Layer: Contains

      -acetyl-D-Homophenylalanine .

    • Aqueous Layer: Contains free L-Homophenylalanine (discard or save for L-series).

• Chemical Hydrolysis (De-protection):

  • Evaporate the EtOAc layer to yield the crude

    -acetyl-D-Hph oil.

  • Reflux the oil in 2M HCl (hydrochloric acid) for 3 hours at 100°C.

  • Evaporate to dryness.

• Purification:

  • Recrystallize the resulting solid from water/ethanol.

  • Validation: Verify optical rotation

    (typically negative for D-Hph in acidic solution) and Chiral HPLC (>99% ee).

Part 4: References

• MDPI. (2016). Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects. Molecules. Retrieved from [Link]

• ACS Catalysis. (2019). Engineered Biocatalysts for the Asymmetric Synthesis of D-Phenylalanines. Retrieved from [Link]

• National Institutes of Health (PMC). (2016). Peptidomimetic therapeutics: scientific approaches and opportunities. Retrieved from [Link]

• ResearchGate. (2006). Conformational and metabolic consequences of substitution of phenylalanine with beta(3)-homophenylalanine. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. m.youtube.com [m.youtube.com]

Technical Whitepaper: Solubility Profiling and Handling of Boc-D-HomoPhe-OH

Executive Summary

Boc-D-HomoPhe-OH (N-α-t-Butoxycarbonyl-D-homophenylalanine) is a critical non-canonical amino acid building block used to introduce hydrophobic bulk and conformational constraints into peptide backbones.[1] Its structural deviation from Phenylalanine—specifically the insertion of an additional methylene unit in the side chain—increases its lipophilicity (LogP) and alters its solubility profile compared to standard Boc-Phe-OH.[1]

This guide provides a definitive solubility profile for Boc-D-HomoPhe-OH, focusing on polar organic solvents essential for Solid-Phase Peptide Synthesis (SPPS) and liquid-phase organic synthesis.[1] It establishes Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) as the primary solvents for high-concentration stock solutions (>100 mg/mL), while identifying critical antisolvents for purification.[1]

Physicochemical Profile & Mechanistic Basis[1]

To master the handling of Boc-D-HomoPhe-OH, one must understand the molecular forces dictating its dissolution.[1]

• Chemical Structure: The tert-butoxycarbonyl (Boc) group masks the N-terminal amine, removing its capacity as a hydrogen bond donor and significantly increasing lipophilicity.[1] The side chain is a homobenzyl group, which adds hydrophobic Van der Waals surface area compared to a standard benzyl group.

• Solvation Mechanism:

  • Polar Aprotic Solvents (DMF, DMSO, NMP): These solvents accept hydrogen bonds from the carboxylic acid moiety while effectively solvating the hydrophobic Boc and homobenzyl groups via dipole-dipole interactions and dispersion forces.

  • Polar Protic Solvents (MeOH, EtOH): Solvation occurs via hydrogen bonding, but the hydrophobic effect of the side chain limits solubility at very high concentrations compared to aprotic counterparts.

  • Aqueous Media: The compound is insoluble in water due to the dominance of the hydrophobic Boc and side-chain domains over the single ionizable carboxyl group (unless deprotonated at high pH).

Key Properties Table

Property	Value / Description	Impact on Solubility
Molecular Weight	279.33 g/mol	Moderate MW facilitates dissolution in organic solvents.[1]
Appearance	White crystalline powder	High crystallinity requires energy input (sonication) to break lattice.[1]
Melting Point	76–80 °C	Low MP suggests lattice energy is easily overcome by appropriate solvents.[1]
Optical Rotation	[α]D ≈ -6.5° (EtOH)	Confirms solubility in ethanol for analytical purposes.[1]
Hydrophobicity	High (Side chain > Phe)	Requires organic solvents; prone to aggregation in aqueous mixtures.[1]

Solubility Landscape

The following data consolidates experimental benchmarks and verified supplier data.

Primary Solvents (Synthesis & Stock Solutions)

These solvents are recommended for preparing stock solutions for coupling reactions.[1]

Solvent	Solubility Limit	Operational Rating	Notes
DMSO	~100 mg/mL (358 mM)	Excellent	Preferred. Requires sonication.[1][2] Hygroscopic; use fresh solvent to prevent phase issues.[1][2]
DMF	High (>100 mg/mL)	Excellent	Standard for SPPS.[1] Dissolves rapidly with vortexing.[1]
NMP	High	Good	Alternative to DMF; useful to disrupt aggregation in longer peptides.[1]
DCM	Moderate-High	Good	Useful for specific liquid-phase couplings or resin loading; volatile.[1]

Secondary Solvents (Analysis & Purification)

Solvent	Solubility	Use Case
Ethanol (100%)	Soluble (~20 mg/mL tested)	Optical rotation measurements; recrystallization.[1]
Methanol	Soluble	HPLC sample preparation (if diluted).[1]
Ethyl Acetate	Very Soluble	Liquid-liquid extraction (organic phase).[1]
Acetonitrile	Moderate	HPLC mobile phase; not recommended for high-conc.[1] stocks.

Antisolvents (Precipitation)[1]

• Water: Induces immediate precipitation.[1]

• Petroleum Ether / Hexanes: Used to crash out the product from concentrated organic layers (e.g., Ethyl Acetate) during purification.[1]

Experimental Protocols

Protocol A: High-Concentration Dissolution (for SPPS)

Objective: Prepare a 0.2 M solution in DMF or DMSO for automated synthesis.

Materials:

• Boc-D-HomoPhe-OH (MW 279.33)[1][3]

• Dry DMF or DMSO (Water content < 0.05%)[1]

• Ultrasonic bath[1]

Workflow:

• Calculate: For 5 mL of 0.2 M solution, weigh 279.3 mg of Boc-D-HomoPhe-OH.

• Add Solvent: Add 4.0 mL of solvent first (not the full volume).[1]

• Disperse: Vortex vigorously for 30 seconds. The powder may clump initially due to hydrophobicity.[1]

• Sonicate: Place in an ultrasonic bath at ambient temperature for 1–2 minutes. Crucial step to break crystal lattice.

• Adjust: Dilute to the final 5.0 mL volume.

• Inspect: Ensure solution is optically clear. If hazy, filter through a 0.45 µm PTFE filter.[1]

Protocol B: Handling Aggregation ("Jelling")[1]

Due to the homophenylalanine side chain, solutions may exhibit "jelling" or high viscosity at concentrations >0.5 M or in cold environments.

• Immediate Fix: Warm the solution to 35–40 °C in a water bath.

• Prevention: Add 1% Triton X-100 or use NMP instead of DMF if aggregation persists during coupling.[1]

Visualized Workflows

Diagram 1: Dissolution Decision Tree

This logic flow guides the researcher in selecting the correct solvent based on the intended application.

Caption: Decision matrix for solvent selection based on downstream application necessity.

Diagram 2: Standard Dissolution Protocol

Caption: Step-by-step workflow for preparing high-quality stock solutions.

References

• MedChemExpress (MCE). Boc-L-homophenylalanine Product Information & Solubility Data. (Cited for DMSO solubility limit of ~100 mg/mL).[1][2]

• Sigma-Aldrich. Boc-D-Homophe-OH Product Specification.[1][3] (Cited for physical properties and optical rotation data).[1] [1]

• Chem-Impex International. Boc-L-HomoPhe-OH Technical Data Sheet.[1] (Cited for general solubility and applications in peptide synthesis).[1]

• PubChem. Boc-D-phenylalanine Compound Summary. (Cited for analogous Boc-amino acid physicochemical properties).[1][4][5][6][7] [1]

Sources

• 1. Boc-D-phenylalanine | C14H19NO4 | CID 637610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Boc- D -Homophe-OH = 98.0 TLC 82732-07-8 [sigmaaldrich.com]
• 4. labsolu.ca [labsolu.ca]
• 5. chemimpex.com [chemimpex.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Precision Peptidomimetics: The Strategic Integration of D-Homophenylalanine

Executive Summary: The "Reach and Resist" Paradigm

In the landscape of peptidomimetic drug design, D-homophenylalanine (D-Hph) represents a high-precision tool that solves two concurrent failure modes in peptide therapeutics: proteolytic instability and pharmacophore under-reach .

While standard D-amino acids are employed to arrest proteolysis and induce

-turns, they often fail to maintain high-affinity binding because the side-chain vector is inverted relative to the target pocket. D-Hph bridges this gap. By extending the side chain by one methylene unit ( ) relative to D-Phenylalanine, D-Hph restores the hydrophobic contact area while maintaining the protease-resistant D-configuration.

This guide details the structural mechanics, synthetic integration, and specific solid-phase peptide synthesis (SPPS) protocols required to deploy D-Hph effectively in drug discovery campaigns.

Structural Mechanics: The "Magic Methylene" Effect

To design effectively with D-Hph, one must understand its spatial behavior relative to its analogues. D-Hph is not merely a "longer Phenylalanine"; it is a conformational probe that alters the Ramachandran space.

Comparative Topology

Feature	L-Phenylalanine (L-Phe)	D-Phenylalanine (D-Phe)	D-Homophenylalanine (D-Hph)
Side Chain
Stereochemistry	L ( -config)	D ( -config)	D ( -config)
Proteolytic Stability	Low (Native substrate)	High (Resistant)	Very High (Resistant + Steric shield)
Pharmacophore Vector	Native ( )	Inverted ( )	Extended & Flexible
Primary Utility	Native binding	Turn induction / Stability	Deep Pocket Penetration

The Mechanistic Logic

Enzymes like Aminopeptidases and ACE (Angiotensin-Converting Enzyme) often possess deep hydrophobic S1 or S1' pockets.

• The Problem: Replacing L-Phe with D-Phe prevents cleavage but often retracts the phenyl ring from the deep hydrophobic "hot spot" due to the stereochemical inversion.

• The Solution: D-Hph adds a methylene spacer. This allows the backbone to adopt the stable D-configuration (preventing hydrolysis) while the extended side chain "reaches back" to recapture the deep hydrophobic interactions lost during the L

  D switch.

Decision Pathway: When to Deploy D-Hph

The following diagram illustrates the logical workflow for selecting D-Hph during Lead Optimization.

Figure 1: Decision matrix for incorporating D-Homophenylalanine. The molecule is specifically indicated when D-substitution confers stability but sacrifices binding affinity due to geometric retraction.

Synthetic Accessibility and Sourcing[1]

Before synthesis, verify the specific isomer. "Homophenylalanine" can refer to the side-chain homologue (2-amino-4-phenylbutanoic acid) or the backbone homologue (

-amino acid). This guide focuses on the -amino acid side-chain homologue .

Sourcing vs. Synthesis

• Commercial Availability: Fmoc-D-Hph-OH is commercially available but significantly more expensive than Fmoc-D-Phe-OH.

• Enzymatic Resolution (Cost-Effective Scale-up): For large-scale needs, enzymatic resolution of N-acetyl-DL-homophenylalanine using Acylase I is the industry standard. The enzyme selectively hydrolyzes the L-isomer, leaving the N-acetyl-D-homophenylalanine which can be extracted and deacetylated.

Experimental Protocol: Solid Phase Peptide Synthesis (SPPS)

Incorporating D-Hph requires modified coupling protocols due to the increased steric bulk of the side chain and the inherent aggregation propensity of D/L mixed sequences.

Reagents and Materials

• Resin: Rink Amide (for C-term amides) or Wang (for C-term acids). Low loading (0.3–0.5 mmol/g) is recommended to reduce steric crowding.

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is preferred over HBTU for this non-canonical acid.

• Base: Diisopropylethylamine (DIEA).[1]

• Solvent: DMF (peptide grade).

Step-by-Step Coupling Protocol (Fmoc Strategy)

Step 1: Resin Swelling Swell resin in DMF for 30 minutes. This is critical for allowing the bulky D-Hph access to the reactive sites.

Step 2: Deprotection (Pre-Coupling) Remove Fmoc from the previous amino acid on the resin.

• Reagent: 20% Piperidine in DMF + 0.1 M HOBt (HOBt suppresses aspartimide formation and racemization).

• Cycle: 2 x 10 minutes. Wash 5x with DMF.

Step 3: Activation of Fmoc-D-Hph-OH

• Stoichiometry: Use 4 equivalents of Fmoc-D-Hph-OH relative to resin loading.

• Activation Cocktail:

  • Amino Acid: 4.0 eq

  • HATU: 3.9 eq (Slight deficit to prevent capping with tetramethylguanidinium)

  • DIEA: 8.0 eq

• Procedure: Dissolve AA and HATU in minimal DMF. Add DIEA immediately before adding to the resin. Pre-activation time should not exceed 2 minutes to avoid racemization (even though D-isomers are the target, we want to maintain enantiopurity).

Step 4: Coupling Reaction

• Add activated mixture to the resin.

• Time: 60–90 minutes (Standard AA is 30-45 min; D-Hph requires longer diffusion time).

• Agitation: Continuous vortexing or nitrogen bubbling.

Step 5: Monitoring (The Kaiser Test)

• Perform a Kaiser test (ninhydrin). If the beads are blue, the coupling is incomplete.

• Troubleshooting: If incomplete, do not extend time. Perform a double coupling (repeat Step 3 & 4 with fresh reagents).

Step 6: Capping (Crucial)

• After coupling D-Hph, unreacted chains must be capped to prevent deletion sequences.

• Reagent: Acetic anhydride (0.5 M) / DIEA (0.125 M) / HOBt (0.015 M) in NMP.

SPPS Workflow Visualization

Figure 2: Optimized SPPS cycle for D-Homophenylalanine. Note the mandatory Kaiser test checkpoint due to the steric bulk of the homophenylalanine side chain.

Case Study Application: Aminopeptidase Inhibitors

Context: Aminopeptidase N (APN/CD13) is a zinc-dependent metalloprotease involved in tumor angiogenesis.

The Challenge: Standard inhibitors based on L-Phe are rapidly degraded in vivo. D-Phe analogues show high stability but a 50-fold drop in inhibitory potency (

) because the phenyl ring fails to occupy the S1 hydrophobic pocket effectively.

The D-Hph Solution: Researchers synthesized phosphonic acid analogues incorporating D-Hph.

• Structure: The D-configuration protected the N-terminal bond from cleavage.

• Activity: The extra methylene group in D-Hph allowed the phenyl ring to penetrate the S1 pocket, mimicking the depth of the L-Phe side chain while retaining the D-backbone geometry.

• Result: The D-Hph analogue achieved sub-micromolar inhibition (

  in nM range), comparable to L-Phe derivatives but with a half-life extended from minutes to hours.

Data Summary (Hypothetical Representative Data):

Compound	Config	Side Chain	(nM)	(Plasma)
Phe-Analogue	L		15	< 10 min
D-Phe-Analogue	D		850	> 4 hrs
D-Hph-Analogue	D		22	> 4 hrs

References

• Design, Synthesis, and Pharmacological Evalu

  -Homophenylalanine Derivatives as Potent DPP-4 Inhibitors. Journal of Medicinal Chemistry / NIH. [Link]

• Peptidomimetics: Synthetic Tools for Drug Discovery and Development. Frontiers in Chemistry. [Link]

• Synthesis and Inhibitory Studies of Phosphonic Acid Analogues of Homophenylalanine. ResearchGate / Molecules. [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. [Link]

• D-Homophenylalanine Structure and Properties. PubChem. [Link]

Sources

• 1. peptide.com [peptide.com]

Conformational Constraints &amp; Dynamics of Homophenylalanine in Peptidomimetics

Topic: Conformational Constraints of Homophenylalanine in Peptides Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Homophenylalanine (Hfe or hPhe), a non-proteinogenic homolog of phenylalanine, serves as a critical tool in medicinal chemistry for probing the spatial and conformational requirements of ligand-receptor interactions. Characterized by the insertion of a methylene group (

) into the side chain, Hfe extends the aromatic ring's reach by approximately 1.54 Å compared to phenylalanine (Phe). This modification alters the side-chain torsional profile ( angles) and backbone dynamics ( ), offering a unique mechanism to optimize binding affinity, proteolytic stability, and supramolecular assembly.

This guide provides a rigorous analysis of the conformational constraints imposed by Hfe, its synthesis and incorporation into peptides, and its strategic application in rational drug design.

Structural & Conformational Analysis

Side-Chain Topology and Rotameric Freedom

The fundamental distinction between Phe and Hfe lies in the side-chain topology. While Phe possesses two primary side-chain torsion angles (

), Hfe introduces a third degree of freedom ( ) before the aromatic ring.

• Phenylalanine (Phe):

  .
  • : Rotation around . Favored rotamers: (-60°, 180°, +60°).
  • : Rotation around . Usually to minimize steric clash with the backbone.[1]

• Homophenylalanine (Hfe):

  .[2]
  • : Rotation around . Similar preferences to Phe but influenced by the bulkier -substituent.
  • : Rotation around . This is an aliphatic-aliphatic bond, allowing staggered conformations ( ).[1]
  • : Rotation around . Determines the final orientation of the phenyl ring.

Thermodynamic Implication: The additional rotatable bond increases the conformational entropy of the unfolded state (

). Consequently, binding of Hfe to a rigid receptor pocket entails a higher entropic penalty ( ) compared to Phe, unless the extended side chain accesses a deep hydrophobic pocket or forms new enthalpic interactions (e.g., -stacking) that compensate for this loss.

Backbone Influence and Helix Propensity

Contrary to the intuition that longer side chains might destabilize secondary structures due to entropy, Hfe is frequently used to stabilize helical folds.

• Mechanism: The extended length allows the aromatic ring to "wrap" around the helix or reach across turns to engage in

  interactions (e.g., stacking or cation- interactions) that are geometrically forbidden for the shorter Phe side chain.

• Crystallographic Evidence: In short peptides, Hfe has been shown to induce ordered packing through intermolecular aromatic interactions, stabilizing structures that would otherwise be disordered.

Visualization: Structural Comparison & Torsion Angles

The following diagram contrasts the topological connectivity and torsion angles of Phe and Hfe.

Figure 1: Comparative topology of Phenylalanine vs. Homophenylalanine showing the insertion of the methylene group and the additional torsion angle (

becomes aliphatic-aliphatic).

Synthesis & Incorporation Protocols

Synthesis of Homophenylalanine

While Fmoc-Hfe-OH is commercially available, large-scale requirements often necessitate synthesis. The preferred route involves asymmetric synthesis to ensure high enantiomeric purity (

), as separation of Hfe enantiomers is challenging.

• Route A (Enzymatic Resolution): Kinetic resolution of N-acetyl-DL-homophenylalanine using Acylase I (Aspergillus melleus).

• Route B (Asymmetric Hydrogenation): Hydrogenation of precursors like 2-amino-4-phenyl-3-butenoic acid using chiral Rhodium catalysts.

Solid-Phase Peptide Synthesis (SPPS) Protocol

Incorporating Hfe into peptides follows standard Fmoc/tBu chemistry, but specific precautions are required due to the hydrophobicity of the residue.

Protocol: Fmoc-Hfe-OH Coupling

• Resin Preparation: Swell resin (e.g., Wang or Rink Amide) in DMF for 30 min.

• Deprotection: Treat with 20% Piperidine in DMF (

  min) to remove Fmoc from the N-terminus. Wash with DMF ( ).

• Activation:

  • Reagents: Use DIC (Diisopropylcarbodiimide) / Oxyma Pure for optimal suppression of racemization.

  • Stoichiometry: 3 eq Fmoc-Hfe-OH : 3 eq DIC : 3 eq Oxyma.

  • Pre-activation: Dissolve AA and reagents in minimal DMF; let stand for 2 min before adding to resin.

• Coupling: Shake at room temperature for 60–90 min. The extended side chain does not impose significant steric hindrance at the

  -carbon, so double coupling is rarely needed unless the sequence is prone to aggregation.

• Monitoring: Verify coupling efficiency via Kaiser Test (ninhydrin).

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Critical Note on Racemization: Unlike Phenylglycine (Phg), which is highly prone to racemization due to the proximity of the phenyl ring to the

-proton, Hfe is relatively stable. The -methylene group insulates the -proton from the electron-withdrawing effect of the aromatic ring.

Strategic Application in Drug Design

The decision to substitute Phe with Hfe should be driven by specific structural hypotheses. The following decision matrix outlines the logic for deployment.

Decision Matrix Logic

• Pocket Depth: If a Phe scan shows activity but weak binding, the pocket may be deeper. Hfe probes this depth.

• Proteolytic Stability: Hfe is non-proteinogenic; proteases (e.g., chymotrypsin) do not recognize the scissile bond efficiently, enhancing plasma half-life.

• Conformational Scanning: If a flexible linker is needed between the backbone and the aromatic pharmacophore, Hfe provides "reach" without the rigidity of a spacer like Gly-Phe.

Visualization: Application Workflow

Figure 2: Decision logic for incorporating Homophenylalanine in peptide optimization campaigns.

Physicochemical Property Comparison

Property	Phenylalanine (Phe)	Homophenylalanine (Hfe)	Impact on Peptide
Side Chain Formula			Increased Hydrophobicity
Side Chain Length	~3.8 Å (to ring center)	~5.3 Å (to ring center)	Extended Reach
Rotatable Bonds	2 ( )	3 ( )	Higher Entropy
Hydropathy Index	2.8	~3.5 (Estimated)	Increased membrane permeability
Proteolytic Stability	Low (Native substrate)	High (Poor substrate)	Enhanced half-life

References

• Identification of Homophenylalanine Biosynthetic Genes. PMC - NIH. [Link]

• Crystallographic Analysis of Short Helical Peptides Containing Homologs of Phenylalanine. Journal of Peptide Science. [Link]

• Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Self-Assembly and Gelation. MDPI. [Link]

• Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids. Journal of the American Chemical Society. [Link]

• Side-chain torsion angles and rotamer libraries. Illinois Institute of Technology. [Link]

Sources

• 1. Side Chain Conformation | SWISS-MODEL [swissmodel.expasy.org]
• 2. researchgate.net [researchgate.net]

Steric and Conformational Properties of the Homophenylalanine Side Chain

A Guide for Rational Drug Design

Executive Summary

Homophenylalanine (Hph) is a non-proteinogenic amino acid that serves as a critical "molecular ruler" in peptidomimetic drug design. By extending the phenylalanine (Phe) side chain by a single methylene unit (

), Hph alters the steric reach, hydrophobic volume, and entropic profile of the residue. This guide analyzes the steric properties of the Hph side chain, detailing its conformational dynamics and its pivotal role in the success of Angiotensin-Converting Enzyme (ACE) inhibitors.

Structural Architecture: The -Phenyl Shift

To understand the steric impact of homophenylalanine, one must first quantify its deviation from the canonical phenylalanine scaffold.

1.1 The Methylene Insertion Effect

In Phenylalanine (Phe), the aromatic ring is attached to the

-carbon ( ). In Homophenylalanine (Hph), the insertion of a methylene group shifts the aromatic ring to the -carbon ( ). This seemingly minor modification fundamentally changes the "sweep volume" of the side chain.

Feature	L-Phenylalanine (Phe)	L-Homophenylalanine (Hph)
Side Chain Formula
Attachment Point	Phenyl on	Phenyl on
Rotatable Bonds (Side Chain)	2 ( )	3 ( )
Steric Reach (Backbone to Ring Center)	~3.8 Å	~5.1 Å
Topological Polar Surface Area	63.3 Ų	63.3 Ų (Identical headgroup)

1.2 Visualizing the Steric Extension

The following diagram illustrates the structural elongation and the introduction of the additional torsion angle (

) in Hph compared to Phe.

Figure 1: Comparative topology of Phe vs. Hph side chains. Note the additional degree of freedom (

) in Hph, allowing for a larger conformational search space.

Conformational Dynamics & Thermodynamics

The steric properties of Hph are not static; they are defined by the dynamic sampling of conformational space.

2.1 The Entropic Penalty

The introduction of the extra methylene group increases the flexibility of the side chain. While this allows Hph to access remote binding pockets, it introduces a thermodynamic trade-off:

• Entropy (

  ): Hph has higher conformational entropy in the unbound state compared to Phe due to the additional rotatable bond.

• Binding Cost: Constraining Hph into a rigid binding pocket requires a larger loss of entropy (

  ) than constraining Phe.

• Implication: For Hph to be a superior binder, the enthalpic gain (

  ) from the optimized hydrophobic interaction must outweigh this higher entropic penalty.

2.2 The "Wiggle Room" Hypothesis

Unlike the rigid phenyl ring of Phe, which has a limited radius of rotation, the Hph side chain acts as a "double-jointed" arm.

• (C -C ): Defines the initial projection from the backbone.
• (C -C ): Allows the "elbow" of the side chain to bend, redirecting the phenyl group.
• (C -Ring): Allows the ring to rotate specifically to engage in - stacking or edge-to-face interactions.

This flexibility allows Hph to navigate around steric bottlenecks in a receptor active site that would clash with the more rigid benzyl group of Phe.

Application in Medicinal Chemistry: The ACE Inhibitor Paradigm[1]

The most authoritative validation of Hph's steric utility is found in the development of Angiotensin-Converting Enzyme (ACE) inhibitors, specifically the evolution from Captopril to Enalapril.

3.1 The Subsite Challenge

ACE is a zinc-metallopeptidase. Early inhibitors like Captopril coordinated the Zinc ion but lacked optimal hydrophobic interactions in the auxiliary subsites.

• The Problem: The

  hydrophobic pocket of ACE is deep and located at a specific distance from the catalytic Zinc.

• The Solution: Researchers found that a standard Phenylalanine side chain was too short to optimally fill the

  pocket while maintaining the correct Zinc coordination geometry.

• The Hph Fix: Enalaprilat (the active metabolite of Enalapril) utilizes a homophenylalanine-like scaffold. The extra methylene unit pushes the phenyl ring deeper into the

  pocket, significantly increasing binding affinity ( ) through enhanced Van der Waals contacts.

Figure 2: Schematic of Enalaprilat binding. The Hph side chain bridges the distance to the S1 pocket, a feat sterically impossible for Phe.

Experimental Protocol: Computational Steric Scanning

To determine if Hph is a suitable replacement for Phe in a novel peptide drug, the following "In Silico Steric Scanning" protocol is recommended. This workflow validates steric fit before synthesis.

4.1 Protocol Overview

Objective: Compare the binding energy and steric clashes of Phe vs. Hph at a specific residue position. Tools: PyMOL (visualization), Rosetta or Schrödinger (docking/minimization).

4.2 Step-by-Step Methodology

• Preparation of the Receptor:

  • Obtain the PDB structure of the target protein.

  • Clean the structure (remove water, add hydrogens) using standard force fields (e.g., OPLS4).

• Mutational Scanning:

  • Select the target residue (e.g., Phe105).

  • Perform an in silico mutation to L-Homophenylalanine.

  • Critical Step: Run a local rotamer library search. Since Hph is non-standard, ensure your library includes

    distributions derived from small molecule crystal databases (CSD).

• Energy Minimization:

  • Perform a constrained minimization of the side chain and neighbors (5Å radius).

  • Allow the backbone to relax slightly to accommodate the extra bulk.

• Analysis of Steric Clashes:

  • Calculate the Lennard-Jones potential (

    ).

  • Success Criteria: If

    AND no atomic overlaps > 0.4Å are observed, the substitution is sterically viable.

• Volume Calculation:

  • Measure the buried surface area (BSA). Hph should show an increase in hydrophobic BSA compared to Phe if the pocket is sufficiently deep.

Synthesis & Availability

While Hph is commercially available, high-purity L-Hph for drug development is often synthesized biocatalytically to ensure enantiomeric purity (>99% ee).

• Biocatalytic Route: Reductive amination of 2-oxo-4-phenylbutyric acid (2-OPBA) using engineered Phenylalanine Dehydrogenase (PheDH).[1] This method avoids the harsh conditions of chemical synthesis and yields the L-isomer specifically [1].

• Chemical Route: Asymmetric synthesis often involves auxiliary-controlled alkylation, but this can be atom-inefficient compared to the enzymatic route.

References

• Structure-guided steric hindrance engineering of Bacillus badius phenylalanine dehydrogenase for efficient L-homophenylalanine synthesis. Source: Biotechnology for Biofuels, 2021. URL:[Link][2]

• Role of the phenylalanine B25 side chain in directing insulin interaction with its receptor.[3] Steric and conformational effects. Source: Journal of Biological Chemistry, 1986. URL:[Link]

• Discovery and development of ACE inhibitors. Source: Wikipedia (Summary of Patchett et al. seminal work on Enalapril). URL:[Link]

• Identification of Homophenylalanine Biosynthetic Genes... and Application to Its Microbial Production. Source: Applied and Environmental Microbiology, 2013. URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Structure-guided steric hindrance engineering of Bacillus badius phenylalanine dehydrogenase for efficient l-homophenylalanine synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of the phenylalanine B25 side chain in directing insulin interaction with its receptor. Steric and conformational effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

optimal coupling reagents for Boc-D-HomoPhe-OH in SPPS

Application Note: Optimal Coupling Strategies for Boc-D-HomoPhe-OH in SPPS

Executive Summary

The incorporation of Boc-D-HomoPhe-OH (Boc-D-homophenylalanine) into peptide sequences presents a dual challenge in Solid Phase Peptide Synthesis (SPPS): steric hindrance due to the extended methylene side chain and the critical need to preserve chirality (D-configuration). While standard Boc chemistry protocols are robust, the specific physicochemical properties of HomoPhe require optimized activation strategies to prevent deletion sequences and racemization.

This guide provides a technical analysis of coupling reagents, recommending DIC/Oxyma Pure as the gold standard for enantiomeric purity and HATU/HOAt for sterically demanding sequences, supported by detailed protocols and mechanistic insights.

Technical Background & Challenges

The Molecule: Boc-D-HomoPhe-OH[1][2][3]

• Structure: An analog of phenylalanine with an extra methylene group (

  ) in the side chain.[1]

• Role: Used in drug design to increase proteolytic stability and probe receptor binding pocket depth.[1]

• Solubility: Generally soluble in DMF and DCM; however, the hydrophobic side chain can induce on-resin aggregation.

The Challenges

• Steric Hindrance: The extra methylene group increases the hydrodynamic radius of the side chain compared to Phenylalanine, slowing down the acylation rate.

• Racemization Risk: D-amino acids are susceptible to converting to the L-isomer (or racemizing to a DL mix) during activation.[1] This is primarily driven by oxazolone formation , which is base-catalyzed.[1]

  • Critical Insight: In Boc chemistry, where in situ neutralization often employs high concentrations of DIEA (Diisopropylethylamine), the risk of base-mediated racemization is elevated compared to Fmoc chemistry.

Reagent Selection Guide

The choice of coupling reagent dictates the balance between coupling efficiency (yield) and optical purity (chirality).

Feature	DIC / Oxyma Pure (Recommended)	HATU / HOAt / DIEA (High Power)	HBTU / HOBt / DIEA (Legacy)
Mechanism	Carbodiimide + Oxime	Uronium/Aminium Salt	Uronium Salt
Coupling Power	High	Very High	Moderate
Racemization Risk	Lowest (Neutral pH activation)	High (Requires Base)	Moderate
Stability	High (Stable intermediates)	Low (Unstable in DMF)	Moderate
Best Use Case	Standard & Chiral-Sensitive Couplings	Sterically Hindered / Aggregated Regions	Routine / Non-critical residues

Decision Matrix: Selecting the Right Protocol

Figure 1: Decision tree for selecting coupling reagents based on steric environment.

Detailed Experimental Protocols

Protocol A: High Fidelity Coupling (DIC/Oxyma Pure)

Best for preserving the D-configuration and preventing racemization.

Rationale: DIC (Diisopropylcarbodiimide) activates the carboxylic acid to an O-acylisourea, which is immediately intercepted by Oxyma Pure to form a stable, reactive ester. This reaction proceeds at near-neutral pH, minimizing proton abstraction from the

-carbon.[1]

Reagents:

• AA: Boc-D-HomoPhe-OH (3.0 eq)[1]

• Activator: DIC (3.0 eq)

• Additive: Oxyma Pure (3.0 eq)[1]

• Solvent: DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone)[1]

Step-by-Step:

• Resin Preparation: Perform TFA deprotection of the previous residue.[1] Wash resin thoroughly with DCM (3x) and DMF (3x).[1]

• Neutralization (Crucial): Treat resin with 10% DIEA in DMF for 2 minutes. Drain and wash with DMF (3x) to remove excess base.[1] Do not leave excess base in the vessel.

• Activation Cocktail:

  • Dissolve Boc-D-HomoPhe-OH and Oxyma Pure in minimal DMF.[1]

  • Add DIC immediately prior to addition to the resin.[1]

  • Note: Pre-activation for 2-3 minutes is optional but usually unnecessary with Oxyma.[1]

• Coupling: Add the mixture to the resin. Shake/vortex at room temperature for 60–90 minutes .

• Monitoring: Perform a Kaiser test (ninhydrin).[1] If slightly positive, re-couple using half the equivalents.

Protocol B: High Efficiency Coupling (HATU/HOAt)

Reserved for difficult couplings (e.g., onto Proline or N-methylated residues).

Rationale: HATU generates a highly reactive Aza-benzotriazole ester.[1] However, it requires a base (DIEA) to function. To mitigate racemization, we use TMP (2,4,6-Trimethylpyridine / Collidine) or strictly limited DIEA.

Reagents:

• AA: Boc-D-HomoPhe-OH (3.0 eq)[1]

• Activator: HATU (2.9 eq) – Slight deficit prevents guanidinylation.

• Base: DIEA (6.0 eq) OR TMP (Collidine) (6.0 eq)[1]

• Solvent: NMP (Preferred for hindered sequences)[1]

Step-by-Step:

• Resin Preparation: Deprotect (TFA) and wash resin.[1]

• In Situ Neutralization:

  • Dissolve Boc-D-HomoPhe-OH and HATU in NMP.[1]

  • Add Base (DIEA or Collidine) to the amino acid solution.[1]

  • Immediately add this mixture to the protonated (TFA-salt) resin.[1]

  • Mechanism:[2][3] The excess base neutralizes the resin and activates the HATU simultaneously.

• Coupling: React for 30–45 minutes . (HATU is faster than DIC).[1]

• Wash: Wash immediately with DMF after coupling to remove residual base/HATU.[1]

Quality Control & Troubleshooting

Racemization Analysis

To validate the enantiomeric purity of your peptide:

• C18 HPLC: Often separates diastereomers (L-HomoPhe vs D-HomoPhe peptides).

• Marfey’s Reagent: Hydrolyze a small resin sample (6N HCl), derivatize with Marfey’s reagent (FDAA), and analyze via LC-MS to quantify % D-isomer.[1]

Troubleshooting Table

Issue	Observation	Root Cause	Solution
Incomplete Coupling	Positive Kaiser Test	Steric hindrance or Aggregation	Switch solvent to NMP ; Increase Temp to 50°C (Caution: Racemization risk).
Racemization	Double peaks in HPLC	High Base exposure	Switch to Protocol A (DIC/Oxyma); Use Collidine instead of DIEA.
Precipitation	Cloudy reaction mix	Low solubility of Urea byproduct	Use DIC (soluble urea) instead of DCC; Ensure DMF is dry.

Workflow Visualization

Figure 2: Optimized SPPS Cycle for Boc-D-HomoPhe-OH using Separate Neutralization.

References

• Albericio, F., et al. (2018).[1] Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt.[1] Organic Process Research & Development. [1]

• Carpino, L. A. (1993).[1] 1-Hydroxy-7-azabenzotriazole.[1][4] An efficient peptide coupling additive.[1][5][6] Journal of the American Chemical Society. [1]

• Schnölzer, M., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International Journal of Peptide and Protein Research.[1]

• Bachem. (2024).[1] Peptide Coupling Reagents Guide.

• Sigma-Aldrich. (2024).[1] Boc-D-Homophe-OH Product Specification. [7][1]

Sources

• 1. Boc-D-phenylalanine | C14H19NO4 | CID 637610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. digital.csic.es [digital.csic.es]
• 7. Boc-Homophe-OH = 98.0 TLC 100564-78-1 [sigmaaldrich.com]

Application Note: Strategic Incorporation of Boc-D-Homophenylalanine into Bioactive Peptides

Executive Summary

The incorporation of non-canonical amino acids (ncAAs) is a pivotal strategy in modern peptidomimetics to overcome the inherent limitations of native peptides: poor bioavailability and rapid proteolytic degradation. Boc-D-homophenylalanine (Boc-D-Hfe) represents a dual-action modification tool. Structurally, the "Homo" modification (insertion of a methylene group,

) extends the side chain, altering the steric interaction within receptor binding pockets. Stereochemically, the D-configuration renders the peptide bond refractory to enzymatic hydrolysis by endogenous proteases (e.g., chymotrypsin).

This guide details the physicochemical properties of Boc-D-Hfe and provides a rigorous, field-validated protocol for its incorporation via Boc-chemistry Solid Phase Peptide Synthesis (SPPS) . It addresses the specific challenges of coupling sterically distinct residues and managing the risks of racemization and incomplete coupling.

Physicochemical Profile & Material Science

Understanding the material properties of Boc-D-Hfe is prerequisite to successful synthesis. The extra methylene group increases lipophilicity compared to Phenylalanine (Phe), affecting both solubility and resin swelling behavior.

Table 1: Physicochemical Properties of Boc-D-Homophenylalanine

Property	Value / Description	Significance in Protocol
Molecular Formula		Basis for stoichiometry calculations.[1]
Molecular Weight	279.33 g/mol	Required for precise molar equivalents.[1][2]
Solubility	Soluble in DCM, DMF, MeOH.[1] Slightly soluble in .[3]	Compatible with standard SPPS solvents; no special co-solvents (e.g., DMSO) usually required.
Melting Point	76–80 °C	Indicator of purity; sharp melting point suggests high enantiomeric excess.[1]
Side Chain		Increased flexibility ( angles) vs. Phe; alters binding pocket penetration.[1]
Protecting Group	Boc (tert-butyloxycarbonyl)	Acid-labile (TFA); requires HF or TFMSA for final cleavage.[1][4]

Strategic Synthesis: The "Why" and "How"

The Mechanistic Advantage

Incorporating D-Hfe serves two distinct drug design purposes:

• Proteolytic Shielding: Proteases like chymotrypsin cleave at the C-terminal side of aromatic residues (Phe, Tyr, Trp). They require the L-configuration to fit the catalytic triad. D-Hfe disrupts this fit, extending plasma half-life (

  ).

• Conformational Scanning: The extended side chain allows the phenyl ring to reach deeper hydrophobic pockets in GPCRs that are inaccessible to native Phe, potentially increasing potency or selectivity.

Visualization: The Stability Logic

The following diagram illustrates how D-Hfe evades enzymatic degradation compared to native L-Phe.

Figure 1: Mechanism of proteolytic resistance. The D-configuration and extended side chain of Hfe prevent the formation of the productive transition state required for enzymatic hydrolysis.

Experimental Protocol: Boc-SPPS Incorporation

Safety Warning: This protocol involves the use of Trifluoroacetic acid (TFA) and Hydrogen Fluoride (HF) . HF is extremely hazardous, corrosive, and penetrates skin to decalcify bone. Work strictly in a designated fume hood with HF-resistant PPE and calcium gluconate gel on hand.

Reagents and Setup

• Resin: MBHA (for C-term amides) or PAM (for C-term acids). Substitution: 0.5–0.8 mmol/g.

• Activator: HATU (preferred for ncAAs to ensure complete coupling) or HBTU.

• Base: DIPEA (Diisopropylethylamine).

• Solvent: DMF (anhydrous).

The Synthesis Cycle (Step-by-Step)

Step 1: Boc Deprotection (The "TFA Wash")

Remove the Boc group from the N-terminus of the resin-bound peptide.

• Wash resin with DCM (3 x 1 min).

• Treat with 50% TFA in DCM (1 x 2 min, then 1 x 20 min).

• Wash with DCM (3 x 1 min).

• Critical: Ensure complete removal of acid.

Step 2: Neutralization

Protonated amines cannot couple.

• Treat with 10% DIPEA in DCM (2 x 2 min).

• Wash with DCM (3 x 1 min), then DMF (3 x 1 min).

Step 3: Activation and Coupling of Boc-D-Hfe

Rationale: D-Hfe is valuable.[5][6] We use a slight excess (3 eq) rather than the standard 5 eq to conserve material, utilizing the potent HATU activator to drive the reaction.

• Dissolve: 3.0 equivalents (eq) of Boc-D-Hfe-OH and 2.9 eq of HATU in minimal DMF.

• Activate: Add 6.0 eq of DIPEA . The solution should turn yellow. Allow to activate for 1–2 minutes (do not wait longer to avoid racemization).

• Couple: Add the activated mixture to the resin.

• Incubate: Shake at room temperature for 45–60 minutes.

Step 4: Monitoring (The Kaiser Test)

Never proceed without validation.

• Take a few resin beads.

• Add Ninhydrin reagents (Kaiser Test Kit).[7]

• Heat at 100°C for 2 minutes.

  • Blue/Purple: Free amines present (Coupling Failed).

    Recouple.

  • Yellow/Clear: No free amines (Coupling Complete).

    Proceed.

Workflow Diagram

Figure 2: The Boc-SPPS cycle optimized for incorporating non-canonical amino acids.

Final Cleavage Protocol (HF Method)

Boc chemistry typically utilizes benzyl-based side-chain protection, which requires strong acid cleavage.

• Preparation: Dry the resin completely under high vacuum (wet resin + HF = side reactions).

• Scavenger Cocktail: Add Anisole (10% v/v) to the reaction vessel. This captures carbocations (e.g., tert-butyl cations) that would otherwise re-alkylate the sensitive D-Hfe aromatic ring or Methionine/Tryptophan residues.

• HF Condensation: Condense anhydrous HF into the vessel at -78°C using a specialized Teflon HF line.

• Reaction: Warm to 0°C (ice bath) and stir for 45–60 minutes .

  • Note: Do not exceed 0°C or 60 minutes to minimize potential cleavage of the peptide bond itself or modification of the D-Hfe side chain.

• Extraction: Evaporate HF under nitrogen. Wash resin with ether (to remove scavengers), then extract the peptide with 10-50% Acetic Acid or Acetonitrile/Water.

• Lyophilization: Freeze-dry the extract to obtain the crude peptide.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Racemization (D L)	Over-activation; high base concentration; prolonged coupling.[1]	Use DIC/Oxyma or HATU/HOAt instead of HBTU. Reduce activation time to <2 mins. Use collidine instead of DIPEA.
Incomplete Coupling	Steric hindrance of the "Homo" side chain.[1]	Double couple (repeat Step 3). Increase temperature to 40°C (carefully). Switch solvent to NMP.
Low Solubility of Crude	Hydrophobicity of D-Hfe.[1]	Dissolve crude in high % Acetic Acid or HFIP before HPLC purification.[1]
Alkylation of Side Chain	Insufficient scavenger during HF cleavage.[1]	Increase Anisole/p-Cresol content.[1] Ensure resin is bone-dry before HF addition.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Kent, S. B. (1988). Chemical Synthesis of Peptides and Proteins. Annual Review of Biochemistry, 57, 957-989. Link

• Sagan, S., et al. (2004). Structure-activity relationship of hemopressin, a bioactive peptide containing a D-amino acid. Current Medicinal Chemistry. Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398. Link

• Sigma-Aldrich. (2023).[8] Boc-D-Homophenylalanine Product Specification and Safety Data Sheet. Link

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. (2S)-2-(((tert-butoxy)carbonyl)amino)-4-phenylbutanoic acid | C15H21NO4 | CID 7018726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labsolu.ca [labsolu.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. chemimpex.com [chemimpex.com]
• 7. peptide.com [peptide.com]
• 8. DL -Homophenylalanine 98 1012-05-1 [sigmaaldrich.com]

Application Note: Precision Synthesis of PDE4 Inhibitors Utilizing D-Homophenylalanine Scaffolds

Executive Summary

This application note details the synthetic utility of D-homophenylalanine (D-Hph) and its derivatives as chiral building blocks for the development of high-potency Phosphodiesterase 4 (PDE4) inhibitors. While classic PDE4 inhibitors (e.g., Rolipram, Apremilast) utilize specific chiral cores to maximize selectivity and minimize emetic side effects, the D-homophenylalanine scaffold offers a unique "homologation advantage." The additional methylene group in the side chain (Ph-CH2-CH2- vs. Ph-CH2-) alters the spatial orientation of the phenyl ring within the hydrophobic Q-pocket of the PDE4 active site, often enhancing binding affinity and metabolic stability.

This guide provides a validated protocol for synthesizing a representative imidazolidinedione-based PDE4 inhibitor core using Boc-D-homophenylalanine. It focuses on maintaining optical purity, optimizing the "warhead" coupling (typically a dialkoxyphenyl moiety), and validating the final chemotype.

Scientific Rationale & Mechanism

The Chiral Advantage in PDE4 Inhibition

PDE4 enzymes contain a highly conserved active site with a hydrophobic pocket (Q-pocket) that accommodates the catechol ether moiety of inhibitors. The "clamp" region of the enzyme is sensitive to the stereochemistry of the inhibitor.

• Stereoselectivity: For many PDE4 inhibitors, one enantiomer is significantly more potent (e.g., the (S)-enantiomer of Apremilast).

• The D-Homophenylalanine Switch: Using D-Hph introduces a specific chiral vector. The D-configuration directs the side chain into the solvent-accessible region or a secondary hydrophobic pocket, potentially reducing steric clash compared to the L-isomer, while the "homo" elongation allows the phenyl ring to reach deeper hydrophobic clefts inaccessible to standard phenylalanine derivatives.

Retrosynthetic Strategy

The target molecule is constructed via a convergent synthesis:

• Fragment A (Chiral Scaffold): N-protected D-homophenylalanine.

• Fragment B (Pharmacophore): 3-Cyclopentyloxy-4-methoxyaniline (a validated PDE4 binding motif).

• Assembly: Amide coupling followed by cyclization to form a rigid hydantoin (imidazolidine-2,4-dione) core, which serves to orient the pharmacophores correctly.

Experimental Protocol

Materials & Reagents[1][2][3][4][5][6]

• Starting Material: Boc-D-Homophenylalanine (CAS: 82732-31-0), >98% ee.

• Coupling Partner: 3-(Cyclopentyloxy)-4-methoxyaniline.

• Coupling Agents: HATU, DIPEA (Diisopropylethylamine).

• Solvents: Anhydrous DMF, DCM, Methanol.

• Cyclization Agent: Carbonyldiimidazole (CDI) or Triphosgene.

Workflow Diagram (Graphviz)

Figure 1: Step-wise synthetic pathway for converting D-homophenylalanine into a rigid PDE4 inhibitor core.

Detailed Step-by-Step Procedure

Step 1: Preparation of the Linear Amide

Objective: Link the chiral scaffold to the PDE4 pharmacophore without racemization.

• Dissolution: In a flame-dried round-bottom flask, dissolve Boc-D-homophenylalanine (1.0 eq, 5.0 mmol) in anhydrous DMF (20 mL).

• Activation: Cool the solution to 0°C under nitrogen. Add DIPEA (2.5 eq) followed by HATU (1.1 eq). Stir for 15 minutes to form the active ester.

  • Critical Note: Maintain 0°C to suppress racemization of the alpha-proton, although carbamate-protected amino acids are generally resistant to oxazolone formation.

• Coupling: Add 3-(cyclopentyloxy)-4-methoxyaniline (1.0 eq) in one portion. Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Work-up: Dilute with EtOAc (100 mL), wash with 1N HCl (cold), sat. NaHCO3, and brine. Dry over Na2SO4 and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) to yield the Boc-amino amide intermediate .

Step 2: Deprotection and Cyclization (Hydantoin Formation)

Objective: Create the rigid heterocyclic core.

• Deprotection: Dissolve the intermediate in DCM (10 mL) and add TFA (5 mL). Stir at room temperature for 1 hour. Monitor by TLC for disappearance of the starting material.

• Neutralization: Concentrate the reaction mixture to remove excess TFA. Redissolve in DCM and wash with sat. NaHCO3 to obtain the free amine.

• Cyclization: Dissolve the free amine in anhydrous THF (20 mL). Add Carbonyldiimidazole (CDI) (1.2 eq) and TEA (2.0 eq).

• Reflux: Heat the mixture to reflux (65°C) for 12 hours. The amine reacts with CDI to form an isocyanate intermediate, which then undergoes intramolecular attack by the amide nitrogen to close the ring.

• Final Isolation: Concentrate and purify via recrystallization (EtOH/Water) or Preparative HPLC.

Quality Control & Validation

To ensure the integrity of the "Chiral Switch," the final product must be validated for both chemical and optical purity.

Analytical Specifications

Parameter	Specification	Method
Chemical Purity	> 98.0%	HPLC (C18 column, ACN/Water gradient)
Chiral Purity (ee)	> 99.0%	Chiral HPLC (Chiralpak AD-H, Hexane/IPA)
Identity	Consistent with Structure	1H-NMR (500 MHz), MS (ESI+)
Residual Solvent	< ICH Limits	GC-HS

QC Workflow Diagram (Graphviz)

Figure 2: Quality control decision tree for chiral PDE4 inhibitors.

Troubleshooting & Optimization

• Issue: Low Yield in Cyclization.

  • Cause: Steric hindrance of the "homo" side chain preventing ring closure.

  • Solution: Switch from CDI to Triphosgene (0.35 eq) in DCM at 0°C, then warm to reflux. Triphosgene is more reactive and often drives difficult cyclizations to completion.

• Issue: Racemization.

  • Cause: Over-heating during the coupling step or excessive base.

  • Solution: Use collidine instead of DIPEA as a milder base. Ensure the activation time with HATU does not exceed 20 minutes before adding the amine.

• Issue: Solubility.

  • Solution: D-homophenylalanine derivatives are more lipophilic than phenylalanine analogs. Use DMF/DCM mixtures rather than pure DCM for reactions.

References

• National Institutes of Health (NIH). (2025). Design, Synthesis, and Evaluation of Selective PDE4 Inhibitors for the Therapy of Pulmonary Injury. PubMed. Retrieved October 26, 2025, from [Link]

• Google Patents. (2014). Resolution of racemic beta-aminosulfone compounds (Apremilast Context). US Patent US11149003B2.

• MDPI. (2021). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules. Retrieved October 26, 2025, from [Link]

Application Notes &amp; Protocols: Solution-Phase Synthesis Featuring Boc-D-homophenylalanine

Introduction: The Strategic Incorporation of Boc-D-homophenylalanine

In the landscape of peptide-based drug discovery and development, the use of non-proteinogenic amino acids is a cornerstone strategy for modulating pharmacological properties. Boc-D-homophenylalanine ((R)-2-(Boc-amino)-4-phenylbutyric acid) is a particularly valuable building block.[] As a derivative of D-phenylalanine with an additional methylene group in its side chain, it offers several strategic advantages:

• Enhanced Stability: The D-configuration provides inherent resistance to enzymatic degradation by proteases, prolonging the peptide's in vivo half-life.

• Structural Influence: The extended, hydrophobic side chain can introduce unique conformational constraints and steric bulk, potentially leading to improved binding affinity and selectivity for therapeutic targets.[2]

• Boc Protection: The tert-butoxycarbonyl (Boc) protecting group is robust yet readily cleaved under acidic conditions, making it ideal for the classic Boc/Bzl orthogonal protection strategy in stepwise peptide synthesis.[2][3]

While solid-phase peptide synthesis (SPPS) is renowned for its speed and automation, classical solution-phase peptide synthesis (SPPS) remains a highly relevant and powerful methodology.[4] Its advantages include superior scalability for large-scale production, the ability to purify and characterize intermediates at each step to ensure final product quality, and the circumvention of challenges associated with resin swelling or peptide aggregation on a solid support.[5][6]

This guide provides a comprehensive, field-proven protocol for the solution-phase synthesis of a dipeptide using Boc-D-homophenylalanine, illustrating the fundamental cycle of coupling and deprotection that forms the basis of peptide elongation.

Core Principles: The Logic of Solution-Phase Synthesis

The synthesis of a peptide in solution is a cyclical process, alternating between two key chemical transformations: peptide bond formation (coupling) and Nα-terminal protecting group removal (deprotection).[7] The entire process is designed to proceed in the C-to-N direction.

Caption: Cyclical workflow of solution-phase peptide synthesis.

Experimental Protocol: Synthesis of Boc-D-hPhe-Gly-OMe

This section details the synthesis of a model dipeptide, Boc-D-homophenylalanine-Glycine methyl ester, illustrating the core coupling and deprotection steps.

Materials & Reagents

Reagent	M.W.	Purpose	Notes
Boc-D-homophenylalanine	279.34	N-protected amino acid	Starting material. Ensure it is dry.
Glycine methyl ester hydrochloride (H-Gly-OMe·HCl)	125.55	C-protected amino acid	Amine component for coupling.
HBTU	379.25	Coupling reagent	Activates the carboxylic acid.[8]
HOBt	135.12	Racemization suppressant	Additive to improve coupling efficiency.[8]
DIPEA (or DIEA)	129.24	Non-nucleophilic base	Neutralizes HCl salt and activates HBTU.[3]
Dichloromethane (DCM)	84.93	Anhydrous Solvent	Primary reaction solvent.
N,N-Dimethylformamide (DMF)	73.09	Anhydrous Solvent	Used to dissolve coupling reagents.
Trifluoroacetic acid (TFA)	114.02	Deprotection reagent	Removes the Boc group.[9]
Ethyl acetate (EtOAc)	88.11	Extraction solvent
Saturated NaHCO₃ (aq)	-	Basic wash	Removes acidic components.
1 M HCl (aq)	-	Acidic wash	Removes basic components.
Brine (Saturated NaCl aq)	-	Aqueous wash	Reduces emulsion formation.
Anhydrous MgSO₄ or Na₂SO₄	-	Drying agent	Removes residual water from organic phase.

Step 1: Peptide Coupling Reaction

Causality: The goal is to activate the carboxylic acid of Boc-D-homophenylalanine to make it highly susceptible to nucleophilic attack by the free amine of glycine methyl ester. HBTU, in the presence of the base DIPEA, forms a highly reactive OBt active ester intermediate, which readily couples with the amine to form the peptide bond.[10] HOBt is included as an additive to further minimize the risk of racemization at the α-carbon of the activated amino acid.[8]

Caption: Simplified schematic of the HBTU-mediated coupling reaction.

Procedure:

• Neutralization of Amine: In a round-bottom flask equipped with a magnetic stir bar, dissolve H-Gly-OMe·HCl (1.1 eq) in anhydrous DCM (approx. 10 mL per mmol of Boc-D-hPhe). Cool the solution to 0 °C in an ice bath.

• Add DIPEA (1.1 eq) dropwise to the solution. Stir at 0 °C for 15-20 minutes to generate the free amine in situ.[7]

• Activation of Carboxylic Acid: In a separate flask, dissolve Boc-D-homophenylalanine (1.0 eq), HBTU (1.05 eq), and HOBt (1.1 eq) in a minimal amount of anhydrous DMF, then dilute with anhydrous DCM.

• Coupling: Add the activated acid solution from step 3 to the cold amine solution from step 2. Add an additional 2.0 equivalents of DIPEA to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC).[11] A typical mobile phase is 10% Methanol in DCM. The product spot should have an Rf value intermediate between the two starting amino acids. The reaction is complete upon consumption of the limiting reagent (Boc-D-hPhe).

Step 2: Work-up and Purification of Protected Dipeptide

Causality: The work-up procedure uses a series of aqueous extractions to remove the reaction by-products and unreacted reagents based on their solubility and acid-base properties. The acidic wash removes the basic DIPEA, the basic wash removes unreacted HOBt and any residual Boc-D-hPhe, and the brine wash helps to break any emulsions and remove water-soluble components.

Procedure:

• Dilute the reaction mixture with additional DCM.

• Transfer the solution to a separatory funnel and wash sequentially with:

  • 1 M HCl (2x)

  • Saturated NaHCO₃ (2x)

  • Water (1x)

  • Brine (1x)

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure (rotary evaporation) to yield the crude Boc-D-hPhe-Gly-OMe.

• Purification: The crude product is often pure enough for the next step. If necessary, purify by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Step 3: N-terminal Boc Deprotection

Causality: Trifluoroacetic acid (TFA) is a strong acid that protonates the tert-butyl group of the Boc protector, leading to its cleavage as the stable tert-butyl cation and gaseous isobutylene.[12] A 50% solution in DCM is typically sufficient for rapid and complete deprotection without cleaving more robust protecting groups like methyl or benzyl esters.[9]

Caption: The acid-catalyzed removal of the N-terminal Boc group.

Procedure:

• Dissolve the purified Boc-D-hPhe-Gly-OMe (1.0 eq) in DCM (approx. 5 mL per mmol).

• Cool the solution to 0 °C in an ice bath.

• Add an equal volume of TFA (creating a 50% TFA/DCM solution).[13]

• Remove the ice bath and stir the reaction at room temperature for 30-60 minutes.

• Monitoring: Monitor by TLC until the starting material spot has completely disappeared. The product (the amine salt) will be much more polar and may remain at the baseline.[12]

• Concentrate the solution under reduced pressure. It may be necessary to co-evaporate with toluene or DCM several times to remove residual TFA.[13]

• The resulting product, H-D-hPhe-Gly-OMe·TFA, is a salt. This crude salt can often be used directly in the next coupling step, where the addition of DIPEA will both neutralize the TFA salt and activate the coupling reagents for the subsequent amino acid addition.

Characterization and Quality Control

A self-validating protocol requires confirmation at each stage.

Technique	Purpose	Expected Outcome
TLC	Reaction Monitoring	Disappearance of starting materials and appearance of a new product spot.
Mass Spectrometry (MS)	Molecular Weight Confirmation	The observed mass should match the calculated mass for the protected dipeptide and, after deprotection, the free amine.[14][15]
NMR Spectroscopy	Structural Verification	¹H and ¹³C NMR spectra should confirm the presence of all expected functional groups and the correct connectivity of the dipeptide structure.[16]
HPLC	Purity Assessment	A single major peak on an analytical HPLC chromatogram indicates high purity of the isolated intermediate or final product.[17]

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Coupling	- Inactive coupling reagents.- Insufficient base.- Steric hindrance.	- Use fresh, high-quality reagents.- Ensure adequate DIPEA is present (2.5-3.0 eq total).- Increase reaction time or switch to a more potent coupling reagent like HATU.
Low Yield after Work-up	- Emulsion formation during extraction.- Product is partially water-soluble.	- Add brine to break emulsions.- Back-extract the aqueous layers with fresh organic solvent.
Incomplete Boc Deprotection	- Insufficient TFA or reaction time.- Water present in the reaction.	- Ensure anhydrous conditions.- Extend reaction time and re-monitor by TLC.
Multiple Spots on TLC	- Racemization.- Side reactions.	- Ensure the reaction temperature for coupling is kept low initially.- Confirm the purity of starting materials.

References

• Google Patents. (2019). Method for solution-phase peptide synthesis.

• Cfm Oskar Tropitzsch GmbH. (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. Cfm Oskar Tropitzsch GmbH. Retrieved from [Link]

• ResearchGate. (2020). How do i prepare hbtu in a coupling solution?. ResearchGate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry. Retrieved from [Link]

• PubMed. (n.d.). Boc-Protected Phenylalanine and Tryptophan-Based Dipeptides: A Broad Spectrum Anti-Bacterial Agent. PubMed. Retrieved from [Link]

• aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. aapptec. Retrieved from [Link]

• ACS Publications. (n.d.). Multigram-Scale Synthesis of Short Peptides via a Simplified Repetitive Solution-Phase Procedure. ACS Publications. Retrieved from [Link]

• Journal of the American Chemical Society. (2026). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Journal of the American Chemical Society. Retrieved from [Link]

• Nowick Laboratory, UC Irvine. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis. Retrieved from [Link]

• aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. aapptec. Retrieved from [Link]

• ResearchGate. (2017). Solution phase peptide synthesis with only free amino acids. ResearchGate. Retrieved from [Link]

• PubMed. (n.d.). Characterization of Synthetic Peptides by Mass Spectrometry. PubMed. Retrieved from [Link]

• PMC - NIH. (n.d.). Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology. PMC - NIH. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Common Organic Chemistry. Retrieved from [Link]

• PubMed. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. PubMed. Retrieved from [Link]

• Advion, Inc. (n.d.). REAL-TIME REACTION MONITORING OF A SOLUTION- PHASE PEPTIDE SYNTHESIS USING THE PLATE EXPRESS™ AND expression CMS. Advion, Inc. Retrieved from [Link]

• ResearchGate. (2025). Characterization of Synthetic Peptides by Mass Spectrometry | Request PDF. ResearchGate. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?. ResearchGate. Retrieved from [Link]

• Polypeptide. (n.d.). Aspects of industrial purification of peptides using large-scale chromatography. Polypeptide. Retrieved from [Link]

• ResearchGate. (2015). (PDF) Peptide Coupling Reactions. ResearchGate. Retrieved from [Link]

• YouTube. (2020). Peptide Synthesis with the Boc Protecting Group. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. The Royal Society of Chemistry. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Effective Structural Characterization Strategies for Peptides. BioPharmaSpec. Retrieved from [Link]

• PubChem - NIH. (n.d.). D-Homophenylalanine. PubChem - NIH. Retrieved from [Link]

• PubMed. (n.d.). Characterization of Synthetic Peptides by Mass Spectrometry. PubMed. Retrieved from [Link]

• Waters Corporation. (n.d.). Peptide Isolation & Purification Techniques. Waters Corporation. Retrieved from [Link]

• Reddit. (2013). Boc Removals with TFA in Peptide Synthesis. Reddit. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). NMR-Based Peptide Structure Analysis Service. Mtoz Biolabs. Retrieved from [Link]

• ResearchGate. (2025). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate. Retrieved from [Link]

Sources

• 2. chemimpex.com [chemimpex.com]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 6. bachem.com [bachem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. chempep.com [chempep.com]
• 10. bachem.com [bachem.com]
• 11. advion.com [advion.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. rsc.org [rsc.org]
• 14. Characterization of Synthetic Peptides by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Characterization of Synthetic Peptides by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. NMR-Based Peptide Structure Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 17. Peptide Design: Principles & Methods | Thermo Fisher Scientific - SG [thermofisher.com]

using Boc-D-homophenylalanine in hydrogel self-assembly

Application Note: Engineering Biostable Hydrogels using Boc-D-Homophenylalanine

Part 1: Introduction & Strategic Rationale

Subject: Boc-D-Homophenylalanine (Boc-D-HoPhe-OH) as a Building Block for Supramolecular Hydrogels.

Executive Summary: This guide details the protocol for utilizing Boc-D-homophenylalanine to engineer supramolecular hydrogels. Unlike standard L-phenylalanine derivatives, this specific molecular architect offers a dual advantage for drug delivery and tissue engineering:

• Enzymatic Resistance: The D-configuration renders the matrix "invisible" to endogenous proteases (e.g., chymotrypsin, Proteinase K), extending in vivo half-life from hours to days/weeks.

• Steric Tuning: The homophenylalanine side chain contains an extra methylene group (

  ) compared to phenylalanine. This increases hydrophobicity and rotational freedom, facilitating unique - stacking arrangements (often T-shaped) that can enhance gel stiffness and lower the Critical Gelation Concentration (CGC).

Mechanism of Action: The self-assembly of Boc-D-HoPhe is driven by non-covalent interactions.[1] The hydrophobic Boc group and the aromatic side chain drive aggregation in aqueous environments to minimize surface energy, while the carboxylic acid and urethane (carbamate) groups provide directional hydrogen bonding.

Part 2: Experimental Protocols

Workflow Overview

The following diagram illustrates the phase transition logic required to form a stable hydrogel network.

Figure 1: Self-assembly pathway of Boc-D-HoPhe. The transition from monomer to 3D network is triggered by reducing solubility, forcing the hydrophobic moieties to stack.

Protocol A: The Solvent-Switch Method (Rapid Screening)

Best for: Determining Critical Gelation Concentration (CGC) and rapid formation.

Reagents:

• Boc-D-Homophenylalanine (High Purity >98%)

• DMSO (Dimethyl sulfoxide) - Anhydrous

• Milli-Q Water or PBS (Phosphate Buffered Saline)

Step-by-Step Procedure:

• Stock Preparation: Weigh 10 mg of Boc-D-HoPhe into a glass vial.

• Solubilization: Add 100 µL of DMSO. Vortex until fully dissolved. (Concentration = 100 mg/mL).

• Triggering: Rapidly inject 900 µL of Milli-Q water into the DMSO solution while vortexing.

  • Note: The final solvent ratio is 10:90 (DMSO:Water).

• Incubation: Leave the vial undisturbed at room temperature (25°C) for 1–4 hours.

• Validation: Perform the "Inverted Vial Test." If the material does not flow when the vial is turned upside down, a self-supporting hydrogel has formed.

Protocol B: The pH-Switch Method (Homogeneous Gelation)

Best for: Cell encapsulation and drug delivery applications where organic solvents must be minimized.

Reagents:

• 0.1 M NaOH (Sodium Hydroxide)

• 0.1 M HCl (Hydrochloric Acid) or GDL (Glucono-

  -lactone)

• PBS (pH 7.4)

Step-by-Step Procedure:

• Dissolution: Suspend Boc-D-HoPhe (e.g., 5 mg/mL) in Milli-Q water.

• Basification: Dropwise add 0.1 M NaOH with stirring until the solution becomes clear (pH ~10–11). The deprotonation of the carboxylic acid (

  ) increases solubility.

• Triggering (Option 1 - Fast): Dropwise add 0.1 M HCl until pH reaches ~4.0–5.0.

• Triggering (Option 2 - Slow/Uniform): Add GDL powder (4–8 mg/mL). GDL hydrolyzes slowly to gluconic acid, lowering the pH uniformly throughout the solution.

  • Why GDL? This prevents local precipitation and results in a more uniform nanofibrous network.

• Aging: Allow the system to rest for 12–24 hours.

Part 3: Characterization & Data Analysis

Biostability Assessment (D vs. L)

The primary advantage of using the D-enantiomer is proteolytic resistance.

Experiment: Incubate hydrogels (0.5 wt%) with Proteinase K (3 units/mL) at 37°C. Measure mass loss over time.

Time Point	Boc-L-HoPhe Gel (Mass Remaining)	Boc-D-HoPhe Gel (Mass Remaining)	Interpretation
0 Hours	100%	100%	Initial State
6 Hours	65%	99%	L-isomer rapid degradation
24 Hours	<10% (Liquid)	98%	D-isomer retains integrity
7 Days	0%	>90%	Long-term biostability achieved

Rheological Profiling

To confirm the gel state, perform an oscillatory frequency sweep.

• Instrument: Rheometer with 25mm parallel plates.

• Parameters: Strain = 0.1% (within Linear Viscoelastic Region), Frequency = 0.1–100 rad/s.

• Success Criteria:

  • Storage Modulus (

    ) > Loss Modulus ( ).
  • should be independent of frequency (indicating a solid-like network).

  • Typical

    for LMWGs: 100 Pa – 10 kPa (tunable by concentration).

Part 4: Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Precipitation (White powder)	pH dropped too fast (Kinetic trap).	Use GDL for slower acidification or switch to DMSO/Water method.
Phase Separation (Syneresis)	Hydrophobicity too high.	Decrease Boc-D-HoPhe concentration or add a hydrophilic co-assembler (e.g., PEG).
Gel too weak	Concentration < CGC.	Increase concentration to 1.0–2.0 wt%.
Crystallization over time	Metastable gel state.	The "Homo" group allows flexible packing; crystallization is a risk. Add 10% L-isomer to disrupt crystal packing if needed.

Part 5: References

• Dou, X.-Q., & Feng, C.-L. (2017).[2] Amino Acids and Peptide-Based Supramolecular Hydrogels for Three-Dimensional Cell Culture.[2] Advanced Materials, 29(16), 1604062.[2] Link

• Li, Y., et al. (2009). Supramolecular Hydrogel of a D-Amino Acid Dipeptide for Controlled Drug Release in Vivo.[3] Journal of the American Chemical Society, 131(38), 13576–13577. Link

• Zhou, J., et al. (2014).[4] D-amino acids modulate the cellular response of enzymatic-instructed supramolecular nanofibers of small peptides.[5][6] Biomacromolecules, 15(10), 3559-3568.[5] Link

• Fleming, S., & Ulijn, R. V. (2014). Design of Nanostructures Based on Aromatic Peptide Amphiphiles. Chemical Society Reviews, 43(23), 8150-8177. Link

• Ryan, D. M., & Nilsson, B. L. (2012). Self-Assembled Amino Acids and Dipeptides as Noncovalent Hydrogels for Tissue Engineering.[7] Polymer Chemistry, 3(1), 18-33. Link

Sources

• 1. d-nb.info [d-nb.info]
• 2. fengcl-gel.sjtu.edu.cn [fengcl-gel.sjtu.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. D-amino acids modulate the cellular response of enzymatic-instructed supramolecular nanofibers of small peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Introducing D-Amino Acid or Simple Glycoside into Small Peptides to Enable Supramolecular Hydrogelators to Resist Proteolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aromatic Dipeptide Homologue-Based Hydrogels for Photocontrolled Drug Release - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purification of Peptides Containing Hydrophobic Homophenylalanine (Hoc)

Executive Summary

Homophenylalanine (Hoc or hPhe) is a non-canonical amino acid often incorporated into therapeutic peptides to enhance proteolytic stability and modulate receptor affinity. Structurally, Hoc differs from Phenylalanine (Phe) by the addition of a single methylene group (

) in the side chain. While seemingly minor, this modification significantly increases the hydrophobicity and self-assembling tendency of the peptide backbone.

The Challenge: Peptides containing Hoc are prone to rapid on-column precipitation, irreversible adsorption (ghost peaks), and poor solubility in standard aqueous buffers. Standard C18 protocols often result in low recovery (<40%) and broad, tailing peaks.

The Solution: This guide details a specialized purification protocol utilizing Solubility Engineering , Thermal Modulation , and Stationary Phase Optimization (C4/C8 chemistries) to achieve purities >98% with high recovery rates.

Pre-Purification Strategy: Solubility is the Gatekeeper

The most common failure mode in purifying Hoc-peptides is injecting a heterogeneous sample. If the peptide is not fully dissolved before injection, it will precipitate at the head of the column.

The Solubilization Decision Matrix

Do not rely on standard 0.1% TFA/Water. Use the following hierarchy to determine the optimal injection solvent.

Solvent Class	Reagent	Application for Hoc-Peptides
Primary (Aqueous)	0.1% TFA in Water	Only for short (<10 AA) or charged peptides. Rarely works for Hoc-rich sequences.
Organic Modifier	50% Acetonitrile / Water	Standard Starting Point. Disrupts weak hydrophobic interactions.
Chaotropic	6M Guanidine HCl or 8M Urea	High Success Rate. Unfolds aggregates. Must be loaded onto column carefully to avoid precipitation during gradient mixing.
Fluorinated	HFIP (Hexafluoroisopropanol)	The "Nuclear Option." Dissolves amyloid-like aggregates. Use sparingly (5-10%) mixed with DCM or Water.
Basic (pH Shift)	0.1 M Ammonium Bicarbonate	Effective if the peptide has a net negative charge (pI < 6).

Visualizing the Solubility Workflow

Caption: Decision tree for solubilizing hydrophobic Hoc-containing peptides prior to HPLC injection.

Chromatographic Engineering

Stationary Phase Selection

For Hoc-peptides, the standard C18 column is often too hydrophobic, leading to "sticking" and the requirement of high organic concentrations for elution.

• Recommendation: Use C4 (Butyl) or C8 (Octyl) bonded silica.

• Pore Size: 300 Å (Wide Pore).[1] This is critical. Small pores (100 Å) trap hydrophobic aggregates, leading to column fouling.

• Carbon Load: Choose a column with lower carbon load to reduce retention times.

Mobile Phase Optimization

Standard ACN/Water gradients often fail to elute Hoc-peptides as sharp peaks.

• Mobile Phase A: 0.1% TFA in Water (Standard)[2]

• Mobile Phase B (The Modifier):

  • Standard: 0.1% TFA in 100% Acetonitrile.

  • Optimized:0.1% TFA in 90% Acetonitrile / 10% Isopropanol (IPA).

  • Mechanism:[3][4][5][6] IPA is a stronger eluent than ACN for hydrophobic peptides and helps maintain solubility at high organic concentrations.

Thermal Modulation (Critical Parameter)

Hydrophobic peptides tend to adopt secondary structures (beta-sheets) on the column surface.

• Protocol: Set column oven to 60°C .

• Benefit: Increases mass transfer, reduces viscosity, and unfolds peptide aggregates, resulting in sharper peaks and lower backpressure.

Detailed Purification Protocol

Step 1: System Preparation

• Column: C4 or C8, 300 Å, 10 µm (Prep scale).

• Temperature: Pre-heat column compartment to 60°C.

• Flow Rate: Optimized for column diameter (e.g., 15-20 mL/min for 21.2 mm ID).

Step 2: Sample Injection

• Dissolve crude peptide at 10-20 mg/mL using the strategy from Section 2.1.

• Mandatory: Centrifuge at 10,000 rpm for 10 mins to remove micro-particulates.

• Inject onto the column. Note: If using Guanidine/Urea, include a 2-minute isocratic hold at 5% B to wash out the salt before starting the gradient.

Step 3: Gradient Execution

Avoid steep gradients. Hoc-peptides elute in a narrow hydrophobic window.

Time (min)	% Mobile Phase B	Event
0.0	5	Injection / Desalting
5.0	5	End of Desalting
5.1	20	Jump to starting organic %
45.0	60	Shallow Gradient (1% per min)
45.1	95	Column Wash (Crucial)
50.0	95	Hold Wash
50.1	5	Re-equilibration

Step 4: Fraction Collection & Analysis

• Collect peaks based on UV absorbance at 214 nm (peptide bond) and 280 nm (aromatic rings - Hoc absorbs here).

• Immediate Action: Analyze fractions via analytical HPLC immediately. Do not let fractions sit in high organic solvent for days; hydrophobic peptides can aggregate even in ACN.

• Pool pure fractions (>95%) and dilute with water (1:1) before lyophilization to prevent "bumping."

Troubleshooting Guide

Issue 1: "The Ghost Peak" (Carryover)

• Symptom: A broad peak appears in the blank run following your purification.

• Cause: Hoc-peptide adsorbed strongly to the column or injector frit.

• Fix: Run a "Sawtooth" wash cycle: Rapid cycling between 5% and 95% B (with IPA) three times. Inject 100 µL of TFE (Trifluoroethanol) or HFIP to strip the column.

Issue 2: Precipitation on Column

• Symptom: Pressure spike during injection; no peak elution.

• Cause: Sample precipitated upon contact with Mobile Phase A (Water).

• Fix: "Sandwich Injection." Draw up a small plug of DMSO, then your sample, then another plug of DMSO. Alternatively, start the gradient at a higher organic % (e.g., 20% B) so the peptide never encounters a purely aqueous environment.

Issue 3: Broad/Tailing Peaks

• Cause: Secondary interactions (silanol activity) or aggregation.

• Fix: Switch from TFA to TEAP (Triethylamine Phosphate) buffer at pH 2.5. The phosphate suppresses silanol interactions better than TFA. Increase temperature to 65°C.

Process Workflow Diagram

Caption: End-to-end workflow for the synthesis and purification of Hoc-containing peptides.

References

• Polypeptide Laboratories. (n.d.). Aspects of industrial purification of peptides using large-scale chromatography. Retrieved from [Link]

• Biomatik. (2022). What are the Sustainability Challenges in Peptide Synthesis and Purification? Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Aqueous solution and solid-state behaviour of l-homophenylalanine. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. bachem.com [bachem.com]
• 3. Hydrophobicity of amino acid residues: differential scanning calorimetry and synthesis of the aromatic analogues of the polypentapeptide of elastin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. renyi.hu [renyi.hu]
• 6. hplc.eu [hplc.eu]

Strategic Integration of Homophenylalanine (Hph) in Solid-Phase Peptide Synthesis: Fmoc vs. Boc Methodologies

[1]

Abstract & Introduction

Homophenylalanine (Hph), a non-canonical amino acid differing from Phenylalanine by a single methylene group, is increasingly utilized in medicinal chemistry to modulate the pharmacokinetic profile of peptide therapeutics. Its incorporation often enhances hydrophobic interactions and proteolytic stability. However, the increased hydrophobicity of Hph introduces significant challenges in Solid-Phase Peptide Synthesis (SPPS), primarily regarding on-resin aggregation and solubility .[1]

This Application Note provides a technical comparative analysis of Fmoc and Boc strategies for Hph incorporation. While Fmoc chemistry is the industry standard for safety and automation, Boc chemistry offers distinct physicochemical advantages for Hph-rich sequences due to the superior solvating power of Trifluoroacetic Acid (TFA) during the deprotection cycle.

Comparative Analysis: Fmoc vs. Boc for Hph[2]

The decision between Fmoc and Boc strategies for Hph peptides is not merely a choice of protecting groups but a choice of solvation environments .

The Hydrophobic Challenge

Hph residues promote

-sheet formation and intermolecular aggregation via enhanced hydrophobic collapse and - stacking.[1]

• In Fmoc SPPS: The peptide resides in DMF/NMP during deprotection. These polar aprotic solvents may fail to disrupt strong hydrophobic aggregates, leading to "difficult sequences" and incomplete deprotection (deletion sequences).[1]

• In Boc SPPS: The removal of the Boc group occurs in neat TFA or 50% TFA/DCM. TFA is an excellent solvent that disrupts hydrogen bonding and protonates the peptide backbone, effectively "resetting" the aggregation state after every cycle.

Strategic Decision Matrix

Use the following logic flow to determine the optimal strategy for your specific Hph peptide sequence.

Figure 1: Decision tree for selecting synthesis strategy based on sequence difficulty and infrastructure.

Technical Data Comparison

Feature	Fmoc Strategy	Boc Strategy	Impact on Hph Synthesis
Deprotection	20% Piperidine in DMF	Neat TFA or 50% TFA/DCM	Boc Wins: TFA disrupts Hph aggregates better than Piperidine/DMF.[1]
Cleavage	95% TFA (Acid Labile)	HF (Hydrofluoric Acid)	Fmoc Wins: HF is extremely hazardous and requires special Teflon lines.
Coupling Reagents	DIC/Oxyma Pure	HBTU/DIEA or DIC/HOBt	Neutral: Both compatible. DIC/Oxyma preferred for Hph to minimize racemization.
Resin Options	Wang, Rink Amide, ChemMatrix	MBHA, PAM	Fmoc Wins: ChemMatrix (PEG) resin is superior for hydrophobic Hph peptides in Fmoc mode.[1]
Racemization Risk	Low (Base catalyzed)	Low (Acid catalyzed)	Neutral: Hph is stable, but activation requires care in both.[1]

Protocol A: Optimized Fmoc Strategy (Recommended)

This protocol utilizes ChemMatrix resin and DIC/Oxyma activation to mitigate the hydrophobicity of Hph without resorting to hazardous HF cleavage.

Materials

• Resin: H-Rink Amide ChemMatrix (0.4-0.5 mmol/g).[1] Why: PEG backbone improves solvation of hydrophobic chains.

• Reagents: Fmoc-L-Hph-OH, DIC, Oxyma Pure, DMF (peptide grade), Piperidine.[1]

Step-by-Step Workflow

• Resin Swelling:

  • Swell resin in DCM for 20 mins, then DMF for 20 mins.

  • Note: Hph peptides collapse in DCM; ensure final wash is DMF.

• Fmoc Deprotection:

  • Treat with 20% Piperidine/DMF + 0.1M Oxyma Pure (to suppress aspartimide formation if Asp is present) for 3 min, then drain.[1]

  • Treat again for 12 min.

  • Wash: DMF (5x).

• Coupling (The Critical Step):

  • Activation: Dissolve Fmoc-L-Hph-OH (3 eq) and Oxyma Pure (3 eq) in minimal DMF. Add DIC (3 eq). Pre-activate for 2 mins.

  • Reaction: Add to resin.[2][3][4][5] Agitate for 60-90 mins at room temperature .

  • Optimization: If Hph is coupling to a bulky residue (e.g., Pro, another Hph), heat to 50°C (microwave or water bath).[1]

• Monitoring (Self-Validation):

  • Perform Kaiser Test .

  • Result: If beads are colorless, proceed.[1] If blue, re-couple using HATU/DIEA.[1]

• Capping (Optional but Recommended):

  • Acetic anhydride/DIEA/DMF to terminate unreacted chains.

• Cleavage:

  • Cocktail: TFA/TIS/H2O (95:2.5:2.5). Time: 2-3 hours.[1]

  • Precipitate in cold diethyl ether.

Protocol B: Boc Strategy (For Difficult Sequences)

WARNING: This protocol requires a closed HF (Hydrofluoric Acid) vacuum line. HF is fatal upon contact. Strict PPE and calcium gluconate gel availability are mandatory.

Materials

• Resin: MBHA (for amides) or PAM (for acids).[1][3]

• Reagents: Boc-L-Hph-OH, TFA, DCM, DIEA, HBTU.[1][3]

Step-by-Step Workflow

• Deprotection (The Solvation Advantage):

  • Pre-wash: 50% TFA/DCM (1 min).

  • Reaction: 50% TFA/DCM (30 min). The acidic environment breaks up Hph aggregates.

  • Wash: DCM (3x).

• Neutralization:

  • 10% DIEA in DCM (2 x 2 min).

  • Wash: DMF (3x) to prepare for coupling.

• Coupling:

  • Dissolve Boc-L-Hph-OH (3 eq) + HBTU (2.9 eq) in DMF.

  • Add DIEA (6 eq).

  • Add to resin immediately. Reaction time: 1 hour.

• Monitoring:

  • Perform Kaiser Test .

• Final Cleavage (HF Procedure):

  • Dry resin completely (critical).

  • Load into Teflon reaction vessel.

  • Add scavenger (p-cresol or anisole).[1]

  • Condense anhydrous HF (-78°C).

  • React at 0°C for 60 mins.

  • Evaporate HF under vacuum. Extract peptide with 10% acetic acid/water.

Synthesis Cycle Visualization

Figure 2: Universal SPPS cycle emphasizing the validation checkpoint (Kaiser Test) critical for Hph incorporation.

Troubleshooting & Optimization

Aggregation Handling

If you observe incomplete coupling (blue Kaiser test) despite re-coupling, the Hph chain has likely aggregated.

• Solution (Fmoc): Switch solvent to NMP (N-methylpyrrolidone) or add chaotropic salts (0.1M LiCl) to the coupling mixture.

• Solution (Boc): The TFA deprotection usually solves this, but ensure the Neutralization step (DIEA/DCM) is efficient.

Racemization

While Hph is not as sensitive as Cys or His, the activation of the carboxyl group can lead to trace racemization.

• Prevention: Use Oxyma Pure instead of HOBt. Avoid pre-activation times >5 minutes.

References

• Merrifield, R. B. (1963).[1][4] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society. Link[1]

• Carpino, L. A., & Han, G. Y. (1972).[1] The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group.[1][3] The Journal of Organic Chemistry. Link[1]

• Sadeghi, M., et al. (2024).[1][3][6] Aqueous solution and solid-state behaviour of L-homophenylalanine.[1][7] RSC Advances. Link

• Albericio, F., et al. (2018).[1] OxymaPure: A Valid Alternative to HOBt for Peptide Synthesis. Organic Process Research & Development. Link[1]

• Behrendt, R., White, P., & Offer, J. (2016).[1] Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. Link[1]

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Handling, Storage, and Application Protocols for Boc-D-HomoPhe-OH

Introduction & Scientific Context

Boc-D-HomoPhe-OH ((R)-2-(tert-butoxycarbonylamino)-4-phenylbutyric acid) is a critical non-proteinogenic amino acid derivative used extensively in peptidomimetic drug design. As the D-enantiomer of the homologated phenylalanine, it introduces specific steric bulk and conformational constraints different from natural phenylalanine.

In medicinal chemistry, the "homo" modification (insertion of a methylene group,

, into the side chain) extends the phenyl ring away from the peptide backbone. This modification is frequently employed to:

• Enhance Proteolytic Stability: D-amino acids and non-natural side chains resist enzymatic degradation by proteases.

• Modulate Receptor Selectivity: The extended side chain can probe deep hydrophobic pockets in G-protein coupled receptors (GPCRs) or enzyme active sites that are inaccessible to standard Phenylalanine residues.

• Alter Peptide Folding: The altered side-chain geometry influences

  and torsion angles, impacting the global folding of the peptide therapeutic.

This guide provides an authoritative framework for the storage, handling, and solubilization of Boc-D-HomoPhe-OH to ensure maximum coupling efficiency and experimental reproducibility.

Core Technical Specifications

The following physicochemical data serves as the baseline for all handling protocols.

Property	Specification	Notes
Chemical Name	Boc-D-Homophenylalanine	Synonym: (R)-2-(Boc-amino)-4-phenylbutyric acid
CAS Number	82732-07-8	Unique identifier for the D-isomer
Molecular Formula
Molecular Weight	279.33 g/mol	Essential for molarity calculations
Appearance	White to off-white powder	Discoloration (yellowing) indicates degradation
Melting Point	73 – 80 °C	Broad range; purity dependent
Solubility	Soluble in DMF, DMSO, EtOH, DCM	Insoluble in water
Purity Standard	(HPLC/TLC)	Required for pharmaceutical grade synthesis

Storage & Stability Protocols

Proper storage is non-negotiable for maintaining the integrity of the acid-labile Boc (tert-butyloxycarbonyl) group and preventing hydrolysis.

Environmental Control

• Temperature:

  • Long-term (> 1 month): Store at -20°C .

  • Short-term (Active use): Store at 2-8°C (Refrigerated).

• Atmosphere: The powder is stable in air but sensitive to prolonged moisture exposure.

  • Requirement: Store under an inert atmosphere (Argon or Nitrogen) if the container is frequently opened.

  • Desiccation: Secondary containment with active desiccant (silica gel or Drierite) is mandatory to prevent hydrolysis of the carbamate linkage over years.

Container Specifications

• Vial Type: Amber glass or opaque plastic (HDPE) to minimize light exposure, although the compound is not acutely photosensitive.

• Seal: Parafilm or electrical tape should be applied over the cap to create a secondary moisture barrier during cold storage.

Thawing Protocol (Critical)

Failure to follow this step is the #1 cause of reagent degradation.

• Remove the vial from -20°C or 4°C storage.

• Do NOT open the vial immediately.

• Allow the vial to equilibrate to Room Temperature (20-25°C) for at least 30-60 minutes.

  • Reasoning: Opening a cold vial in a humid lab causes immediate condensation of atmospheric water vapor onto the powder. This hygroscopic uptake leads to hydrolysis and difficulty in weighing (clumping).

Handling & Safety (E-E-A-T)

Safety Profile

• Hazards: Irritant to eyes (H319), skin (H315), and respiratory system (H335).

• PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory. Handle inside a fume hood to prevent inhalation of fine dust.

Weighing Protocol

To maintain stoichiometry in Solid Phase Peptide Synthesis (SPPS):

• Anti-Static Measures: Use an anti-static gun or ionizer if the powder is static-prone (common with dry amino acid derivatives).

• Weighing Paper vs. Boat: Use a hydrophobic weighing boat. Avoid paper, which can trap fine powder in its fibers.

• Closure: Immediately recap the stock vial after removing the required amount. Purge the headspace with Nitrogen gas if available before resealing.

Solubilization & Usage Protocols

Solvent Selection Strategy

Boc-D-HomoPhe-OH is hydrophobic. Water must be avoided.

• DMF (Dimethylformamide): Preferred.[1] Standard for SPPS. Dissolves readily at 0.1M - 0.5M.

• DMSO (Dimethyl Sulfoxide): Use for biological assays or if DMF is contraindicated. Note: DMSO is difficult to remove by evaporation.

• DCM (Dichloromethane): Good solubility, but volatile. Useful for solution-phase coupling but requires care to prevent concentration changes due to evaporation.

Standard Solubilization Workflow (for SPPS)

Goal: Prepare a 0.2 M solution for coupling.

• Calculate: For 1 mmol of peptide, weigh 279.3 mg (1 mmol) of Boc-D-HomoPhe-OH (assuming 1 equivalent; typically 3-5 equivalents are used in excess).

• Add Solvent: Add dry (anhydrous) DMF.

  • Tip: If the powder floats, vortex gently.

• Activation: Add coupling reagents (e.g., HBTU/DIEA or DIC/Oxyma) immediately prior to adding to the resin.

  • Caution: Activated esters are less stable than the free acid. Do not store pre-activated solutions for > 1 hour.

Workflow Diagram: Storage to Solubilization

The following diagram illustrates the critical decision points and environmental controls required to move from cold storage to experimental use without compromising the reagent.

Figure 1: Critical workflow for receiving, storing, and retrieving Boc-D-HomoPhe-OH to prevent moisture-induced degradation.

Quality Control & Troubleshooting

If coupling efficiency is low, verify the quality of the Boc-D-HomoPhe-OH using these methods.

Thin Layer Chromatography (TLC)

• Stationary Phase: Silica Gel 60 F254.

• Mobile Phase: Chloroform:Methanol:Acetic Acid (90:8:2).

• Visualization: UV (254 nm) or Ninhydrin stain (after Boc removal with HCl vapor).

• Acceptance Criteria: Single spot. Multiple spots indicate hydrolysis (free amino acid) or side-chain degradation.

Visual Inspection

• Pass: Free-flowing white powder.

• Fail: Yellow/brown discoloration or hard "rocks" (indicates moisture uptake and partial melting/hydrolysis).

References

• Sigma-Aldrich. (n.d.). Boc-D-Homophe-OH Product Specification & Safety Data Sheet. Retrieved from

• Chem-Impex International. (n.d.). Boc-D-homophenylalanine: Properties and Applications. Retrieved from

• PubChem. (n.d.). Compound Summary for CID 3280780: Boc-D-homophenylalanine. National Library of Medicine. Retrieved from

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (General reference for Boc stability).

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis.[2][3] I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. (Foundational protocol for SPPS).

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chempep.com [chempep.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in Boc-D-Homophenylalanine Coupling

Status: Operational Ticket Focus: Steric Hindrance, Racemization Control, Yield Optimization Molecule: Boc-D-Homophenylalanine (Boc-D-Hphe-OH)

Executive Summary: The Challenge of Boc-D-Hphe

Boc-D-homophenylalanine presents a dual challenge in peptide synthesis. First, the homophenylalanine side chain adds significant hydrophobic bulk and flexibility compared to phenylalanine, increasing the entropic penalty during the coupling transition state. Second, as a D-amino acid , it is highly susceptible to racemization (conversion to the L-isomer) if activation is too aggressive or if base exposure is prolonged.

This guide provides a self-validating system to couple Boc-D-Hphe-OH to hindered amines (or onto solid support) while maintaining >99% chiral purity.

Diagnostic Workflow: Is it Sterics or Aggregation?

Before altering reagents, you must diagnose the root cause of the coupling failure. Use this logic flow to determine your next step.

Figure 1: Diagnostic logic tree for identifying coupling failures. Use this to distinguish between true chemical steric hindrance and physical aggregation.

Reagent Selection: The "Force" vs. "Finesse"

For hindered couplings involving Boc-D-Hphe, standard carbodiimides (DIC/HOBt) often fail. You require "In Situ" activating reagents.[1]

Reagent System	Activation Power	Racemization Risk	Recommendation
HATU / HOAt / DIEA	High	Moderate	Gold Standard. Use for extremely hindered amines (e.g., N-methylated residues). The pyridine nitrogen in HOAt provides anchimeric assistance, boosting reaction rate by ~100x over HOBt [1].
COMU / Oxyma / TMP	High	Low	Modern Best Practice. COMU equals HATU in power but shows superior solubility and significantly lower racemization rates due to the internal base effect and absence of benzotriazole [2].
PyBOP / HOBt / DIEA	Medium-High	Moderate	Legacy Alternative. Use only if HATU/COMU are unavailable. Generates carcinogenic HMPA byproduct; avoid if possible.
DIC / Oxyma	Medium	Very Low	Safe Baseline. Use for non-hindered couplings to preserve chirality.

Validated Protocols

Protocol A: The "Modern Standard" (COMU/Oxyma)

Recommended for most Boc-D-Hphe couplings to minimize racemization.

Reagents:

• Boc-D-Hphe-OH (3.0 eq)

• COMU (2.9 eq)

• Oxyma Pure (3.0 eq)

• TMP (2,4,6-Trimethylpyridine) (6.0 eq) – Crucial: Weaker base than DIEA reduces proton abstraction.

• Solvent: DMF or NMP (NMP preferred for aggregation-prone sequences).

Procedure:

• Pre-activation: Dissolve Boc-D-Hphe-OH, COMU, and Oxyma in minimal NMP.

• Base Addition: Add TMP immediately prior to addition to the resin. Do not let the activated ester sit for >2 minutes.

• Coupling: Add mixture to the resin. Agitate for 60 minutes at Room Temperature.

• Monitoring: Perform Kaiser test. If positive, proceed to Protocol B .

Protocol B: Microwave-Assisted Coupling (High Steric Demand)

Use only if Protocol A fails. Heat overcomes the steric barrier but increases racemization risk.

Reagents:

• Boc-D-Hphe-OH (4.0 eq)

• HATU (3.9 eq)

• DIEA (8.0 eq) – Note: DIEA is required here for HATU kinetics, but we limit exposure time.

Procedure:

• Dissolution: Dissolve AA and HATU in DMF.

• Add Base: Add DIEA and immediately transfer to the reaction vessel.

• Irradiation: Ramp to 50°C (Max) over 2 minutes. Hold at 50°C for 10 minutes.

  • Warning: Do not exceed 50°C for Boc-D-amino acids. Higher temperatures (75°C+) dramatically increase oxazolone formation [3].

• Wash: Wash immediately with DMF (3x) to remove residual base.

Mechanism of Failure: Racemization

Understanding why D-Hphe racemizes allows you to prevent it. The primary pathway is Base-Catalyzed Oxazolone Formation .

Figure 2: The kinetic competition between coupling and racemization. Steric hindrance slows the "Green" path, allowing the "Yellow/Red" path to dominate. We mitigate this by using stronger activators (speeding up Green) and weaker bases (slowing down Red).

FAQ: Troubleshooting Specific Scenarios

Q: My Kaiser test is negative (colorless), but MS shows the coupling failed. Why? A: You are likely seeing a "False Negative" Kaiser test. This happens when the N-terminal amine is chemically modified (e.g., N-methylated) or buried in a hydrophobic pocket (aggregation), preventing the ninhydrin from reacting.

• Fix: Use the Chloranil Test (sensitive to secondary amines) or perform a micro-cleavage and analyze by LC-MS to confirm the presence of the uncoupled species.

Q: Can I use PyBOP instead of HATU? A: Yes, but PyBOP is generally slower for sterically hindered couplings than HATU or COMU. If you must use PyBOP, ensure you use double coupling (2 x 45 min) rather than one long coupling.

Q: Why do you recommend TMP (Collidine) over DIEA for Protocol A? A: TMP is a weaker base (pKa ~7.4) compared to DIEA (pKa ~10.5). For sensitive D-amino acids like Boc-D-Hphe, TMP is sufficient to deprotonate the carboxylic acid for activation but insufficient to abstract the alpha-proton from the oxazolone intermediate, thereby preserving chirality [4].

Q: I see a +14 Da mass shift in my final product. What is this? A: This is likely Methylation of the histidine or other nucleophilic side chains if you are using NMP/DMF that has degraded to produce formaldehyde/formic acid, or if you used prolonged activation with HATU without sufficient scavenging. However, in the context of Boc-D-Hphe, ensure your Boc group removal (TFA) was complete and didn't leave a t-butyl cation adduct (+56 Da) or similar. +14 Da specifically often points to formaldehyde contaminants in the solvent reacting with the N-terminus.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[1][2][3][] Journal of the American Chemical Society, 115(10), 4397-4398. Link

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. Link

• Bacsa, B., et al. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Heating Technologies. The Journal of Organic Chemistry, 73(19), 7532-7542. Link

• Di Fenza, A., et al. (2009). Racemization studies on the coupling of Fmoc-His(Trt)-OH and Fmoc-Cys(Trt)-OH.[5] Journal of Peptide Science, 15, 76. (Contextualizes base effects on racemization). Link

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. bachem.com [bachem.com]
• 5. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Racemization of Boc-D-Homophenylalanine

Current Status: Operational Ticket ID: RAC-D-HPHE-001 Subject: Troubleshooting & Prevention of Stereochemical Loss during Boc-D-Hphe-OH Activation Assigned Specialist: Senior Application Scientist

Executive Summary

Boc-D-Homophenylalanine (Boc-D-Hphe-OH) is a non-proteinogenic amino acid frequently used in peptidomimetics and drug design. While the tert-butyloxycarbonyl (Boc) group generally suppresses racemization better than amide-protecting groups (like Acetyl or Benzoyl), the risk of converting the D-isomer to the L-isomer (or a DL-mixture) remains significant during activation.

This guide addresses the 5(4H)-oxazolone formation pathway—the primary driver of racemization in urethane-protected amino acids—and provides a self-validating protocol to ensure enantiomeric purity (>99.5%).

The Mechanism of Failure

User Question: "I am using standard coupling conditions (HBTU/DIPEA), but my final peptide shows significant diastereomeric impurities. Why is the Boc group not preventing this?"

Technical Insight: Even with Boc protection, strong activation (especially with uronium/phosphonium salts like HBTU/HATU) in the presence of tertiary bases (DIPEA/TEA) can drive the formation of a 5(4H)-oxazolone intermediate. This cyclic species renders the

-proton highly acidic ( ), allowing even mild bases to abstract it, leading to a planar, achiral enolate. Upon reprotonation, the chirality is lost.

Racemization Pathway Diagram

Figure 1: The kinetic competition between direct coupling (Green) and the racemization pathway via Oxazolone formation (Red).

Troubleshooting & Optimization (Q&A)

Q1: Which coupling reagent system is safest for Boc-D-Hphe-OH?

Recommendation: DIC (Diisopropylcarbodiimide) + Oxyma Pure.

• Why: Uronium salts (HATU, HBTU) require a tertiary base (DIEA/NMM) to function. The presence of base during the activation moment is the primary trigger for oxazolone formation. Carbodiimides (DIC) activate the acid in a near-neutral environment.

• Evidence: Studies show DIC/Oxyma reduces racemization significantly compared to HBTU/DIEA, particularly for sensitive D-amino acids [1][2].

Q2: I must use HATU due to steric hindrance. How do I manage the base?

Recommendation: Switch the base to 2,4,6-Collidine (TMP) and use a "Pre-activation" limit.

• Why: Collidine is a weaker, more sterically hindered base than DIPEA, making it less efficient at abstracting the

  -proton but sufficient for activating the uronium salt.

• Protocol Adjustment: Do not pre-activate for more than 30 seconds. Add the amine component immediately after mixing the amino acid and HATU.

Q3: Does solvent choice impact the D/L ratio?

Recommendation: Use DCM (Dichloromethane) or THF if solubility permits; mix with DMF only if necessary.

• Why: High polarity solvents like DMF and DMSO stabilize the charged ionic intermediates (like the protonated oxazolone), facilitating the racemization pathway. Low dielectric constant solvents (DCM) destabilize these intermediates [3].

Comparative Data: Coupling Reagents vs. Racemization[1][2][3][4]

The following table summarizes the risk profile of common coupling conditions for sensitive Boc-amino acids.

Coupling System	Base Required?	Racemization Risk	Mechanism of Protection
DIC / Oxyma Pure	No	Lowest (<0.5%)	Acidic/Neutral activation; Oxyma suppresses oxazolone.
DIC / HOBt	No	Low (<1.0%)	HOBt forms active ester, but Oxyma is superior.
HATU / Collidine	Yes	Moderate	Collidine steric bulk prevents -proton abstraction.
HBTU / DIPEA	Yes	High (>5%)	Strong base + slow coupling = high oxazolone formation.
DCC (No Additive)	No	Severe	Forms reactive O-acylisourea that rapidly cyclizes.

"Golden Standard" Protocol: Low-Racemization Coupling

This protocol is designed to minimize base contact time and stabilize the active ester.

Materials

• Amino Acid: Boc-D-Hphe-OH (1.0 equiv)

• Reagent: DIC (1.0 equiv) and Oxyma Pure (1.0 equiv)

• Solvent: DCM:DMF (1:1 ratio) – Use pure DCM if solubility allows.

• Temperature: 0°C (Ice bath) for activation; Room Temp for coupling.

Step-by-Step Workflow

• Dissolution: Dissolve Boc-D-Hphe-OH and Oxyma Pure in the minimum amount of solvent.

• Cooling: Place the reaction vessel in an ice bath (0°C).

• Activation: Add DIC dropwise. Stir at 0°C for 2–5 minutes .

  • Note: Do not exceed 5 minutes. Long pre-activation increases risk.

• Coupling: Add the amine component (peptide-resin or free amine) immediately.

• Base Addition (Only if needed): If the amine is a salt (e.g., HCl salt), add 1.0 equiv of Collidine simultaneously with the amine. Never pre-mix base with the activated acid.

• Reaction: Allow to warm to room temperature and stir until completion (monitor via Kaiser test or LCMS).

Validation: Detecting Racemization

You cannot rely on standard C18 HPLC to separate D/L enantiomers of complex peptides. Use one of the following methods:

Method A: Marfey’s Reagent (FDAA) - The Gold Standard

This method derivatizes the amino acid hydrolysate, converting enantiomers into diastereomers separable on standard C18 columns.

• Hydrolysis: Hydrolyze a small peptide sample (6N HCl, 110°C, 24h).

• Derivatization: Treat the hydrolysate with 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide (FDAA) .

• Analysis: Inject on C18 HPLC.

  • Result: L-Hphe-FDAA and D-Hphe-FDAA will elute at different retention times.

  • Reference Standard: Run a control with pure D-Hphe and L-Hphe to confirm retention times [4].

Method B: Chiral HPLC (Intact Peptide)

If the peptide is short, use a Chiral Stationary Phase (CSP).

• Column: Teicoplanin-based (e.g., Astec CHIROBIOTIC T) or Polysaccharide-based (Chiralpak IA/IC).

• Conditions: Isocratic flow with Hexane/IPA or MeOH/EtOH mixtures.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403.

• Bachem Technical Guides. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231–247.

Technical Support Center: Solubilization of Boc-D-Homophenylalanine

Ticket ID: #BOC-HHE-SOL-001 Subject: Troubleshooting Solubility Profiles of Boc-D-Homophenylalanine in Polar Aprotic Solvents (DMF/DMSO) Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary

Welcome to the Technical Support Center. You are likely experiencing difficulty dissolving Boc-D-homophenylalanine (Boc-D-Hhe-OH) in DMF or DMSO, despite these being the standard solvents for Solid Phase Peptide Synthesis (SPPS).

While Boc-D-Hhe-OH is theoretically soluble in polar aprotic solvents, its increased hydrophobicity (compared to Phenylalanine) and potential for

stacking often lead to aggregation or gelation . Furthermore, if your material is supplied as a Dicyclohexylamine (DCHA) salt , it will exhibit significantly different solubility kinetics than the free acid.

This guide provides a root-cause diagnostic tool and validated protocols to achieve a stable 0.1M – 0.5M solution.

Module 1: Diagnostic Workflow

Before altering your solvent system, determine the physicochemical state of your starting material. Use this logic tree to identify the correct protocol.

Figure 1: Diagnostic logic flow to identify the root cause of insolubility—distinguishing between salt forms, moisture contamination, and hydrophobic aggregation.

Module 2: Technical FAQs & Root Cause Analysis

Q1: Why is Boc-D-Hhe-OH harder to dissolve than Boc-Phe-OH?

The "Homologation Effect": Boc-D-Hhe-OH contains an additional methylene group (

) in the side chain compared to Phenylalanine. This increases the molecule's hydrophobicity (LogP increases) and side-chain flexibility.

• Consequence: The flexible benzyl group can pack more efficiently via hydrophobic interactions and

  stacking, creating a robust crystal lattice that resists solvation, even in DMF.

Q2: My bottle says "Boc-D-Hhe-OH·DCHA". Does this matter?

Critical Impact. DCHA (Dicyclohexylamine) salts are often used to stabilize Boc-amino acids during storage.

• Solubility: DCHA salts are ionic and bulky. While they can dissolve in DMF, they often dissolve much slower than the free acid.

• Reactivity: If you use the salt directly in coupling, the DCHA amine can compete with your amino component or neutralize your activator (e.g., HBTU/HATU), leading to failed synthesis.

• Solution: You must convert the salt to the free acid before dissolving for SPPS (See Protocol A).

Q3: Can I just heat it?

Yes, with limits. Unlike Fmoc-amino acids, which are base-sensitive and can degrade (loss of Fmoc) at high temperatures in amine-contaminated solvents, Boc-amino acids are thermally stable.

• Safe Range: Heating to 40–50°C in DMF is safe and often necessary to break the initial crystal lattice.

Module 3: Validated Protocols

Protocol A: Converting DCHA Salt to Free Acid

Use this if your label indicates a salt form (e.g., MW > 400).

Principle: Acidic extraction moves the Boc-amino acid into the organic layer while the DCHA remains in the aqueous layer as a salt.

• Suspend: Suspend the Boc-D-Hhe-OH·DCHA salt in Ethyl Acetate (EtOAc) (approx. 10 mL per gram).

• Extract: Transfer to a separatory funnel. Add an equal volume of 5% KHSO₄ (aq) or 10% Citric Acid (aq) .

• Shake: Shake vigorously for 2-3 minutes. The solid should dissolve as it converts to the free acid.

• Separate: Collect the organic (top) layer.

• Wash: Wash the organic layer with water (

  ) and brine ( ).

• Dry: Dry over anhydrous

  , filter, and evaporate the EtOAc in vacuo.

• Result: You now have the oily or amorphous Free Acid which will dissolve readily in DMF.

Protocol B: The "Chaotropic Shot" (For Aggregation/Gels)

Use this if the free acid forms a gel or viscous clump in DMF.

Principle: Hydrophobic amino acids can form "beta-sheet-like" aggregates in solution. Chaotropic salts disrupt these hydrogen bond networks.

Reagents:

• Solvent: Anhydrous DMF (High purity, amine-free).

• Additive: Lithium Chloride (LiCl) or Potassium Thiocyanate (KSCN).

Step-by-Step:

• Prepare Solvent: Dissolve dry LiCl in DMF to create a 5% (w/v) LiCl/DMF solution .

  • Note: LiCl is hygroscopic. Dry it in an oven if necessary before weighing.

• Add Amino Acid: Add Boc-D-Hhe-OH to the LiCl/DMF solution. Target conc: 0.2M .

• Sonicate: Sonicate at 40°C for 10–15 minutes.

• Observation: The solution should turn from opaque to clear. The LiCl disrupts the intermolecular H-bonds causing the gelation.

Protocol C: Standard High-Concentration Dissolution

For standard usage (0.1M - 0.5M) without additives.

Step	Action	Technical Rationale
1	Dry Solvent Check	Ensure DMF/DMSO water content is <0.03%. Water acts as an antisolvent for hydrophobic Boc-AAs.
2	Incremental Addition	Add solvent to the powder in 2 steps. Add 70% of volume first.
3	Vortex & Heat	Vortex for 30s. If undissolved, place in a water bath at 45°C for 5 mins.
4	Sonication	Sonicate for 5 mins (degassing also helps prevent oxidation).
5	Final Volume	Add remaining 30% solvent. Vortex.

Module 4: Solvent Compatibility Data

The following table summarizes the solubility characteristics of Boc-D-Hhe-OH Free Acid vs. Salt forms.

Solvent System	Solubility (Free Acid)	Solubility (DCHA Salt)	Recommended Use
DMF (Anhydrous)	High (>0.5 M)	Moderate (Slow kinetics)	Standard SPPS
DMSO	Very High (>1.0 M)	High	Difficult Sequences
NMP	High	Moderate	Alternative to DMF
DCM	High	Low	Not recommended for coupling
Water	Insoluble	Insoluble	Precipitation/Workup

References

• PubChem Database. Boc-D-homophenylalanine (Compound Summary). National Center for Biotechnology Information. Available at: [Link]

minimizing diketopiperazine formation with D-homophenylalanine

Topic: Minimizing Diketopiperazine (DKP) Formation with D-Homophenylalanine

Status: Active Ticket Priority: High (Yield Critical) Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Overview

Welcome to the Technical Support Center. You are likely here because your synthesis of a sequence containing D-Homophenylalanine (D-Hph) —specifically at the C-terminus or penultimate position—has resulted in low yields or a mass spectrum showing a dominant peak corresponding to the loss of the first two amino acids.

This is a classic signature of Diketopiperazine (DKP) formation . D-Homophenylalanine presents a unique "perfect storm" for this side reaction:

• Heterochirality: If coupled to an L-amino acid (e.g., L-Pro-D-Hph-Resin), the L-D stereochemistry favors a "turn" conformation, bringing the N-terminus into proximity with the ester linkage.

• Flexibility: Unlike Phenylalanine, D-Hph has an extra methylene group (

  ), providing increased rotational freedom that facilitates the nucleophilic "back-biting" attack.

This guide provides the protocols required to suppress this pathway.

Module 1: The Mechanism (Root Cause Analysis)[1]

To solve the problem, we must visualize the enemy. DKP formation is an intramolecular aminolysis.[1] During the Fmoc deprotection of the second amino acid, the newly liberated amine attacks the ester bond anchoring the peptide to the resin.

Visualizing the Pathway:

Figure 1: The kinetic competition between successful chain elongation (Green) and DKP formation (Red). The D-Hph residue accelerates the "Attack" step due to conformational favorability.

Module 2: Resin Selection (The Foundation)

The Issue: Standard Wang or Merrifield resins form benzyl ester linkages. These are stable enough for general synthesis but the leaving group character of the benzyl alcohol is sufficient to allow DKP formation when catalyzed by the "L-D" turn effect.

The Fix: Switch to 2-Chlorotrityl Chloride (2-CTC) Resin .[2]

Why it works:

• Steric Bulk: The massive trityl group creates a "steric wall" that physically blocks the N-terminal amine from attacking the ester carbonyl.

• Electronic Protection: The ester bond formed with 2-CTC is electronically different, making the carbonyl carbon less electrophilic compared to a benzyl ester.

Feature	Wang Resin	2-CTC Resin	Recommendation
Linkage Type	Benzyl Ester	Trityl Ester	Use 2-CTC
Steric Hindrance	Low	Very High	Use 2-CTC
Cleavage Condition	95% TFA	1% TFA (Mild)	Use 2-CTC
DKP Risk	High	Low	Use 2-CTC

Protocol 2.1: Loading D-Hph onto 2-CTC Resin

• Swell 2-CTC resin in dry DCM for 30 min.

• Dissolve Fmoc-D-Hph-OH (1.2 eq) and DIEA (4 eq) in dry DCM. Do not use DMF for loading 2-CTC as it promotes hydrolysis.

• Add to resin and shake for 2 hours.

• Capping (Critical): Add MeOH (1 mL per gram resin) to the reaction mixture and shake for 20 min to cap unreacted chlorides. This prevents the next amino acid from binding directly to the resin.

Module 3: Deprotection Optimization (Kinetic Control)

The Issue: DKP forms during the time the Fmoc group is removed and before the next amino acid is coupled. The longer the free amine sits in a basic solution, the higher the DKP risk.

The Fix: Use a "Fast Fmoc" protocol specifically for the DKP-prone step (removal of Fmoc from the second residue).

Protocol 3.1: Optimized Deprotection for D-Hph Sequences Standard 20% Piperidine/DMF is too slow and basic.

Reagent: 20% Piperidine in DMF (Standard) OR 0.1 M HOBt in 20% Piperidine/DMF (Advanced). Note: HOBt suppresses side reactions.

Steps:

• Coupling AA2: Couple the amino acid preceding D-Hph (e.g., Fmoc-Pro-OH) as normal.

• Wash: DCM x 3, DMF x 3.

• Short Deprotection (The Critical Step):

  • Add Deprotection Reagent.[3]

  • Agitate for 30 seconds .

  • Drain immediately.

  • Add fresh Deprotection Reagent.

  • Agitate for 3 minutes (max).

  • Drain and Wash immediately with DMF (x5) and DCM (x5).

• Immediate Coupling: Do not let the resin sit. Immediately add the pre-activated third amino acid (AA3).

Why this works: By minimizing the contact time with the base, you reduce the window of opportunity for the cyclization reaction.

Module 4: Advanced Structural Interventions

If the sequence is extremely prone to DKP (e.g., L-Pro-D-Hph ), resin and kinetic changes might not be enough.

Strategy A: The Dipeptide Method Instead of building the difficult junction on the resin, synthesize the dipeptide (Fmoc-AA2-D-Hph-OH) in solution phase first.

• Logic: DKP cannot form if the ester bond to the resin doesn't exist yet.

• Action: Couple the intact Fmoc-dipeptide-OH to the resin as a single unit.

Strategy B: Backbone Protection (Hmb) Use an Hmb (2-hydroxy-4-methoxybenzyl) backbone protecting group on the D-Hph residue if available, or on the subsequent residue.

• Logic: The bulky Hmb group on the backbone nitrogen disrupts the conformation required for the "turn" and cyclization.

Frequently Asked Questions (FAQ)

Q: Can I use DBU to speed up Fmoc removal? A: Proceed with caution. While DBU is faster, it is a stronger base and can accelerate the DKP cyclization rate. However, a cocktail of 2% DBU / 5% Piperazine has been shown in some studies to reduce DKP by forming adducts that alter the kinetics.[4] For D-Hph specifically, we recommend the Short Piperidine (Protocol 3.1) first.

Q: Does temperature affect DKP formation? A: Yes. Higher temperatures increase the rate of cyclization significantly.

• Rule: Perform the deprotection of the second amino acid and the coupling of the third amino acid at room temperature or even cooled (15°C) . Do not use microwave heating for this specific step.

Q: My LCMS shows a peak at M-228. Is this DKP? A: Likely yes. Calculate the mass of (AA2 + D-Hph) - 18 (water). If your missing mass matches this, the peptide has cleaved itself from the resin as a cyclic DKP.

References

• Gisin, B. F., & Merrifield, R. B. (1972). Carboxyl-catalyzed intramolecular aminolysis. A side reaction in solid-phase peptide synthesis.[4][5][6][7] Journal of the American Chemical Society.

• Barlos, K., et al. (1991). 2-Chlorotrityl chloride resin. International Journal of Peptide and Protein Research. (Establishes 2-CTC superiority for preventing DKP).

• Giralt, E., et al. (2003). Diketopiperazine formation in solid-phase peptide synthesis.[5] Journal of Peptide Science. (Review of mechanisms and heterochiral effects).

• Wang, Y., et al. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis.[5][8] ACS Omega. (Protocol for DBU/Piperazine cocktails).

Sources

• 1. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives - American Chemical Society [acs.digitellinc.com]
• 8. researchgate.net [researchgate.net]

alternative bases to DIPEA for Boc-D-homophenylalanine coupling

Subject: Optimization of Boc-D-Homophenylalanine (Boc-D-Hph-OH) Coupling Ticket ID: #TS-BOC-D-HPH-001 Status: Open Responder: Senior Application Scientist

Executive Summary

The coupling of Boc-D-homophenylalanine (Boc-D-Hph-OH) presents a dual challenge: the D-configuration is highly susceptible to base-catalyzed racemization (epimerization) leading to diastereomeric impurities, and the homophenylalanine side chain introduces steric bulk that can retard reaction rates, increasing the window for side reactions.

While DIPEA (N,N-Diisopropylethylamine) is the industry standard for Fmoc chemistry, it is often too basic (

) for sensitive D-amino acid couplings, promoting -proton abstraction. This guide details alternative base strategies—specifically N-Methylmorpholine (NMM) , 2,4,6-Collidine , and Base-Free Carbodiimide chemistries —to preserve chiral integrity while maintaining high yields.

Module 1: The Racemization Crisis (Root Cause Analysis)

Q: Why is DIPEA causing diastereomers in my Boc-D-Hph coupling?

Diagnosis: The issue is likely base-catalyzed enolization . Although urethane protecting groups like Boc generally suppress racemization better than amides, the activated ester of a D-amino acid is prone to proton abstraction at the chiral center (

-carbon) if the external base is too strong or present in excess.

DIPEA is a strong tertiary amine. When used with uronium/aminium reagents (HATU, HBTU), it drives the formation of the active ester. However, any excess DIPEA can deprotonate the

-carbon of the activated species, forming a planar enolate that reprotonates indiscriminately, destroying the D-purity.

Data Comparison: Base Strength vs. Risk

Reagent	Structure	pKa (Conj. Acid)	Steric Hindrance	Racemization Risk	Recommended Use
DIPEA	Trialkylamine	~10.5 - 11.0	High	High	General coupling (Gly, Ala, Pro)
NMM	Morpholine	~7.38	Moderate	Low	D-amino acids, Cys, His
TMP (Collidine)	Pyridine	~7.43	Very High	Very Low	Highly sensitive/hindered couplings
DIC/Oxyma	Carbodiimide	N/A (Base-Free)	N/A	Minimal	Gold Standard for D-Hph

Module 2: Strategic Alternatives (Protocols)

Q: What is the "Gold Standard" protocol to avoid DIPEA entirely?

Recommendation: Base-Free Carbodiimide Coupling The most effective way to eliminate base-catalyzed racemization is to remove the base. Modern carbodiimide chemistry using DIC (N,N′-Diisopropylcarbodiimide) and Oxyma Pure allows for rapid activation without a tertiary amine base, provided your nucleophile (amine component) is a free base.

Protocol A: Base-Free Coupling (Best for Chiral Purity)

Applicable when the amine component is NOT a salt (e.g., free amine).

• Dissolution: Dissolve Boc-D-Hph-OH (1.1 eq) and Oxyma Pure (1.1 eq) in a minimal amount of DMF or DCM.

• Activation: Add DIC (1.1 eq) to the mixture. Stir for 2–3 minutes to form the active ester.

  • Note: The solution may turn yellow/orange; this is normal for Oxyma active esters.

• Coupling: Add the Amine Component (1.0 eq) directly to the activated mixture.

• Incubation: Stir at room temperature. Monitor via TLC or LCMS.

  • Mechanism:[1][2][3][4] The slightly acidic environment of Oxyma (

    ) suppresses proton abstraction at the -carbon while accelerating acylation.

Q: My amine is an HCl salt. I must use a base. What do I use?

Recommendation: Stoichiometric NMM or Collidine If your amine component is a salt (e.g., H-Phe-OMe·HCl), you must neutralize it to release the nucleophile. Do not use DIPEA. Use N-Methylmorpholine (NMM) or 2,4,6-Collidine (TMP) .[2][3]

Protocol B: The "Weak Base" Buffer Method

• Neutralization: Dissolve the Amine[5]·HCl salt (1.0 eq) in DMF. Add exactly 1.0 eq of NMM .

  • Critical: Do not add excess.[6] We only want to neutralize the HCl, not basify the solution.

• Activation (Separate Vessel): Dissolve Boc-D-Hph-OH (1.1 eq) and HATU (1.1 eq) in DMF. Add 1.0 eq of NMM or Collidine to activate.

  • Why Collidine? Its steric bulk prevents it from approaching the

    -proton of the amino acid, acting purely as a proton scavenger for the activation step.

• Combination: Immediately combine the neutralized amine solution with the activated acid solution.

Module 3: Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct base strategy for Boc-D-Hph-OH to ensure minimal epimerization.

Caption: Decision matrix for selecting the optimal base/coupling system for Boc-D-Homophenylalanine to minimize racemization risks.

Module 4: Troubleshooting & FAQs

Q: I see low conversion with DIC/Oxyma. How can I drive the reaction?

A: Steric hindrance from the homophenylalanine side chain can slow down carbodiimide couplings.

• Solution: Switch to DIC/HOAt (1-Hydroxy-7-azabenzotriazole). HOAt takes advantage of the "neighboring group effect" (pyridyl nitrogen) to accelerate the reaction rate significantly compared to HOBt or Oxyma, while maintaining low racemization profiles [1].

• Temperature: Gently warm the reaction to 35-40°C. Warning: Do not exceed 40°C with D-amino acids as thermal energy can overcome the activation barrier for racemization.

Q: Can I use PyBOP instead of HATU?

A: Yes, and it is often preferred.

• Reasoning: Uronium reagents (HATU/HBTU) can react with the free amine to form guanidinium byproducts if the activation of the acid is slow (which is possible with bulky D-Hph). Phosphonium salts (PyBOP) do not cause guanidinylation.

• Base: When using PyBOP, use Collidine (TMP) as the base.[2] It is non-nucleophilic and pairs excellently with PyBOP for difficult couplings [2].

Q: What about Schotten-Baumann conditions?

A: If your Boc-D-Hph-OH is an acid chloride (uncommon due to stability) or if you are having severe solubility issues in organic solvents:

• Protocol: Use a biphasic system (DCM/Water).

• Base: Use inorganic bases like Na₂CO₃ or NaHCO₃ .[7] These remain in the aqueous phase.[3] The coupling happens at the interface or in the organic phase where the base concentration is minimal, thus preserving chirality [3].

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

• Carpino, L. A., et al. (2002). The 1-Hydroxy-7-azabenzotriazole-Based Phosphonium Coupling Reagent PyAOP. Organic Letters.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.

• Bachem. (2024).[3] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

Sources

• 1. oxymapure.com [oxymapure.com]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. bachem.com [bachem.com]
• 4. digital.csic.es [digital.csic.es]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Schotten-Baumann Reaction - Lokey Lab Protocols [lokeylab.wikidot.com]

Technical Guide: Reducing Aggregation in Homophenylalanine-Rich Peptide Sequences

To: Research Scientists, Peptide Chemists, and Formulation Engineers From: Senior Application Scientist, Peptide Technologies Subject: Troubleshooting and mitigating aggregation in hPhe-containing sequences

The Core Challenge: Why Homophenylalanine (hPhe) Aggregates

Homophenylalanine (hPhe, Hph, or Hoc) is not merely a "hydrophobic residue."[1] It possesses an additional methylene group (

) compared to Phenylalanine. This extension increases the side-chain flexibility, allowing the aromatic rings to adopt optimized T-shaped - stacking geometries that are sterically inaccessible to standard Phenylalanine [1].

In peptide sequences, hPhe residues act as "molecular velcro," driving the formation of thermodynamically stable

-sheet structures and steric zippers.[1] This leads to two primary failure modes:

• On-Resin Aggregation: Incomplete coupling and deletion sequences during Solid Phase Peptide Synthesis (SPPS).

• Post-Cleavage Gelation: Formation of irreversible hydrogels or precipitates in aqueous buffers.[1]

Module 1: Synthesis & Purification Troubleshooting

"My crude peptide yield is low, and mass spec shows deletion sequences."

Aggregation often begins during synthesis.[1] As the peptide chain grows, hPhe residues interact to form

-sheets on the resin, collapsing the polymer matrix and preventing reagents from reaching the N-terminus.

Troubleshooting Protocol: The "Difficult Sequence" Workflow

Parameter	Standard Protocol	Optimized for hPhe-Rich Sequences
Resin Choice	Polystyrene (PS)	PEG-PS (e.g., ChemMatrix) : Better swelling in polar solvents reduces chain collapse.
Coupling Reagents	HBTU/DIC	HATU or COMU : Faster kinetics to outcompete aggregation.[1]
Temperature	Room Temperature	Microwave (50°C - 75°C) : Thermal energy disrupts intermolecular H-bonds [2].
Solvent System	DMF	"Magic Mixture" : DMF/DCM/NMP (1:1:1) or addition of 0.1M KSCN (Chaotropic salt) to disrupt H-bonding.

FAQ: Synthesis

Q: I see a "deletion sequence" exactly after the hPhe block. Why? A: This is the "onset of aggregation." Once the hPhe block forms a secondary structure, the N-terminus becomes buried.

• Fix: Use Pseudoproline (Isoacyl) dipeptides immediately preceding the hPhe block.[1] These induce a "kink" in the backbone, preventing

  -sheet formation during elongation [3].

Module 2: Solubility & Formulation Guidelines

"My peptide turned into a gel upon reconstitution."

hPhe peptides are prone to forming nanofibrillar hydrogels.[1] Once these form, they are often kinetically trapped and difficult to reverse.[1]

Decision Matrix: Solubilization Strategy

Figure 1: Logic flow for solubilizing stubborn hPhe aggregates. Note that HFIP (Hexafluoroisopropanol) is a critical tool for resetting the aggregation state.

Protocol: The "Pulse" Dissolution Method

• Calculate Net Charge: Determine isoelectric point (pI).

• Primary Solvent: Dissolve peptide in minimal volume of 100% DMSO or HFIP (if gelled).[1]

  • Why? Water promotes hydrophobic clustering.[1] Organic solvents solvate the hPhe side chains.

• Slow Dilution: Add aqueous buffer dropwise to the organic phase while vortexing.

  • Target: Final organic concentration < 5-10% (for biological assays).

• Sonication: Use bath sonication (30 sec pulses) to break weak non-covalent aggregates.[1]

Module 3: Structural Engineering (Design)

"I need to prevent aggregation permanently. What can I change in the sequence?"

If formulation fails, the sequence itself requires modification to disrupt the "steric zipper" motif.[1]

Mechanism of Action: Disruption Strategies

Figure 2: Mechanistic intervention points.[1] N-methylation targets the backbone hydrogen bonding, while PEGylation targets the hydrophobic collapse.

Engineering Tactics

1. N-Methylation (Backbone Modification)

Replacing the amide hydrogen with a methyl group (

) eliminates a hydrogen bond donor.

• Application: Apply to every 2nd or 3rd residue in the hPhe block.

• Result: This physically prevents the formation of the

  -sheet "zipper" [4].

2. PEGylation (Conjugation)

Attaching Polyethylene Glycol (PEG) chains creates a hydration shell around the hydrophobic hPhe core.[1]

• Application: N-terminal or C-terminal PEGylation (mini-PEG or PEG-2000).

• Result: Increases solubility and prevents close contact between hydrophobic domains [5].

3. Charge Insertion

If biological activity permits, substitute a central hPhe with Lysine (Lys) or Glutamic Acid (Glu) .[1]

• Result: Electrostatic repulsion prevents self-assembly.

References

• Mendes, A.C., et al. (2023).[1] "Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation." International Journal of Molecular Sciences. Available at: [Link][1][2]

• GenScript Technical Guide.[1] (2024).[1][3] "Mastering the Art of Hydrophobic Peptide Synthesis." Available at: [Link][1]

• Sampson, W.R., et al. (1999).[1] "The synthesis of 'difficult' peptides using 2-hydroxy-4-methoxybenzyl (Hmb) backbone protection." Journal of Peptide Science.

• Sciacca, M.F., et al. (2012).[1] "N-Methylation of Amyloid Peptides: A Strategy to Prevent Aggregation."[4] Biopolymers.[1][5][6][7] Available at: [Link]

Sources

• 1. アミノ酸一覧表 [sigmaaldrich.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. genscript.com [genscript.com]
• 4. N-Methylated peptide inhibitors of beta-amyloid aggregation and toxicity. Optimization of the inhibitor structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 7. Princeton.EDU [Princeton.EDU]

optimizing HATU vs HBTU for sterically hindered amino acids

Topic: Optimizing HATU vs. HBTU for Sterically Hindered Amino Acids

Welcome to the Advanced Peptide Synthesis Support Module. This guide is designed for researchers encountering "difficult sequences"—peptides containing sterically hindered amino acids (e.g., Aib, N-methylated residues, Val, Ile, Thr) where standard coupling protocols fail.

Module 1: The Decision Matrix

"Which reagent should I use?"

Before altering experimental parameters, determine if your failure mode is kinetic (steric hindrance) or thermodynamic (aggregation/solubility). Use this logic flow to select the correct reagent.

Caption: Diagnostic flow for selecting between benzotriazole (HBTU) and azabenzotriazole (HATU) based reagents.

Module 2: The Science of Optimization (The "Why")

To troubleshoot effectively, you must understand the Neighboring Group Effect (Anchimeric Assistance) .

The HBTU Limitation: HBTU generates an OBt (benzotriazole) active ester. While reactive, it relies solely on the leaving group ability of the benzotriazole. For bulky amino acids, the incoming amine cannot easily approach the carbonyl carbon due to steric clash, leading to slow reactions and side products.

The HATU Advantage: HATU generates an OAt (7-azabenzotriazole) active ester. The nitrogen atom at position 7 of the ring (the pyridine nitrogen) acts as a base. It forms a hydrogen bond with the incoming amine, effectively "pulling" the nucleophile toward the carbonyl center.

• Result: Reaction rates are accelerated by 10–100x compared to HBTU [1].

• Impact: This speed outcompetes racemization and capping side reactions.

Caption: The 7-nitrogen in HATU stabilizes the transition state via intramolecular hydrogen bonding, accelerating sterically hindered couplings.

Module 3: Troubleshooting & FAQs

Issue 1: Low Yield / Incomplete Coupling

Symptom: Kaiser test remains positive (blue) after 1 hour with HBTU. Diagnosis: The coupling rate is too slow. The active ester is hydrolyzing or the amine is unreactive. Solution:

• Switch to HATU: The kinetic boost is required.

• Change Solvent: Switch from DMF to NMP (N-methylpyrrolidone). NMP swells the resin better and solubilizes aggregated peptide chains, exposing the steric center [2].

• Double Coupling: Perform the first coupling with HATU (30 min), drain, and repeat with fresh HATU (30 min).

Issue 2: "Dead End" Synthesis (Truncated Peptides)

Symptom: Mass spec shows a mass corresponding to [Peptide] + 101 Da (tetramethylguanidinium cap). Diagnosis: Guanidinium Formation. If the amine is sterically hindered (slow), it may react with the uronium reagent (HBTU/HATU) directly instead of the activated amino acid. This permanently caps the peptide chain [3]. Corrective Action:

• Protocol Adjustment: Do NOT pre-mix the uronium salt, base, and amino acid for long periods.

• Sequential Addition: Add the Amino Acid and HBTU/HATU to the resin first. Add the Base (DIEA) last to initiate the reaction immediately in the presence of the substrate.

• Stoichiometry: Ensure the Amino Acid is in slight excess over the Coupling Reagent (e.g., 1.1 : 1.0) to ensure no free uronium salt remains to react with the resin-bound amine.

Issue 3: Racemization (Loss of Chirality)

Symptom: D-amino acid incorporation (detected by chiral HPLC/GC-MS). Diagnosis: Base-catalyzed proton abstraction from the alpha-carbon via oxazolone formation. Solution:

• Minimize Pre-activation: With HATU, the ester forms in seconds. Add the mixture to the resin immediately (< 1 min). Long pre-activation (e.g., >5 mins) significantly increases racemization, especially for Cys and His [4].

• Change Base: Switch from DIEA to Collidine (TMP) or NMM. These are weaker bases and reduce the risk of proton abstraction while still driving the coupling [5].

Module 4: Experimental Protocols

Protocol A: Standard HBTU Coupling (The Baseline)

Use for: Ala, Gly, Leu, Phe, and unhindered sequences.

• Dissolve: 4.0 eq Amino Acid + 3.9 eq HBTU in DMF (0.2 M concentration).

• Activate: Add 8.0 eq DIEA. Shake for 1 minute.

• Couple: Add solution to resin. Shake for 30–45 minutes.

• Wash: DMF (3x), DCM (3x).

Protocol B: Optimized HATU Coupling (For Hindered AAs)

Use for: Aib, N-Me-AA, Val, Ile, Thr, or failed HBTU couplings.

• Dissolve: 4.0 eq Amino Acid + 3.9 eq HATU in NMP (not DMF).

• Sequential Addition (Critical):

  • Add AA/HATU solution to the resin first.

  • Add 8.0 eq DIEA (or Collidine for Cys/His) directly to the resin slurry.

• Couple: Shake for 20–60 minutes. (Note: HATU is faster; extended times >2 hours are unnecessary and risky).

• Double Couple: If the residue is extremely bulky (e.g., Aib-Aib linkage), drain and repeat steps 1-3.

Comparative Data Summary

Feature	HBTU (Benzotriazole)	HATU (7-Azabenzotriazole)
Active Ester	O-Bt	O-At
Reactivity	Moderate	High (10-100x faster)
Mechanism	Direct Aminolysis	Anchimeric Assistance (Neighboring Group Effect)
Racemization	Low (Standard)	Very Low (due to speed), but high if pre-activated too long
Cost	Low ($)	High ( $)
Best For	Routine SPPS	Hindered AAs, Macrocyclization, N-Methyls

References

• Carpino, L. A. (1993).[1] 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[2][3][4][5][6] Journal of the American Chemical Society.

• Albericio, F., et al. (2018). "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey". Organic Process Research & Development.

• Thermo Fisher Scientific. (n.d.). "Technical Note: Guanidinium Formation with Uronium Reagents". Thermo Fisher Support.

• Han, Y., et al. (2004). "Synergistic Effect of HATU and HOAt in the Synthesis of Difficult Peptides". Journal of Organic Chemistry.

• Bachem. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives". Bachem Technical Guides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 3. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bachem.com [bachem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Removing Boc-D-Homophenylalanine Byproducts

Topic: Purification & Troubleshooting for Peptides Containing Boc-D-Homophenylalanine (Boc-D-Hphe-OH)

Executive Summary

D-Homophenylalanine (D-Hphe) is a non-proteinogenic amino acid structurally similar to Phenylalanine but with an additional methylene group (

) in the side chain. This modification significantly increases the hydrophobicity of the peptide and the electron density of the aromatic ring.

The Core Challenge: Removing byproducts associated with Boc-D-Hphe involves two distinct battles:

• Chemical Scavenging: The electron-rich aromatic ring of Hphe is a "soft nucleophile" that attracts tert-butyl cations released during Boc deprotection, leading to permanent alkylation (+56 Da impurities).

• Physical Separation: The extreme hydrophobicity of Hphe causes peptide aggregation and strong retention on standard C18 columns, leading to broad peaks and poor recovery.

Module 1: The Chemistry of Cleavage (Preventing Alkylation)

The Problem: During Boc removal (typically using Trifluoroacetic acid, TFA), the tert-butyl group is cleaved as a reactive tert-butyl cation (

).[1][2] Without sufficient scavengers, this cation attacks the aromatic ring of D-Hphe via Electrophilic Aromatic Substitution, creating a byproduct with a mass shift of +56 Da .

Strategic Protocol: The "High-Capture" Cocktail

Do not use standard cleavage cocktails (e.g., 95% TFA / 5% Water) for Hphe-containing peptides. You must use a cocktail rich in aromatic scavengers.

Component	Role	Recommended % (v/v)
TFA	Cleavage Agent	82.5%
Phenol	Primary Scavenger: Traps via ring alkylation (sacrificial anode).	5%
Thioanisole	Accelerator: Promotes acidolysis and scavenges cations.	5%
Water	Quencher: Hydrolyzes reactive intermediates.	5%
TIS (Triisopropylsilane)	Hydride Donor: Reduces stable carbocations.	2.5%

Critical Note: If your peptide contains Tryptophan (Trp) , avoid Thioanisole as it can lead to indole modification.[3] Substitute with 1,2-Ethanedithiol (EDT) or increase TIS/Water.

Visualizing the Alkylation Trap

The following diagram illustrates the competition between the scavenger and the D-Hphe ring for the reactive cation.

Caption: Mechanism of scavenger competition. High scavenger concentrations ensure the t-butyl cation is trapped before it can alkylate the D-Homophenylalanine ring.

Module 2: Purification Strategies (Handling Hydrophobicity)

The Problem: D-Hphe increases retention time significantly. On standard C18 columns, the peptide may bind irreversibly or elute as a broad "smear" due to aggregation.

Troubleshooting Guide: Chromatographic Optimization

Symptom	Diagnosis	Solution
Peak Tailing / Broadening	Hydrophobic Aggregation	Heat the Column: Set column oven to 45°C - 60°C to disrupt intermolecular H-bonds.
No Elution (100% B)	Irreversible Binding to C18	Switch Stationary Phase: Use C4 or Phenyl-Hexyl columns. The shorter alkyl chains (C4) reduce hydrophobic interaction.
Poor Solubility in Buffer A	Peptide crashing out	Add Chaotropes/Modifiers: Add 10-20% Isopropanol (IPA) or Hexafluoroisopropanol (HFIP) to Mobile Phase A.

Recommended Protocol: The "Solubility Gradient"

For peptides containing >2 Hphe residues or Hphe adjacent to other hydrophobic residues (Leu, Val, Phe):

• Column: C4 Silica (e.g., Jupiter C4, 300Å pore size).

• Mobile Phase A: 0.1% TFA in Water + 10% Isopropanol .

• Mobile Phase B: 0.1% TFA in Acetonitrile + 10% Isopropanol .

• Temperature: 60°C.

• Gradient: Shallow gradient (e.g., 1% B per minute) to separate closely eluting hydrophobic impurities.

Module 3: Purity & Isomer Control (Racemization)

The Problem: D-Hphe is sterically bulky. During coupling (if building the peptide), the activation energy is high, requiring longer reaction times. This increases the risk of racemization , where D-Hphe partially converts to L-Hphe. Separation of these diastereomers (D-Hphe vs. L-Hphe peptides) is extremely difficult on standard HPLC.

Prevention & Detection

• Prevention: Use DIC / Oxyma Pure as coupling reagents. Avoid strong bases (like DIEA) during the coupling of the Hphe residue itself.

• Detection: If you suspect D/L mixtures, standard C18 is often insufficient.

  • Action: Use a Chiral Column (e.g., Chirobiotic T) or a PFP (Pentafluorophenyl) column, which offers unique selectivity for aromatic isomers due to pi-pi interactions.

FAQ: Troubleshooting Specific Issues

Q1: Mass Spec shows a peak at [M + 56] and [M + 112]. What is this? A: This is tert-butylation. The tert-butyl cation from the Boc group has alkylated the aromatic ring of your D-Hphe (or Tyr/Trp).[1]

• Fix: You cannot remove this by purification easily.[4] You must re-cleave the peptide using the "High-Capture" cocktail (Module 1) or re-synthesize with fresh scavengers.

Q2: My peptide dissolves in DMSO but precipitates when I inject it onto the HPLC. Why? A: This is "on-column precipitation." The aqueous buffer A causes the hydrophobic Hphe peptide to crash out.

• Fix: Inject a smaller volume. Alternatively, add solubilizing agents to Buffer A (e.g., 6M Guanidine HCl or 10-20% Acetonitrile) to keep the peptide in solution at the start of the gradient.

Q3: Can I use Fmoc chemistry instead to avoid these issues? A: Yes. Fmoc chemistry avoids the generation of tert-butyl cations (using acid-labile Trt/Boc side chain protection usually generates fewer reactive species than removing a Boc N-terminal group). However, D-Hphe is expensive; ensure your Fmoc deprotection (Piperidine) does not cause racemization if the Hphe is at the C-terminus.

Decision Logic: Purification Workflow

Caption: Decision tree for optimizing the purification of hydrophobic Hphe-containing peptides.

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Comprehensive guide on protecting group stability and removal conditions.

• Thermo Fisher Scientific. (2025). Introduction to Cleavage Techniques. Detailed protocols for Boc/Fmoc cleavage and scavenger selection.

• BenchChem. (2025).[1][2][5] Common Side Reactions with Boc-Protected Amino Acids. Troubleshooting guide for alkylation and racemization.

• Condron, M. M., et al. (2008). Synthesis and Purification of Highly Hydrophobic Peptides. Strategies for handling aggregation-prone sequences.

• Sigma-Aldrich. (2025). Boc Resin Cleavage Protocol. Standard operating procedures for HF and TFA cleavage.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

NMR Characterization of Boc-D-Homophenylalanine Enantiomers: A Comparative Technical Guide

Executive Summary

The enantiomeric purity of Boc-D-homophenylalanine (Boc-D-Hph-OH) is a critical quality attribute in the synthesis of peptidomimetics, particularly for ACE inhibitors and protease inhibitors where the extended methylene chain (

) confers specific binding properties.

Unlike standard HPLC methods which require expensive chiral columns and mobile phase optimization, NMR spectroscopy offers a rapid, structural insight-driven alternative. This guide compares the three primary NMR methodologies for characterizing Boc-D-Hph-OH enantiomers: Chiral Solvating Agents (CSAs) , Chiral Derivatizing Agents (CDAs) , and Chiral Shift Reagents (CSRs) .[1][2][3]

Our Verdict: For routine quality control (ee% > 98%), the CSA method using Quinine is the superior workflow due to its non-destructive nature and speed. For absolute configuration assignment or trace impurity detection (< 1% ee), CDA derivatization remains the gold standard.

Part 1: The Challenge of Homophenylalanine

Homophenylalanine differs from Phenylalanine by a single methylene unit. While this seems minor, the added flexibility of the ethyl-phenyl side chain creates unique magnetic environments.

• The Problem: In achiral solvents (e.g.,

  , DMSO- ), the D- and L-enantiomers of Boc-Hph-OH are magnetically equivalent. Their NMR spectra are identical.

• The Solution: We must introduce a chiral environment to break this symmetry, creating diastereomeric interactions that result in chemical shift non-equivalence (

  ).

Decision Matrix: Selecting the Right Method

Figure 1: Decision matrix for selecting the appropriate NMR characterization method based on analytical needs.

Part 2: Comparative Methodology

Method A: Chiral Solvating Agents (CSA) — The Application Scientist's Choice

Reagent: Quinine (alkaloid base). Mechanism: Acid-Base pairing. The carboxylic acid of Boc-D-Hph-OH forms a salt with the basic quinuclidine nitrogen of Quinine. This forms a transient diastereomeric complex in solution.[2]

• Pros:

  • Rapid: Mix and measure (5 minutes).

  • Non-Destructive: Sample can be recovered by acid extraction.

  • No Chemistry: No reaction setup or workup required.

• Cons:

  • Sensitivity:

    is concentration and temperature dependent.

  • Resolution: Peaks may overlap if the field strength is low (<400 MHz).

Method B: Chiral Derivatizing Agents (CDA) — The Precision Standard

Reagent: (S)-(-)-

-Methylbenzylamine or (S)-Phenylglycine methyl ester. Mechanism: Covalent bond formation. The Boc-D-Hph-OH is coupled to the chiral amine (using EDC/HOBt) to form a stable diastereomeric amide.

• Pros:

  • High Resolution: Large

    values (often >0.1 ppm).

  • Robust: Not sensitive to concentration or temperature.

  • Trace Analysis: Can detect <0.5% enantiomeric impurity.

• Cons:

  • Slow: Requires synthesis, workup, and purification (hours to days).

  • Destructive: The starting material is consumed.

  • Racemization Risk: The coupling reaction itself could induce racemization if not carefully controlled.

Method C: Chiral Shift Reagents (CSR) — The Legacy Method

Reagent: Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate] (

). Status: Not Recommended for Boc-amino acids.

• Reasoning: Lanthanides cause significant line broadening, which obscures the fine splitting (coupling constants) required to verify the integrity of the homophenylalanine side chain.

Part 3: Comparative Data & Performance

The following table summarizes the expected performance based on homologous N-Boc amino acid systems (e.g., Boc-Phe-OH vs. Boc-Hph-OH).

Feature	Method A: CSA (Quinine)	Method B: CDA (Chiral Amide)	Method C: CSR (Eu)
Diagnostic Signal	Carbamate -NH & -CH	Amide -NH & Methyl Doublet	-Butyl Group
Typical	0.02 – 0.08 ppm	0.10 – 0.25 ppm	> 0.50 ppm
Prep Time	< 10 Minutes	4 – 12 Hours	< 10 Minutes
Sample Recovery	Yes (Acid Wash)	No (Covalent Bond)	Difficult
Cost per Run	Low	High (Reagents + Labor)	High (Reagent cost)
Suitability	Routine QC	Absolute Config	Obsolete

Part 4: Detailed Experimental Protocol (CSA Method)

This protocol is validated for Boc-D-Homophenylalanine using Quinine as the CSA. This system relies on the formation of a diastereomeric salt bridge.

Materials

• Analyte: Boc-D-Hph-OH (10–15 mg).

• CSA: Quinine (free base), anhydrous (1 equivalent).

• Solvent:

  (Chloroform-d), 99.8% D. Note: Benzene- can be used if peak overlap occurs in chloroform.

• Equipment: 400 MHz NMR (or higher).

Preparation Workflow

• Dissolution: Dissolve 10 mg of Boc-D-Hph-OH in 0.6 mL of

  in an NMR tube.

• Baseline Scan: Acquire a standard

  NMR spectrum. Note the chemical shift of the carbamate -NH proton (typically 4.8–5.2 ppm, doublet).

• CSA Addition: Add 1.0–1.2 equivalents of solid Quinine directly to the tube. Shake vigorously until dissolved.

• Analysis Scan: Acquire the

  NMR spectrum again.

Data Interpretation

In the presence of Quinine, the single -NH doublet of the racemate will split into two distinct doublets.

• D-Enantiomer: Typically appears downfield (higher ppm) in the Quinine complex.

• L-Enantiomer: Typically appears upfield.

• Calculation:

Mechanism of Interaction (CSA)[4]

Figure 2: The acid-base interaction between Boc-D-Hph and Quinine creates a rigid chiral pocket, differentiating the enantiomers.

Part 5: Troubleshooting & Expert Tips

• Broad Peaks?

  • Cause: Exchange rate of the acidic proton is too fast or the sample is wet.

  • Fix: Dry the sample and Quinine under high vacuum. Lower the NMR probe temperature to 283 K (

    ) to sharpen the signals.

• No Splitting Observed?

  • Cause: The solvent polarity is too high (disrupting ion pairing).

  • Fix: Switch from

    to (Benzene- ) or Toluene- . The aromatic solvent often enhances - stacking interactions with the homophenylalanine side chain.

• Verification:

  • Always run a racemic standard first to establish the separation (

    ) and identify the specific shift for the D- and L- forms.

References

• Enantiodiscrimination of Carboxylic Acids using Chiral Solvating Agents. Source: Organic Chemistry Frontiers (RSC). Context: Establishes the utility of alkaloid-based CSAs for carboxylic acid differentiation.

• Quinine as a Chiral Solvating Agent for NMR Spectroscopy. Source: Journal of Organic Chemistry (ACS). Context: foundational text on using Quinine for N-protected amino acid resolution.[4]

• Boc-D-Homophenylalanine Product Specifications. Source: Chem-Impex International. Context: Physical properties and commercial availability of the specific analyte.[5][6]

• NMR Determination of Enantiomeric Excess. Source: ResearchGate / Review.[7] Context: General review of CSA vs CDA methodologies.

Sources

• 1. arpi.unipi.it [arpi.unipi.it]
• 2. Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enantiodiscrimination of carboxylic acids using the diphenylprolinol NMR chiral solvating agents - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Guide: Chiral HPLC Methods for Determining Boc-D-HomoPhe-OH Purity

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10]

Boc-D-HomoPhe-OH (N-(tert-Butoxycarbonyl)-D-homophenylalanine) is a critical non-proteinogenic amino acid building block, frequently employed in the synthesis of protease inhibitors and peptidomimetics to enhance metabolic stability. The structural homologation (insertion of a methylene group) relative to Phenylalanine alters the spatial orientation of the side chain, making enantiomeric purity critical for downstream biological activity.

The primary analytical challenge is resolving the D-enantiomer (target) from the L-enantiomer (impurity) while preventing on-column racemization. This guide compares three dominant chromatographic approaches: Immobilized Polysaccharide , Macrocyclic Glycopeptide , and Pirkle-Type phases.

Recommendation: For robust QC and process development, Method A (Immobilized Amylose) is designated as the primary protocol due to its superior resolution (

) and solvent versatility.

Comparative Analysis of Chiral Stationary Phases (CSPs)

The following table summarizes the performance characteristics of the top three CSP classes for N-protected amino acids.

Feature	Method A: Immobilized Polysaccharide	Method B: Macrocyclic Glycopeptide	Method C: Pirkle-Type
Column Example	Chiralpak IA / i-Chiral 6	Chirobiotic T / T2	Whelk-O 1
Selector	Amylose tris(3,5-dimethylphenylcarbamate)	Teicoplanin	(S,S)-Whelk-O 1
Separation Mode	Normal Phase (NP) / Polar Organic	Polar Organic Mode (POM) / RP	Normal Phase / Reversed Phase
Selectivity ( )	High (Typical > 1.2)	Moderate (1.1 – 1.3)	Moderate to High
Resolution ( )	Excellent (> 2.0)	Good (> 1.5)	Good (> 1.5)
MS Compatibility	Low (High alkane content)	High (MeOH/buffer based)	Moderate
Robustness	High (Immobilized allows aggressive solvents)	High (Covalently bonded)	Very High (Synthetic selector)
Primary Use Case	QC Release / Purity Check	LC-MS Screening / Biological Matrices	Preparative / Inversion of Elution

Scientific Rationale for Method Selection

• Immobilized Polysaccharide (Method A): The carbamate groups on the amylose backbone form hydrogen bonds with the Boc-carbonyl and the carboxylic acid of HomoPhe. The inclusion of the phenyl ring into the chiral cavity provides

  discrimination. Immobilization (e.g., Chiralpak IA) allows the use of prohibited solvents (like DCM or THF) if solubility is an issue, though standard alkanes work best here.

• Macrocyclic Glycopeptide (Method B): Teicoplanin phases operate via an inclusion complex mechanism. They are particularly powerful for amino acids because the amine/carboxylic acid groups interact with the "basket" of the antibiotic. This is the method of choice if you are analyzing the amino acid in a biological buffer or require MS detection (using MeOH/NH4OAc).

• Pirkle-Type (Method C): Whelk-O 1 utilizes a donor-acceptor mechanism. It is highly durable and often provides an inverted elution order (L before D vs D before L) compared to polysaccharides, which is useful for detecting trace enantiomers eluting at the tail of the main peak.

Decision Logic for Method Selection

The following diagram illustrates the logical flow for selecting the appropriate method based on your specific laboratory constraints (e.g., MS availability, sample solubility).

Figure 1: Decision tree for selecting the optimal chiral HPLC method based on detection needs and solubility.

Detailed Experimental Protocol: Method A (Gold Standard)

This protocol utilizes an Immobilized Amylose column. It is the most robust starting point for N-Boc protected amino acids due to the strong hydrogen bonding capability of the carbamate moiety.

Reagents and Equipment[7][9]

• Column: Daicel Chiralpak IA (or equivalent Immobilized Amylose), 4.6 x 250 mm, 5 µm.

• Mobile Phase A: n-Hexane (HPLC Grade).

• Mobile Phase B: Isopropanol (IPA) or Ethanol (EtOH).[1]

• Modifier: Trifluoroacetic Acid (TFA) - Crucial for peak shape of the free carboxylic acid.

• Detector: UV/Vis Diode Array.

Chromatographic Conditions[7]

Parameter	Setting	Notes
Mobile Phase Composition	n-Hexane / IPA / TFA (90 : 10 : 0.1 v/v/v)	TFA suppresses ionization of -COOH, preventing peak tailing.
Flow Rate	1.0 mL/min	Adjust based on backpressure (< 150 bar).
Temperature	25°C	Lower temperature (e.g., 15°C) can improve resolution if needed.
Detection Wavelength	210 nm (primary), 254 nm (secondary)	210 nm detects the amide/carbonyl; 254 nm is specific to the phenyl ring.
Injection Volume	5 - 10 µL	Load approx. 10-20 µg on column.

Step-by-Step Workflow

Figure 2: Operational workflow for purity determination.

Critical "Self-Validating" Steps

• The TFA Check: If the peaks are broad or tailing significantly, the TFA concentration is likely insufficient. The carboxylic acid moiety of HomoPhe requires acidic suppression.

• The Racemate Spike: Always inject a racemic mixture (DL-HomoPhe) first to establish the retention times of both enantiomers. Do not rely solely on the pure standard for identification.

• Solvent Match: Ensure the sample solvent matches the mobile phase strength. Dissolving in 100% IPA and injecting into a 90% Hexane stream can cause solvent shock and peak distortion.

Expected Results & Calculations

Under the conditions of Method A, you should expect:

• Retention Time (

  ): ~8-12 minutes for the first eluting enantiomer.

• Separation Factor (

  ): Typically > 1.2.[2]

• Resolution (

  ): > 2.0 (Baseline separation).

Calculation of Enantiomeric Excess (% ee):

Where is the peak area.

Calculation of Enantiomeric Ratio (er):

Alternative Method: Macrocyclic Glycopeptide (Method B)

If LC-MS is required (e.g., for pharmacokinetic studies), Normal Phase solvents are incompatible with electrospray ionization (ESI).

• Column: Chirobiotic T (Teicoplanin).[3]

• Mobile Phase: Methanol / Acetic Acid / Triethylamine (100 : 0.1 : 0.1).

• Mode: Polar Organic Mode (POM).

• Mechanism: The "Teicoplanin aglycone basket" captures the amino acid. The ionic interactions between the amine/acid of the analyte and the stationary phase drive separation.

• Advantage: 100% volatile mobile phase, high sensitivity in MS.

References

• Daicel Chiral Technologies. Chiral Application Search: N-Protected Amino Acids. Retrieved from [Link]

• Phenomenex. Chiral HPLC/SFC Column Screening Strategies. Retrieved from [Link]

Sources

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]

Comparative Biological Profile: L-Homophenylalanine vs. D-Homophenylalanine in Drug Design

[1]

Executive Summary

Homophenylalanine (Hph), the higher homolog of phenylalanine, serves as a critical chiral synthon in pharmaceutical development.[1] Its biological activity is strictly governed by stereochemistry.[2] L-Homophenylalanine (L-Hph) is the industry-standard precursor for Angiotensin-Converting Enzyme (ACE) inhibitors (e.g., Enalapril, Ramipril), owing to its ability to mimic the transition state of peptide hydrolysis within the enzyme's active site. Conversely, D-Homophenylalanine (D-Hph) is increasingly utilized in peptide engineering to confer proteolytic resistance and modify receptor selectivity in antitumor and neurological therapeutics.[2]

This guide provides a technical comparison of these enantiomers, focusing on their pharmacodynamic roles, synthesis pathways, and experimental characterization.

Chemical & Physical Profile

Homophenylalanine differs from phenylalanine by the insertion of a methylene group (

) in the side chain, increasing lipophilicity and altering steric bulk.

Feature	L-Homophenylalanine	D-Homophenylalanine
CAS Number	943-73-7	82795-51-5
Configuration	(S)-2-Amino-4-phenylbutanoic acid	(R)-2-Amino-4-phenylbutanoic acid
Primary Utility	ACE Inhibitor Synthesis (Precursor)	Peptide Stability Engineering
Receptor Affinity	High for ACE (Zinc-binding pocket)	Low for ACE; Variable for GPCRs
Proteolytic Stability	Low (Susceptible to proteases)	High (Resistant to endogenous proteases)
Lipophilicity	High (Enhanced hydrophobic interaction)	High (Enhanced hydrophobic interaction)

Biological Activity & Pharmacodynamics[1]

A. L-Homophenylalanine: The ACE Inhibitor Scaffold

The pharmacological value of L-Hph lies in its role as a precursor for "pril" drugs.[3][4] In Enalapril and Ramipril, the L-Hph moiety (often formed via reductive amination of 2-oxo-4-phenylbutanoic acid) is critical for binding to the ACE active site.

• Mechanism: ACE is a zinc-metallopeptidase.[2] The L-Hph residue in inhibitors positions a carboxylate or phosphonate group to chelate the active site Zinc ion (

  ).

• Stereoselectivity: The enzyme's

  subsite is stereospecific for L-amino acid residues.[2] Substitution with D-Hph disrupts the precise alignment required for zinc chelation, drastically reducing inhibitory potency ( increases by orders of magnitude).[2]

B. D-Homophenylalanine: Stability & Selectivity

D-Hph is utilized to modify biologically active peptides.[2] Since endogenous proteases (e.g., trypsin, chymotrypsin) specifically cleave peptide bonds adjacent to L-amino acids, incorporating D-Hph creates "steric shields."[2]

• Proteolytic Resistance: Peptides containing D-Hph show extended plasma half-lives (

  ).[2]

• Conformational Constraint: D-Hph induces

  -turn structures in peptides, which can lock a molecule into a bioactive conformation or, conversely, prevent binding to off-target receptors.[2]

• Case Study: In antitumor dehydrotripeptides, D-Hph substitution has been shown to alter self-assembly properties (hydrogel formation) and reduce cytotoxicity compared to L-Hph variants.[2]

Mechanism of Action Visualization

The following diagram illustrates the divergent pathways of these enantiomers in drug development: L-Hph for catalytic inhibition and D-Hph for structural stabilization.

Figure 1: Divergent biological utility of Homophenylalanine enantiomers.[2] L-Hph is essential for enzyme inhibition, while D-Hph confers stability against proteolysis.

Experimental Protocols

Protocol A: Biocatalytic Synthesis of L-Homophenylalanine

Rationale: Chemical synthesis yields racemic mixtures requiring costly resolution.[2] Biocatalytic reductive amination ensures >99% enantiomeric excess (ee).[2]

Reagents:

• Substrate: 2-oxo-4-phenylbutanoic acid (OPBA)[2]

• Enzyme: L-Phenylalanine Dehydrogenase (L-PheDH) from Thermoactinomyces intermedius[2]

• Cofactor: NADH[2][5]

• Regeneration System: Formate Dehydrogenase (FDH) + Sodium Formate[2]

Workflow:

• Buffer Prep: Prepare 100 mM Tris-HCl buffer (pH 8.5).

• Reaction Mix: Dissolve OPBA (50 mM), Sodium Formate (150 mM), and

  (1 mM) in the buffer.

• Initiation: Add L-PheDH (5 U/mL) and FDH (5 U/mL). Incubate at 30°C with mild agitation (150 rpm).

• Monitoring: Monitor NADH absorbance at 340 nm. The reaction is complete when OPBA consumption plateaus (verify via TLC or HPLC).[2]

• Termination: Quench with 1M HCl to pH 2.0 to precipitate the enzyme.

• Purification: Centrifuge to remove protein. Apply supernatant to a cation-exchange column (Dowex 50W).[2] Elute L-Hph with 1M

  .[2]

Protocol B: Determination of Enantiomeric Purity (HPLC)

Rationale: Validating the stereochemistry is crucial for biological activity correlations.[2]

System: HPLC (e.g., Agilent 1200) Column: Chiralpak ZWIX(+) or Crownpak CR(+) (specifically designed for amino acids).[2] Mobile Phase: 50 mM aqueous

(pH 1.5) / Acetonitrile (90:10 v/v).[2] Detection: UV at 210 nm (or fluorescence if derivatized).[2] Flow Rate: 0.5 mL/min at 25°C. Expected Result:

• L-Hph Retention Time (

  ): ~12.5 min[2]

• D-Hph Retention Time (

  ): ~15.2 min[2]

• Note: Order may reverse depending on specific chiral selector.

Comparative Data Analysis

The following table summarizes experimental data comparing the stability and activity of peptides containing L- vs. D-Homophenylalanine.

Table 1: Stability and Activity Comparison

Parameter	L-Hph Peptide Analog	D-Hph Peptide Analog	Interpretation
Serum Half-life ( )	25 ± 5 minutes	> 480 minutes	D-Hph prevents recognition by serum proteases.[2]
ACE Inhibition ( )	0.4 nM (High Potency)	> 10,000 nM (Inactive)	Stereochemistry is essential for Zinc active site binding.[2]
Hydrogel Formation	Fast gelation	Slower/Weaker gelation	D-Hph alters packing density in self-assembling peptides.[2]
Cytotoxicity ( )	High (in specific sequences)	Low	D-Hph analogs often show reduced off-target toxicity.[2]

References

• Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor. ResearchGate. [Link]

• L-homophenylalanine Production by Reductive Amination. ResearchGate. [Link]

• Effect of L- to D-Amino Acid Substitution on Stability and Activity of Antitumor Peptide. PubMed Central. [Link][2]

• Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality. MDPI. [Link][2]

• Discovery and development of ACE inhibitors. Wikipedia. [Link]

• PubChem Compound Summary: D-Homophenylalanine. PubChem. [Link][2]

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• 2. D-Homophenylalanine | C10H13NO2 | CID 6950302 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Peptide Stability: Homophenylalanine vs. Phenylalanine

In the landscape of peptide-based therapeutics, achieving robust in vivo stability is a paramount challenge that often dictates the success or failure of a drug candidate. Native peptides are frequently hampered by their susceptibility to proteolytic degradation, leading to short half-lives and diminished therapeutic efficacy.[1][2][3] A leading strategy to surmount this obstacle is the site-specific incorporation of non-natural amino acids.[2][4][5][6] This guide provides an in-depth comparison of how substituting the natural amino acid Phenylalanine (Phe) with its non-natural homolog, Homophenylalanine (hPhe), can significantly enhance peptide stability.

This analysis is grounded in the principles of medicinal chemistry and enzymology, offering experimental insights for researchers, scientists, and drug development professionals. We will explore the structural rationale behind this substitution and its profound impact on enzymatic and conformational stability.

The Structural Distinction: A Single Methylene Unit

The fundamental difference between Phenylalanine (Phe) and Homophenylalanine (hPhe) lies in the side chain. hPhe, a non-proteinogenic amino acid, is an analog of Phe that contains an additional methylene (-CH2-) group, extending its side chain.[7][8] This seemingly minor extension from a benzyl to a 2-phenylethyl side chain introduces significant steric bulk and alters the conformational dynamics of the peptide backbone.[7][8]

Amino Acid	Structure	Side Chain
Phenylalanine (Phe)		Benzyl (-CH2-Ph)
Homophenylalanine (hPhe)		2-Phenylethyl (-CH2-CH2-Ph)

Enhancing Enzymatic Stability: The Power of Steric Hindrance

The primary pathway for peptide degradation in vivo is enzymatic hydrolysis, carried out by proteases.[2] These enzymes exhibit high specificity, recognizing particular amino acid sequences and conformations to bind and cleave peptide bonds.[1]

Causality of Enhanced Stability:

The incorporation of hPhe in place of Phe can dramatically reduce the rate of enzymatic cleavage. The extended, bulkier side chain of hPhe creates steric hindrance at the enzyme's active site. This physical barrier prevents the peptide from docking correctly within the catalytic pocket of the protease, thereby inhibiting cleavage of the adjacent peptide bonds. This principle is a cornerstone of designing protease-resistant peptides.[6][8]

For instance, endopeptidases like chymotrypsin, which preferentially cleave at the C-terminus of aromatic residues like Phe, are significantly impeded by the presence of hPhe. The additional methylene group disrupts the precise hydrophobic and steric interactions required for efficient catalysis.

Fig 2. Workflow for the in vitro peptide enzymatic stability assay.

Impact on Conformational Stability

The stability of a peptide is not solely dictated by its resistance to enzymes but also by its ability to maintain a stable, bioactive conformation. The incorporation of unnatural amino acids can significantly influence the secondary structure of a peptide. [9] Causality of Conformational Effects:

The longer side chain of hPhe provides greater conformational flexibility compared to Phe. However, this increased flexibility can also promote stabilizing intramolecular interactions, such as aromatic π-π stacking or C-H…π interactions, which might not be favorable in the parent peptide. [10]These interactions can help to lock the peptide into a more rigid and defined secondary structure (e.g., a helix or β-turn), which can contribute to overall stability. [10] A more stable and pre-organized conformation can lead to:

• Reduced Entropic Cost of Binding: A peptide that is already in its bioactive fold when approaching its target will have a higher binding affinity.

• Masking of Cleavage Sites: A well-defined tertiary structure can bury protease cleavage sites, making them inaccessible to enzymatic attack.

Studies using techniques like circular dichroism (CD) spectroscopy can reveal changes in the secondary structure content (α-helix, β-sheet, random coil) upon substitution of Phe with hPhe, providing direct evidence of these conformational effects.

Conclusion

The substitution of Phenylalanine with Homophenylalanine is a powerful and field-proven strategy in medicinal chemistry to enhance the stability of peptide-based drug candidates. The addition of a single methylene group in the hPhe side chain provides a critical steric shield against enzymatic degradation, significantly extending the peptide's half-life. Furthermore, this modification can induce favorable conformational changes that contribute to a more stable and potent therapeutic agent. The experimental protocols outlined in this guide provide a robust framework for validating the stabilizing effects of hPhe incorporation in your specific peptide of interest.

References

• Gentilucci, L., De Marco, R., & Cerisoli, L. Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization. Ingenta Connect. Available from: [Link]

• Gao, D., et al. [Advances in enzymatic production of L-homophenylalanine]. PubMed. Available from: [Link]

• Reiriz, C., et al. Revisiting the Self-Assembly of Highly Aromatic Phenylalanine Homopeptides. PubMed. Available from: [Link]

• PubChem. (S)-2-amino-4-phenylbutanoic acid. National Center for Biotechnology Information. Available from: [Link]

• Ye, L., et al. Structure-guided steric hindrance engineering of Bacillus badius phenylalanine dehydrogenase for efficient L-homophenylalanine synthesis. SciSpace. Available from: [Link]

• Afrin, S., et al. The Challenge of Peptide Proteolytic Stability Studies: Scarce Data, Difficult Readability, and the Need for Harmonization. ResearchGate. Available from: [Link]

• Ribeiro, M., et al. Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. MDPI. Available from: [Link]

• Aina, O. H., et al. Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics. PMC. Available from: [Link]

• Ye, L., et al. Structure-guided steric hindrance engineering of Bacillus badius phenylalanine dehydrogenase for efficient L-homophenylalanine synthesis. PubMed. Available from: [Link]

• Nishino, T., et al. Electronic substituent effect on the conformation of a phenylalanine-incorporated cyclic peptide. RSC Publishing. Available from: [Link]

• Gopi, E., et al. Crystallographic Analysis of Short Helical Peptides Containing Homologs of Phenylalanine. Wiley Online Library. Available from: [Link]

• ResearchGate. Advances in enzymatic production of L-homophenylalanine. Available from: [Link]

• ResearchGate. Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization. Available from: [Link]

• Nishino, T., et al. Electronic substituent effect on the conformation of a phenylalanine-incorporated cyclic peptide. PubMed Central. Available from: [Link]

• Journal of the American Chemical Society. Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Available from: [Link]

• Gao, D., et al. Efficient Production of L-Homophenylalanine by Enzymatic-Chemical Cascade Catalysis. PubMed. Available from: [Link]

• ResearchGate. Structure-Guided Steric Hindrance Engineering of Bacillus Badies Phenylalanine Dehydrogenase for Efficient L-Homophenylalanine Synthesis. Available from: [Link]

• Patel, K., & Borchardt, R. T. Chemical Pathways of Peptide Degradation. III. Effect of Primary Sequence on the Pathways of Deamidation of Asparaginyl Residues in Hexapeptides. SpringerLink. Available from: [Link]

• ResearchGate. Conformational and metabolic consequences of substitution of phenylalanine with beta(3)-homophenylalanine. Available from: [Link]

• Montanari, F., et al. Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study. NIH National Library of Medicine. Available from: [Link]

• Wang, J., et al. Influence of an unnatural amino acid side chain on the conformational dynamics of peptides. ChemPhysChem. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemical Modifications Designed to Improve Peptide Stability: Inc...: Ingenta Connect [ingentaconnect.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation | MDPI [mdpi.com]
• 6. Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (S)-2-amino-4-phenylbutanoic acid | C10H13NO2 | CID 2724505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Influence of an unnatural amino acid side chain on the conformational dynamics of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Crystallographic Analysis of Short Helical Peptides Containing Homologs of Phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Homophenylalanine Advantage: A Comparative Guide to Enhancing Peptide Half-Life In Vivo

For researchers in drug development, the therapeutic promise of peptides is often curtailed by a critical flaw: a fleeting existence in the body. Native peptides typically exhibit an in vivo half-life of only minutes, succumbing rapidly to enzymatic degradation and renal clearance.[1][2] This high turnover necessitates frequent, high-dose administrations, increasing costs and diminishing patient compliance. A key strategy to overcome this hurdle is the site-specific incorporation of non-natural amino acids. This guide provides an in-depth comparison of how substituting a standard amino acid with L-homophenylalanine (hPhe), a homologue of phenylalanine with an additional methylene group in its side chain, can significantly extend the in vivo half-life of therapeutic peptides.

The Core Challenge: Proteolytic Degradation

The primary obstacle to peptide longevity is proteolysis. The bloodstream and tissues are replete with peptidases, enzymes that catalyze the cleavage of peptide bonds.[3] The specificity of these enzymes is dictated by the amino acid residues surrounding the cleavage site. A classic example is the degradation of Gonadotropin-Releasing Hormone (GnRH). Native GnRH has a half-life of just two to four minutes, partly due to cleavage by endopeptidases.[1][2]

A key protease involved in the degradation of many peptides is chymotrypsin, which preferentially cleaves peptide bonds C-terminal to large hydrophobic amino acids, most notably phenylalanine (Phe), tyrosine (Tyr), and tryptophan (Trp).[4] The enzyme's active site contains a hydrophobic pocket (the S1 pocket) that accommodates the aromatic side chain of the residue at the P1 position (the residue just N-terminal to the cleaved bond).

The Homophenylalanine Solution: A Mechanism of Steric Hindrance

The incorporation of homophenylalanine in place of phenylalanine at a chymotrypsin cleavage site is a powerful strategy to confer proteolytic resistance. The efficacy of this substitution lies in the principle of steric hindrance . The additional methylene group in the hPhe side chain makes it bulkier than phenylalanine. This increased size and altered conformation prevent the side chain from fitting optimally into the constrained S1 pocket of chymotrypsin, thereby impeding the enzyme's ability to bind and efficiently catalyze the cleavage of the adjacent peptide bond.

The diagram below illustrates this mechanism. The standard phenylalanine side chain fits snugly into the enzyme's hydrophobic pocket, allowing for efficient hydrolysis. In contrast, the larger homophenylalanine side chain creates a steric clash, effectively shielding the peptide backbone from the enzyme's catalytic machinery.

Caption: Mechanism of hPhe-induced protease resistance.

Comparative Analysis: The Impact on In Vivo Half-Life

While direct comparative data for a homophenylalanine-substituted peptide versus its native counterpart is sparse in publicly available literature, the principle is well-demonstrated in analogues of GnRH. To enhance its half-life, the glycine at position 6 (Gly6) is often replaced with a bulky, non-native D-amino acid to prevent degradation. This serves as an excellent model to illustrate the profound impact a single, strategic substitution can have on pharmacokinetic profiles.

The table below presents a comparison of native GnRH with a stabilized analogue, Deslorelin, which incorporates a D-Tryptophan at position 6. This modification, analogous to using hPhe, provides steric shielding and significantly enhances resistance to proteolysis.

Parameter	Native GnRH	Stabilized GnRH Analogue (Deslorelin)	Fold Increase	Reference
Modification	None	[D-Trp⁶, Pro⁹-NEt]-GnRH	-
Animal Model	Human	Human	-	[1]
In Vivo Half-life (t½)	2-4 minutes	~18 minutes (for [D-Trp⁶]GnRH)	> 4.5x	[1]
Biological Potency	1x	10-144x	10-144x

Note: The half-life data for Deslorelin itself is not explicitly stated in minutes, but its precursor [D-Trp⁶]GnRH was cleared from plasma 3 times slower than native GnRH. The potency increase reflects enhanced stability and receptor binding.

This data clearly demonstrates that a strategic substitution at a known cleavage site can dramatically increase both the half-life and the biological potency of a peptide. The incorporation of homophenylalanine is expected to yield similar, significant improvements by the same underlying mechanism of protease inhibition.

Experimental Protocol: A Validated Workflow for In Vivo Half-Life Determination

To empirically validate the half-life extension conferred by homophenylalanine substitution, a robust and reproducible pharmacokinetic (PK) study is essential. The following section details a standard, field-proven protocol for determining the half-life of a peptide analogue in a rat model.

Phase 1: Animal Preparation and Peptide Administration

• Animal Model: Use male Sprague-Dawley rats (250-300g). Surgically implant a catheter in the jugular vein for serial blood sampling. Allow animals to recover for at least 48 hours post-surgery.

• Peptide Formulation: Prepare the native and hPhe-modified peptides in a sterile saline solution at a concentration of 1 mg/mL.

• Administration: Administer the peptide solution as an intravenous (IV) bolus injection via the tail vein at a dose of 2 mg/kg. The IV route is chosen to bypass absorption variables and directly measure elimination kinetics.

Phase 2: Blood Sample Collection and Processing

• Sampling Schedule: Collect blood samples (approx. 150 µL) from the jugular vein catheter at predefined time points. A typical schedule would be: 0 (pre-dose), 2, 5, 15, 30, 60, 120, 240, and 480 minutes post-dose.

• Sample Handling: Immediately transfer blood into tubes containing an anticoagulant (e.g., K2-EDTA) and a protease inhibitor cocktail to prevent ex vivo degradation.

• Plasma Preparation: Centrifuge the blood samples at 4°C (e.g., 2,000 x g for 15 minutes) to separate the plasma.

• Storage: Store the resulting plasma samples at -80°C until analysis.

Phase 3: Bioanalysis via LC-MS/MS

• Sample Preparation: Perform a protein precipitation extraction. Add three volumes of cold acetonitrile containing an internal standard to one volume of plasma. Vortex thoroughly and centrifuge at high speed (e.g., 14,000 x g for 10 minutes) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an autosampler vial and inject it into a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.[5][6]

• Quantification: Develop a multiple reaction monitoring (MRM) method to specifically detect and quantify the parent peptide. Create a standard curve by spiking known concentrations of the peptide into blank plasma to enable accurate quantification of the unknown samples.

Phase 4: Pharmacokinetic Data Analysis

• Concentration-Time Profile: Plot the mean plasma concentration of the peptide versus time.

• Half-Life Calculation: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters, including the elimination half-life (t½), from the plasma concentration-time data.

The following diagram outlines this comprehensive experimental workflow.

Caption: Experimental workflow for PK analysis in rats.

Conclusion

The strategic substitution of proteolytically sensitive amino acids, such as phenylalanine, with their non-natural homologue, homophenylalanine, represents a validated and highly effective method for extending the in vivo half-life of therapeutic peptides. The underlying mechanism of steric hindrance provides a rational basis for this design choice, effectively shielding the peptide backbone from enzymatic attack. While direct comparative data requires bespoke experimentation, compelling evidence from analogous modifications in well-studied peptides like GnRH confirms the principle's power. By employing the robust pharmacokinetic workflow detailed here, researchers can precisely quantify the stability advantages conferred by homophenylalanine, paving the way for the development of more potent and convenient peptide-based therapeutics.

References

• Magon, N. Gonadotropin-releasing hormone analogs: Understanding advantages and limitations. Journal of Human Reproductive Sciences. 2011.
• Grynberg, M., et al. Clinical applications of gonadotropin-releasing hormone analogues: a broad impact on reproductive medicine. Fertility and Sterility. 2012.
• Burgess, K., et al. Determination of Half-lives of Circulating FSH and LH Glycoforms in Women During GnRH Receptor Blockade. DiVA. 2022.
• Pashuck, E. T., et al. Quantifying and controlling the proteolytic degradation of cell adhesion peptides.
• Li, W., et al. Determination of the Peptide AWRK6 in Rat Plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Its Application to Pharmacokinetics. Molecules. 2021.
• Kowalczuk, A., et al.

• PeptideCutter - Special cleavage rules for trypsin and chymotrypsin. ExPASy. Available at: [Link].

• Pashuck, E. T., et al. Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides.
• He, H., et al. Comparative study of protease hydrolysis reaction demonstrating Normalized Peptide Bond Cleavage Frequency and Protease Substrate Broadness Index. Scientific Reports. 2020.
• Shagimardanova, E., et al. Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma. Molecules. 2022.
• Patiño-Ruiz, M.F., et al. Structures of phenylalanine-containing peptides and those with a carbobenzoxy group at the first position.
• Veldhuis, J.D., et al. The nature of the gonadotropin-releasing hormone stimulus-luteinizing hormone secretory response of human gonadotrophs in vivo. The Journal of Clinical Endocrinology & Metabolism. 1990.

• Aragen Life Sciences. Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies. Available at: [Link].

• Li, Z., et al. Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Expert Opinion on Drug Discovery. 2021.
• Reddit. r/Biochemistry - Chymotrypsin Specificity. 2024.
• Zhang, Y., et al. The Pharmacokinetics in Mice and Cell Uptake of Thymus Immunosuppressive Pentapeptide Using LC-MS/MS Analysis. Pharmaceuticals. 2022.
• Quora. Is there a difference in the mechanism of action between pepsin and chymotrypsin, other than the optimum pH of each respective enzyme?. 2022.
• Del Gatto, A., et al. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLoS ONE. 2017.
• The Organic Chemistry Tutor. Chymotrypsin Enzyme Mechanism (Serine Protease Covalent Catalysis) Biochemistry Made Simple!. YouTube. 2019.

Sources

• 1. Gonadotropin-releasing hormone analogs: Understanding advantages and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clinical applications of gonadotropin-releasing hormone analogues: a broad impact on reproductive medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantifying and controlling the proteolytic degradation of cell adhesion peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. Determination of the Peptide AWRK6 in Rat Plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Its Application to Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies - Aragen Life Sciences [aragen.com]

structural analysis of homophenylalanine induced beta-turns

This guide provides a technical comparison and structural analysis workflow for Homophenylalanine (hPhe) as a

-turn inducer and stabilizer in peptidomimetics.

Structural Analysis of Homophenylalanine-Induced -Turns: A Comparative Guide

Audience: Medicinal Chemists, Structural Biologists, and Peptide Scientists. Objective: To evaluate the efficacy of L-Homophenylalanine (hPhe) against standard alternatives (Phe, Pro, D-amino acids) in inducing and stabilizing

-turn secondary structures, supported by experimental protocols for structural validation.

Executive Summary: The Role of hPhe in Turn Induction

In rational drug design, the

-turn is a critical recognition motif, often acting as the bioactive "hotspot" for protein-protein interactions (PPIs). While Proline (Pro) and D-amino acids are the canonical "turn inducers" via backbone dihedral angle ( ) restriction, Homophenylalanine (hPhe) operates through a distinct mechanism: side-chain driven stabilization .

By extending the phenyl side chain by one methylene group (

) compared to Phenylalanine (Phe), hPhe introduces specific steric bulk and enhanced freedom for stacking interactions. This allows hPhe to stabilize folded geometries that are energetically inaccessible to Phe, while resisting proteolytic degradation.

Key Comparative Advantages

• Vs. Phenylalanine (Phe): hPhe provides superior proteolytic stability and stronger hydrophobic collapse/stacking capabilities due to the flexible ethyl spacer.

• Vs. Proline (Pro): Unlike Pro, which rigidly locks the backbone (often into Type I/II turns), hPhe allows for "induced fit" turns—flexible enough to fold upon binding but structured enough to minimize entropic penalty.

Comparative Analysis: hPhe vs. Alternatives

The following table summarizes the structural and functional differences between hPhe and its primary competitors in

-turn engineering.

Table 1: Performance Comparison of -Turn Inducers

Feature	L-Homophenylalanine (hPhe)	L-Phenylalanine (Phe)	L-Proline (Pro)	D-Proline (D-Pro)
Induction Mechanism	Side-chain -stacking / Hydrophobic collapse	Weak hydrophobic interaction	Backbone constraint (N-C cyclization)	Steric backbone constraint
Turn Type Preference	Variable (stabilizes Type I/II' via stacking)	Random Coil / -strand	Type I (L-Pro)	Type II' (nucleator)
Proteolytic Stability	High (Non-canonical)	Low (Chymotrypsin target)	Moderate	High
Conformational Entropy	Moderate (Side-chain restricted)	High	Low (Pre-organized)	Low (Pre-organized)
Typical Application	Stabilizing aromatic clusters, increasing half-life	Native sequence scanning	Rigidifying loops	Nucleating -hairpins

Mechanistic Insight: The -Stacking Driver

Experimental data suggests that hPhe is particularly effective when paired with other aromatic residues (e.g., Dehydrophenylalanine,

Phe). Molecular Dynamics (MD) simulations and NMR studies indicate that hPhe residues can form T-shaped -stacking networks that act as a "molecular glue," holding the peptide backbone in a turn or sheet conformation. This is distinct from Proline, which forces a turn regardless of the surrounding side chains.

Structural Characterization Workflow

To rigorously validate hPhe-induced turns, a multi-modal approach is required. Relying solely on CD spectroscopy is insufficient due to signal overlap between aromatic side chains and the peptide bond.

Diagram 1: Structural Analysis Logic Flow

Caption: Workflow for validating hPhe-induced secondary structures. Note the critical reliance on NMR to resolve side-chain contributions.

Experimental Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) with hPhe

Rationale: hPhe is more hydrophobic than Phe. Coupling efficiency can be lower due to the flexible bulk. Double coupling is recommended.

Reagents:

• Resin: Rink Amide MBHA (0.5-0.7 mmol/g loading).

• Amino Acid: Fmoc-L-Homophenylalanine-OH (Fmoc-hPhe-OH).

• Coupling Agents: DIC (Diisopropylcarbodiimide) / Oxyma Pure.

• Solvent: DMF (Dimethylformamide).

Step-by-Step:

• Swelling: Swell resin in DMF for 30 min.

• Deprotection: Treat with 20% Piperidine in DMF (

  min). Wash with DMF ( ).

• Activation:

  • Dissolve Fmoc-hPhe-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.

  • Add DIC (3.0 eq) and pre-activate for 2 minutes.

• Coupling:

  • Add activated solution to resin.

  • Critical Step: Microwave irradiation at 75°C for 5 minutes OR shake at RT for 60 minutes.

  • Note: For hPhe, microwave coupling significantly improves yield by overcoming steric entropy.

• Washing: Wash with DMF (

  ).

• Cleavage: Treat with TFA/TIS/H2O (95:2.5:2.5) for 3 hours. Precipitate in cold diethyl ether.

Protocol B: NMR Characterization of -Turns

Rationale: The "gold standard" for proving a turn is the observation of specific Nuclear Overhauser Effects (NOEs) between protons that are brought close in space (< 5 Å) by the fold.

Sample Preparation:

• Dissolve peptide (2-5 mM) in

  (9:1) or (if solubility is poor).

• pH adjustment: 4.5 - 5.5 (to slow amide proton exchange).

Data Acquisition:

• 1D Proton: Verify purity and dispersion of Amide (NH) region (8.0 - 9.0 ppm).

• TOCSY (80ms mixing time): Assign spin systems (identify which NH belongs to hPhe).

• ROESY (200-300ms mixing time): Identify through-space correlations.

Analysis Criteria (The "Fingerprint"): To confirm a

-turn involving hPhe at position or :

• Sequential NOE: Strong

  indicates extended backbone; Strong indicates a turn propensity.

• Long-range NOE: Observation of

  or is the hallmark of a turn.

• Temperature Coefficient: Measure chemical shift of NH over 298K–323K. A coefficient

  indicates the NH is solvent-shielded (hydrogen bonded), confirming the turn's stability.

Mechanistic Visualization: Proline vs. hPhe

The following diagram illustrates the fundamental difference in how these residues induce structure.

Caption: Proline induces turns via backbone rigidity (entropic), while hPhe stabilizes turns via side-chain interactions (enthalpic).

References

• Twists or turns: stabilising alpha vs. beta turns in tetrapeptides. Source: PubMed Central (PMC) URL:[Link]

• Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. Source: MDPI (Molecules) URL:[Link]

• Conformational and metabolic consequences of substitution of phenylalanine with beta(3)-homophenylalanine. Source: ResearchGate URL:[1][2][Link]

• Increasing Protein Conformational Stability by Optimizing Beta-Turn Sequence. Source: PubMed Central (PMC) URL:[Link]

• Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Source: Journal of the American Chemical Society URL:[3][Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. An unnatural amino acid that induces beta-sheet folding and interaction in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Validating Stereochemistry of Boc-D-Homophenylalanine Post-Coupling

Executive Summary

The Metric of Purity: In peptide therapeutics, the stereochemical integrity of non-standard amino acids like D-homophenylalanine (D-Hph) is non-negotiable. While D-amino acids are selected to enhance metabolic stability against proteases, their incorporation via Boc-chemistry presents a distinct racemization risk during the carboxyl-activation phase.[1]

The Directive: This guide compares the two industry-standard methodologies for validating D-Hph stereochemistry post-coupling: Marfey’s Method (FDAA Derivatization) and Direct Chiral Stationary Phase HPLC (CSP-HPLC) .

The Verdict:

• For Trace Impurity Detection (<0.1%): Marfey’s Method is the authoritative gold standard due to its superior molar absorptivity and separation factors.

• For Routine Process Monitoring: Direct CSP-HPLC is preferred for its speed and lack of derivatization, provided the column selectivity is pre-validated.[1]

Part 1: The Challenge – Mechanism of Racemization

To validate purity, one must understand the failure mode. Racemization of Boc-D-Hph does not typically occur during deprotection (TFA/HCl treatment), but rather during activation and coupling .[1]

The primary culprit is the 5(4H)-oxazolone pathway.[2] When the carboxyl group of Boc-D-Hph is activated (e.g., by carbodiimides), the carbonyl oxygen of the Boc urethane group can attack the activated carbonyl, forming a cyclic oxazolone. The ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-proton on this ring is highly acidic ( ) and easily abstracted by tertiary bases (DIEA, NMM), leading to an achiral intermediate that re-protonates to form a racemic mixture.

Visualization: The Oxazolone Racemization Pathway

Figure 1: The 5(4H)-oxazolone pathway is the primary mechanism for loss of chirality in Boc-amino acids during coupling.

Part 2: Comparative Analysis of Validation Methods

Method A: Marfey’s Method (FDAA Derivatization)

The Gold Standard for "Post-Coupling" Forensics. Since the D-Hph is already embedded in a peptide chain, the most robust validation involves hydrolyzing the peptide back to free amino acids and derivatizing them with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) .

• Mechanism: FDAA reacts with the free amine of Hph. Because FDAA itself is chiral (L-configuration), it converts the enantiomers (D-Hph and L-Hph) into diastereomers (L-FDAA-D-Hph and L-FDAA-L-Hph).[1]

• Advantage: Diastereomers have different physical properties and can be separated on standard, inexpensive C18 columns with high resolution (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  often > 4 min).

• Sensitivity: The dinitrophenyl moiety provides strong UV absorbance at 340 nm, allowing detection limits (LOD) down to picomole levels (approx.[1] 0.01% impurity).[1]

Method B: Direct Chiral HPLC (CSP-HPLC)

The Process Control Solution. This method utilizes columns with chiral selectors (e.g., Teicoplanin or Crown Ethers) to separate enantiomers without derivatization.[1]

• Mechanism: Separation relies on transient diastereomeric complexes formed between the analyte and the chiral stationary phase.

• Advantage: Non-destructive (if analyzing free AA) and faster (no incubation time).[1]

• Limitation: Requires expensive, specialized columns (e.g., Chirobiotic T).[1] Separation of homo-phenylalanine specifically can be challenging due to the extra methylene group increasing conformational freedom compared to Phenylalanine.

Data Comparison Table

Feature	Marfey’s Method (FDAA)	Direct Chiral HPLC (CSP)
Primary Use Case	Final Product Release / Impurity ID	In-Process Control (IPC)
Sample State	Hydrolysate (Free Amino Acid)	Hydrolysate or Intact (Short Peptides)
Column Requirement	Standard C18 (Inexpensive)	Chiral Column (Expensive, ~$1000+)
LOD (Sensitivity)	High (< 0.05% D-isomer)	Moderate (0.1% - 0.5% D-isomer)
Throughput	Low (Requires 1-hour derivatization)	High (Direct injection)
Elution Order	L-L elutes before L-D (typically)	Column dependent (e.g., D often > L on Teicoplanin)

Part 3: Experimental Protocols

Protocol 1: Marfey’s Analysis for Boc-D-Hph Validation

This protocol assumes the peptide has been purified and isolated.

Step 1: Acid Hydrolysis

• Dissolve 0.5 mg of peptide in 0.5 mL of 6N HCl (constant boiling).

• Flush with nitrogen, seal in a hydrolysis tube, and heat at 110°C for 24 hours .

  • Note: Standard hydrolysis conditions generally do not cause significant racemization (<0.1%) of Hph, but a control (pure D-Hph treated similarly) must be run to establish the "method blank."

• Evaporate to dryness under vacuum (SpeedVac).

Step 2: Derivatization

• Resuspend the dried hydrolysate in 100 µL water.

• Add 200 µL of 1% FDAA in acetone .

• Add 40 µL of 1.0 M NaHCO₃ (pH must be >8 for the reaction to proceed).

• Heat at 40°C for 1 hour in a heating block.

• Cool and quench by adding 20 µL of 2M HCl (to stop reaction and protonate for HPLC).

• Dilute with 200 µL of 50% Acetonitrile/Water.

Step 3: LC-UV Analysis

• Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 3-5 µm).[1]

• Mobile Phase A: 0.1% TFA in Water (or 50mM Triethylamine phosphate pH 3.0).[1]

• Mobile Phase B: Acetonitrile.[1][3]

• Gradient: 10% B to 60% B over 45 minutes.

• Detection: 340 nm.[1][3][4]

• Validation Criteria: The L-FDAA-D-Hph (major peak) must be separated from the L-FDAA-L-Hph (impurity) by at least

  .

Protocol 2: Direct Chiral HPLC (Teicoplanin Method)

Best for analyzing the raw material or rapid checks of hydrolysates.

Conditions:

• Column: Astec CHIROBIOTIC T (Teicoplanin bonded phase).[1]

• Mobile Phase: 40:60 (v/v) Ethanol:20mM Ammonium Acetate (pH 4.5).

• Flow Rate: 1.0 mL/min.[1]

• Detection: 254 nm (UV).[1]

• Expected Result: D-amino acids are typically retained longer than L-enantiomers on Teicoplanin phases due to specific hydrogen bonding interactions similar to the cell wall binding mechanism of the antibiotic.

Part 4: Decision Logic & Workflow

Use this logic tree to select the appropriate validation method for your drug development stage.

Figure 2: Decision matrix for selecting between Marfey's Method and Chiral HPLC based on sensitivity and throughput needs.

References

• BenchChem. (2025).[1][2] Strategies to avoid racemization of Boc-amino acids during activation.[1] Retrieved from

• Thermo Fisher Scientific. FDAA, Marfey's Reagent Product Information and Protocol.[1][3] Retrieved from

• Sigma-Aldrich. Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers on Astec CHIROBIOTIC T.[1] Retrieved from

• U.S. Food and Drug Administration (FDA). (2021).[1] ANDAs for Certain Highly Purified Synthetic Peptide Drug Products That Refer to Listed Drugs of rDNA Origin.[1] Retrieved from

• Bhushan, R., & Brückner, H. (2011).[1] Use of Marfey's reagent and analogs for chiral amino acid analysis: assessment and applications. Journal of Chromatography A. Retrieved from

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. peptide.com [peptide.com]

Crystallographic &amp; Structural Intelligence: D-Homophenylalanine (D-Hphe) in Protein Ligand Design

This guide provides a technical analysis of D-homophenylalanine (D-Hphe) and its structural analogs in protein crystallography, focusing on their application in rational drug design.

Executive Summary

D-homophenylalanine (D-Hphe) is a non-standard amino acid (NSAA) utilized in peptidomimetics to enhance metabolic stability and alter conformational sampling. Unlike its parent amino acid D-phenylalanine (D-Phe), D-Hphe possesses an additional methylene group (

) in the side chain. This structural elongation creates a specific "elbow" flexibility, allowing the phenyl ring to access deep hydrophobic pockets (e.g., S3/S4 subsites in proteases) that are sterically inaccessible to D-Phe.

This guide analyzes the crystallographic data of proteins complexed with D-Hphe and its close analog D-homotyrosine (D-hTyr), specifically within the context of SARS-CoV-2 PLpro and Serine Protease inhibitors.

Structural Mechanics: The "Elbow" Effect

The substitution of D-Phe with D-Hphe introduces two critical physicochemical changes:

• Extended Reach: The side chain length increases by approximately 1.54 Å.

• Rotational Freedom: The extra methylene group (

  -position relative to the aromatic ring) acts as a hinge, decoupling the backbone constraints ( angles) from the aromatic ring's orientation ( angles).

Comparative Metrics

Feature	D-Phenylalanine (D-Phe)	D-Homophenylalanine (D-Hphe)	Structural Impact
Side Chain			Deeper penetration into hydrophobic clefts.
Stereochemistry	D-isomer	D-isomer	Induces -turn conformations; resists proteolysis.
PDB Ligand Code	DPN (D-Phe)	varies (e.g., HTY for hTyr)	Note: Do not confuse with HMF (Hydroxymethylfurfural).

Visualization: The Conformational Shift

The following diagram illustrates the rational design workflow where D-Hphe is deployed to solve specificity challenges.

Caption: Workflow demonstrating the strategic substitution of D-Phe with D-Hphe to overcome binding limitations.

Case Study Analysis: Crystallographic Data

Case A: SARS-CoV-2 Papain-Like Protease (PLpro)

PDB ID: (Resolution: 1.66 Å) Ligand: VIR251 (Peptide Inhibitor) Key Residue: D-Homotyrosine (D-hTyr) at P4 position.[1]

Structural Insight: The inhibitor VIR251 (Ac-hTyr-Dap-Gly-Gly-VME) utilizes D-homotyrosine (a phenolic analog of D-Hphe) to target the S4 subsite of the PLpro enzyme.

• Binding Mode: The D-hTyr residue occupies the solvent-exposed S4 pocket. The D-stereochemistry is essential for directing the side chain away from the bulk solvent and into a shallow hydrophobic groove formed by Pro248 and Pro299 .

• Comparison: Inhibitors with standard D-Tyr or D-Phe at this position showed significantly reduced potency because the shorter side chain could not adequately engage the hydrophobic "clamp" of the proline residues.

• Data Point: The D-hTyr analog (VIR251) demonstrated superior selectivity against the homologous host protease (USP) compared to L-amino acid variants.

Case B: Thrombin & Matriptase Inhibitors

Context: Serine Protease Inhibition (S1/S3 Specificity) Reference Structure: Modeled into 2GV6 (Matriptase) based on Trypsin surrogate data.

Structural Insight: In the development of matriptase inhibitors (e.g., Inhibitor 35), D-Hphe and D-hTyr were used to probe the S3/S4 pockets.[2][3]

• The Specificity Switch: Thrombin has a restrictive S1/S2 environment (the "60-loop"). D-Hphe analogs were designed to bypass steric clashes in Thrombin while maximizing interactions in Matriptase.

• Experimental Data:

  • Inhibitor 35 (D-hTyr):

    (Matriptase) = 26 nM.

  • Selectivity: >10-fold selectivity over Thrombin.

  • Mechanism: The methylene insertion allows the aromatic ring to adopt a T-shaped

    -stacking interaction that is geometrically impossible for the shorter D-Phe.

Experimental Protocols

Protocol 1: Chemo-Enzymatic Synthesis of D-Hphe

Synthesizing enantiopure D-Hphe is challenging via standard organic chemistry. An enzymatic route using Meso-Diaminopimelate Dehydrogenase (DAPDH) is recommended for high purity.

• Substrate Preparation: Dissolve 2-oxo-4-phenylbutyric acid (OPBA) in Tris-HCl buffer (pH 8.0).

• Enzyme Mix: Add NADP+, ammonium formate, formate dehydrogenase (FDH) for cofactor regeneration, and engineered StDAPDH (Symbiobacterium thermophilum DAPDH).

• Reaction: Incubate at 30°C for 24 hours. The enzyme stereoselectively aminates the keto-acid to D-Hphe.

• Purification: Acidify to pH 2.0, extract with ethyl acetate to remove unreacted keto-acid. Adjust aqueous phase to pH 6.0 (isoelectric point) to precipitate D-Hphe.

• Validation: Verify chirality via Chiral HPLC (Crownpak CR(+) column) and NMR.

Protocol 2: Crystallization of D-Hphe Protein Complexes

Proteins complexed with D-Hphe inhibitors often exhibit altered solubility profiles due to the increased hydrophobicity of the ligand.

• Complex Formation: Incubate the purified protein (e.g., PLpro, 10 mg/mL) with the D-Hphe inhibitor at a 1:3 molar ratio for 1 hour on ice.

• Screening: Use hanging drop vapor diffusion.

  • Base Condition: 0.1 M HEPES (pH 7.5), 20% PEG 3350.

  • Optimization: D-Hphe complexes often require higher organic solvent concentrations (e.g., 5-10% Isopropanol) in the reservoir to maintain ligand solubility during nucleation.

• Data Collection: Collect X-ray diffraction data at 100 K. Look for extra electron density extending from the

  -carbon of the inhibitor residue, confirming the presence of the homophenylalanine moiety.

References

• Rut, W., et al. (2020). Activity profiling and crystal structures of inhibitor-bound SARS-CoV-2 papain-like protease: A framework for anti-COVID-19 drug design. Science Advances, 6(42), eabd4596.

  • Key Data: Crystal structure of VIR251 (PDB 6WX4) containing D-homotyrosine.[1]

• Friedrich, R., et al. (2008). Structure of a novel thrombin inhibitor with an uncharged D-amino acid as P1 residue. European Journal of Medicinal Chemistry, 43(6), 1330-1335.

  • Key Data: Structural basis of D-amino acid specificity in serine proteases.

• Steinmetzer, T., et al. (2006). Secondary amides of sulfonylated 3-amidinophenylalanine.[2] New potent and selective inhibitors of matriptase.[2][3] Journal of Medicinal Chemistry, 49(14), 4116-4126.

  • Key Data: Use of D-homophenylalanine analogs to switch specificity

• Vico Tenberg, et al. (2024). Aqueous solution and solid-state behaviour of L-homophenylalanine: experiment, modelling, and DFT calculations.[4] RSC Advances, 14, 10580-10589.[5]

  • Key Data: Solubility and physicochemical properties of homophenylalanine.[4]

• RCSB Protein Data Bank. Entry 6WX4.

  • Key Data: Primary crystallographic data for D-hTyr containing ligand.[2][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Aqueous solution and solid-state behaviour of l -homophenylalanine: experiment, modelling, and DFT calculations - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01897D [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Boc-D-homophenylalanine

This guide outlines the operational safety and logistical protocols for handling Boc-D-homophenylalanine (CAS: 82732-07-8 / 101555-61-7). It is designed for researchers requiring high-fidelity control over contamination and exposure risks in peptide synthesis and medicinal chemistry workflows.

Executive Summary & Compound Profile

Boc-D-homophenylalanine is a protected non-canonical amino acid used primarily in solid-phase peptide synthesis (SPPS) to introduce hydrophobic bulk and conformational constraints into peptide backbones. While often classified as non-hazardous or a mild irritant, its handling requires strict adherence to protocols to prevent particulate inhalation and moisture-induced hydrolysis , which compromises downstream coupling efficiency.

Physicochemical Profile

Property	Specification	Operational Implication
Physical State	White to off-white powder	High potential for static-induced dust dispersion.
Solubility	Soluble in DCM, DMF, MeOH	Requires solvent-resistant PPE during solubilization.
Stability	Acid-labile (Boc group)	CRITICAL: Segregate from strong acids (TFA, HCl) to prevent premature deprotection and CO₂ evolution.
Hygroscopicity	Low to Moderate	Store desiccated at 2–8°C to prevent clumping and hydrolysis.

Risk Assessment & Hazard Identification

Although specific GHS data for the D-homo variant is often extrapolated from phenylalanine derivatives, it must be treated as a Category 2 Irritant (Skin/Eye) and a Specific Target Organ Toxicant (Respiratory Irritation) .

Primary Risks:

• Inhalation of Particulates: Fine powder can bypass standard surgical masks; N95/P2 or fume hood usage is mandatory.

• Chemical Dermatitis: Prolonged contact with the solid or its solutions (in DMF/DCM) can cause sensitization.

• Process Contamination: Keratin or moisture contamination from the operator can ruin the reagent for sensitive SPPS cycles.

Diagram 1: Risk-Based PPE Decision Logic

This logic gate ensures you select the correct protection level based on the specific experimental phase.

Caption: Decision matrix for selecting Personal Protective Equipment based on the physical state of the reagent and associated solvent hazards.

Personal Protective Equipment (PPE) Specifications

The following PPE standards are non-negotiable for maintaining a "Zero-Contamination" environment.

PPE Component	Material Specification	Technical Rationale
Hand Protection	Nitrile Rubber (0.11 mm / 4 mil minimum)	Latex is permeable to DCM (common solvent for Boc-AA). Nitrile offers superior resistance to organic solvents and prevents protein contamination from skin.
Eye Protection	Safety Glasses with Side Shields (ANSI Z87.1 / EN166)	Protects against projectile crystals during spatula transfer. Upgrade to Goggles if dissolving in TFA or volatile solvents.
Respiratory	Fume Hood (Face velocity: 0.5 m/s)	Primary engineering control. If weighing outside a hood, use an N95/FFP2 particulate respirator .
Body Protection	Cotton Lab Coat (High neck)	100% cotton is preferred over polyester blends to minimize static charge buildup, which causes the powder to "jump" during weighing.

The "Double-Glove" Protocol (For Solution Phase)

When handling Boc-D-homophenylalanine in Dichloromethane (DCM) or Dimethylformamide (DMF) :

• Inner Layer: Standard 4 mil Nitrile (Tactility).

• Outer Layer: 8 mil Nitrile or Laminate (Chemical Barrier).

• Logic: DCM breaks through standard nitrile in <5 minutes. The outer layer is sacrificial; remove immediately upon splash contact.

Operational Protocols

Static-Free Weighing Procedure

Boc-protected amino acids are prone to static charge, making precise weighing difficult and increasing inhalation risk.

• Equilibration: Remove the reagent bottle from 4°C storage and allow it to reach room temperature (approx. 30 mins) before opening. This prevents condensation (hydrolysis risk).

• Static Discharge: Use an anti-static gun or wipe the spatula with an ethanol-dampened wipe before inserting it into the bottle.

• Transfer: Weigh inside a chemical fume hood. If the balance is draft-sensitive, use a draft shield or turn the fan to "Low" only during the measurement (restore to High immediately after).

• Closure: Parafilm the threads of the bottle after closing to ensure an airtight seal for long-term storage.

Solubilization & Activation

• Solvent Choice: Dissolve in minimal DMF or DCM.

• Visual Check: The solution should be clear. Turbidity indicates moisture contamination or free acid precipitation.

• Acid Avoidance: Never use cross-contaminated spatulas that may have touched TFA. Trace acid will remove the Boc group, releasing isobutylene gas and ruining the stoichiometry.

Diagram 2: Handling & Disposal Workflow

Caption: Operational lifecycle of Boc-D-homophenylalanine from cold storage to waste segregation.

Emergency & Disposal Procedures

Spill Management

• Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel (water or ethanol) to wet the powder, then wipe up. Place in a sealed bag for solid hazardous waste disposal.

• Solution Spill: Absorb with vermiculite or spill pads. Dispose of as solvent waste.

Waste Classification[1]

• Solid Waste: Discard gloves, weigh boats, and paper towels contaminated with the substance into Solid Hazardous Waste .

• Liquid Waste:

  • If dissolved in DCM -> Halogenated Organic Waste .

  • If dissolved in DMF/MeOH -> Non-Halogenated Organic Waste .

  • Do not dispose of down the drain.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6950302, D-Homophenylalanine. Retrieved from [Link]

• ETH Zurich. Laboratory Safety Guidelines: Handling Hazardous Substances. Retrieved from [Link][1]

Sources

• 1. ethz.ch [ethz.ch]